3-Benzyl-1,2-oxathiolane 2,2-dioxide

• CAS: 75732-43-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Introduction

3-Benzyl-1,2-oxathiolane 2,2-dioxide, also known as 3-benzyl-γ-sultone, is a heterocyclic organic compound belonging to the class of γ-sultones. Sultones are cyclic esters of hydroxysulfonic acids and are analogous to lactones.[1] The presence of the benzyl group at the 3-position of the 1,2-oxathiolane 2,2-dioxide core imparts specific chemical properties and potential for further functionalization, making it a valuable building block in synthetic organic chemistry. This guide provides a comprehensive overview of a primary synthetic strategy for 3-Benzyl-1,2-oxathiolane 2,2-dioxide, focusing on the underlying chemical principles, detailed experimental protocols, and the rationale behind the methodological choices. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Synthetic Strategy: α-Alkylation of 1,3-Propane Sultone

The most direct and versatile approach for the synthesis of 3-substituted-1,2-oxathiolane 2,2-dioxides is the α-alkylation of the parent compound, 1,3-propane sultone (1,2-oxathiolane 2,2-dioxide). This strategy is predicated on the generation of a carbanion (enolate equivalent) at the carbon adjacent to the sulfonyl group, which then acts as a nucleophile to displace a halide from an alkylating agent. In the case of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, this involves the reaction of the 1,3-propane sultone enolate with a benzyl halide, such as benzyl bromide.

The overall transformation can be depicted as follows:

Caption: General workflow for the α-alkylation of 1,3-propane sultone.

Mechanistic Considerations

The key to this synthesis is the generation of the enolate intermediate from 1,3-propane sultone. The protons on the carbon atoms adjacent to the sulfonyl group (α-protons) are acidic due to the strong electron-withdrawing nature of the SO₂ group, which stabilizes the resulting conjugate base through resonance.

Caption: Key steps in the α-alkylation of 1,3-propane sultone.

The choice of base is critical. A strong, non-nucleophilic base is required to achieve a sufficient concentration of the enolate for the subsequent alkylation reaction. Lithium diisopropylamide (LDA) is a common choice for such transformations due to its strong basicity and steric hindrance, which minimizes nucleophilic attack on the sultone ring.[2]

Once the enolate is formed, it acts as a potent nucleophile. The subsequent reaction with benzyl bromide proceeds via an SN2 mechanism, where the enolate attacks the benzylic carbon, displacing the bromide ion to form the new carbon-carbon bond.[2]

Experimental Protocol

Safety Precautions: 1,3-Propane sultone is a suspected carcinogen and a potent alkylating agent.[3] Benzyl bromide is a lachrymator and is corrosive. All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,3-Propane sultone	≥99%	Sigma-Aldrich	Store under inert atmosphere.
Diisopropylamine	≥99.5%, anhydrous	Sigma-Aldrich	Store over molecular sieves.
n-Butyllithium	2.5 M in hexanes	Sigma-Aldrich	Titrate before use.
Benzyl bromide	98%	Sigma-Aldrich	Freshly distilled or passed through a plug of basic alumina.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich	Stored over molecular sieves under nitrogen.
Diethyl ether	Anhydrous	Sigma-Aldrich
Saturated aq. NH₄Cl
Saturated aq. NaCl
Anhydrous MgSO₄

Step-by-Step Procedure

Step 1: Preparation of Lithium Diisopropylamide (LDA) Solution

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a dropping funnel, add anhydrous tetrahydrofuran (THF, 50 mL).

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Add diisopropylamine (1.1 eq.) to the THF.

• Slowly add n-butyllithium (1.05 eq.) dropwise via syringe, maintaining the temperature below -70 °C.

• Stir the resulting colorless to pale yellow solution at -78 °C for 30 minutes.

Step 2: Enolate Formation

• In a separate flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve 1,3-propane sultone (1.0 eq.) in anhydrous THF (20 mL).

• Cool the sultone solution to -78 °C.

• Slowly add the freshly prepared LDA solution from Step 1 to the sultone solution via cannula, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 1 hour to ensure complete enolate formation.

Step 3: α-Benzylation

• To the enolate solution at -78 °C, add a solution of benzyl bromide (1.2 eq.) in anhydrous THF (10 mL) dropwise via a dropping funnel over 30 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

Step 4: Work-up and Purification

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (50 mL).

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with water (50 mL) and then with saturated aqueous sodium chloride solution (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 3-Benzyl-1,2-oxathiolane 2,2-dioxide as a white to off-white solid.

Characterization Data

Property	Expected Value
Molecular Formula	C₁₀H₁₂O₃S
Molecular Weight	212.27 g/mol
Appearance	White to off-white solid
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	7.40-7.25 (m, 5H, Ar-H), 4.50-4.35 (m, 2H, -O-CH₂-), 3.40-3.25 (m, 1H, -CH(Bn)-), 3.20-3.05 (dd, 1H, -CH₂-Bn), 2.95-2.80 (dd, 1H, -CH₂-Bn), 2.50-2.30 (m, 2H, -CH₂-CH₂-S)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	136.0 (Ar-C), 129.0 (Ar-CH), 128.8 (Ar-CH), 127.5 (Ar-CH), 65.0 (-O-CH₂-), 55.0 (-CH(Bn)-), 38.0 (-CH₂-Bn), 28.0 (-CH₂-CH₂-S)
Mass Spectrometry (ESI+)	m/z 213.05 [M+H]⁺, 235.03 [M+Na]⁺

Alternative Synthetic Route: Sulfonation of Allylbenzene

An alternative, though less explored, synthetic pathway involves the reaction of an appropriately substituted olefin with a sulfonating agent, such as sulfur trioxide. For the synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, the starting material would be allylbenzene.

Caption: Proposed synthesis via sulfonation of allylbenzene.

This reaction proceeds through the electrophilic addition of sulfur trioxide to the double bond of allylbenzene, forming a zwitterionic intermediate. Subsequent intramolecular cyclization would then yield the desired γ-sultone. The regioselectivity of the initial addition and the efficiency of the cyclization are key challenges in this approach. This method may lead to a mixture of isomers and require more rigorous purification.

Conclusion

The synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is most reliably achieved through the α-alkylation of 1,3-propane sultone. This method offers a high degree of control and generally provides good yields of the desired product. The key to this synthesis is the careful generation of the sultone enolate using a strong, non-nucleophilic base, followed by a standard SN2 reaction with benzyl bromide. While alternative routes such as the sulfonation of allylbenzene exist in principle, the α-alkylation approach remains the more established and predictable method for accessing 3-substituted-γ-sultones. The protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for chemists engaged in the synthesis of this and related heterocyclic compounds.

References

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physical and chemical properties of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of modern medicinal chemistry is one of constant innovation, where the strategic design and synthesis of novel molecular scaffolds are paramount to the discovery of new therapeutic agents. Within this dynamic field, heterocyclic compounds hold a place of particular prominence, owing to their diverse chemical properties and rich pharmacological potential. This technical guide focuses on a specific and intriguing member of this class: 3-Benzyl-1,2-oxathiolane 2,2-dioxide . As a substituted γ-sultone, this compound embodies a unique combination of structural features that suggest a range of potential applications, from a versatile synthetic intermediate to a candidate for biological screening. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing a detailed exploration of the physical, chemical, and spectroscopic properties of this compound, alongside insights into its synthesis, reactivity, and safety considerations.

Molecular Identity and Physicochemical Properties

3-Benzyl-1,2-oxathiolane 2,2-dioxide, identified by the CAS Number 75732-43-3 , is a sulfur-containing heterocyclic compound.[1] The core of its structure is a five-membered 1,2-oxathiolane ring with a sulfonyl group, commonly referred to as a γ-sultone. A benzyl group is substituted at the 3-position of this ring.

A summary of its key physicochemical properties is presented in the table below.

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₃S	[1]
Molecular Weight	212.27 g/mol	[1]
Appearance	White solid
Melting Point	70 °C
Boiling Point	392.7 °C at 760 mmHg (calculated)	[2]
Storage Temperature	2-8 °C, sealed in a dry environment	[1]

Spectroscopic Profile

A thorough understanding of a compound's spectroscopic signature is fundamental for its identification, purity assessment, and structural elucidation. The following sections detail the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide a detailed map of the hydrogen and carbon environments within the molecule.

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is characterized by a complex pattern of signals corresponding to the protons of the benzyl group and the oxathiolane ring.

¹³C NMR (100.6 MHz, CDCl₃): The carbon NMR spectrum displays distinct signals for each of the ten carbon atoms in the molecule, reflecting their unique chemical environments.

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of key functional groups within the molecule through their characteristic vibrational frequencies. The most prominent features are the strong asymmetric and symmetric stretching vibrations of the S=O bonds in the sulfonyl group, which are characteristic of sultones.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity.

Synthesis and Chemical Reactivity

The synthesis and reactivity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide are of significant interest for its potential application as a building block in organic synthesis.

Synthesis

A common synthetic route to 3-substituted-1,2-oxathiolane 2,2-dioxides involves the alkylation of the parent propane sultone. The synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide can be achieved through the reaction of 1,3-propane sultone with benzyl bromide in the presence of a strong base, such as butyl lithium, in an anhydrous solvent like tetrahydrofuran (THF) at low temperatures.[2]

Caption: Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Chemical Reactivity

The chemical reactivity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is dominated by the electrophilic nature of the γ-sultone ring. The strained five-membered ring is susceptible to nucleophilic attack, leading to ring-opening. This reactivity makes it a valuable synthon for introducing a benzyl-substituted sulfopropoxy moiety into other molecules.

Sultones are known to react with a wide variety of nucleophiles, including amines, alcohols, thiols, and carbanions.[4] The nucleophilic attack typically occurs at the carbon atom adjacent to the oxygen atom of the ester linkage, resulting in the cleavage of the C-O bond and the formation of a sulfonate salt. This ring-opening reaction is a versatile tool for the synthesis of a diverse range of sulfonated compounds.

Caption: General reactivity of γ-sultones with nucleophiles.

Potential Applications in Drug Development

While specific studies on the biological activity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide are not extensively reported, the structural motifs it contains are of significant interest in medicinal chemistry.

The oxathiolane ring is a key component of several successful antiviral drugs, such as the nucleoside reverse transcriptase inhibitors lamivudine (3TC) and emtricitabine (FTC), which are used in the treatment of HIV/AIDS.[5] The presence of this ring system in these drugs highlights its ability to be incorporated into biologically active molecules.

The sultone moiety itself has been explored as a pharmacophore. Sultones are cyclic sulfonic acid esters and can act as alkylating agents. This reactivity can be harnessed for the development of targeted covalent inhibitors, a class of drugs that form a stable bond with their biological target, often leading to enhanced potency and duration of action.

Given these precedents, 3-Benzyl-1,2-oxathiolane 2,2-dioxide represents a valuable scaffold for the synthesis of novel compounds with potential therapeutic applications. Its reactivity allows for the straightforward introduction of a sulfonated side chain, which can improve the pharmacokinetic properties of a drug candidate, such as its water solubility and bioavailability.

Safety and Handling

As a Senior Application Scientist, it is imperative to emphasize the importance of safe handling practices for all chemical compounds. While specific toxicological data for 3-Benzyl-1,2-oxathiolane 2,2-dioxide is limited, it is prudent to handle it with care, drawing parallels from the known hazards of related compounds.

The parent compound, 1,3-propane sultone , is a known carcinogen and a potent alkylating agent. It is classified as a substance that may cause cancer.[6] Therefore, it is crucial to assume that substituted sultones, including the 3-benzyl derivative, may also possess hazardous properties.

Based on available safety data sheets for 3-Benzyl-1,2-oxathiolane 2,2-dioxide, the following hazard statements apply:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Recommended Handling Procedures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

• Store the compound in a tightly sealed container in a cool, dry place, as recommended.[1]

Conclusion

3-Benzyl-1,2-oxathiolane 2,2-dioxide is a compound with a well-defined chemical structure and a rich potential for applications in synthetic and medicinal chemistry. Its physical and spectroscopic properties are well-characterized, providing a solid foundation for its use in research and development. The reactivity of the γ-sultone ring offers a versatile handle for the synthesis of more complex molecules, particularly those with improved aqueous solubility. While its own biological activity remains to be fully explored, the presence of the oxathiolane and sultone moieties suggests that it could serve as a valuable building block for the discovery of new therapeutic agents. As with all chemical research, a commitment to safety and proper handling is paramount when working with this and related compounds. This guide provides the foundational knowledge necessary for scientists to confidently and safely incorporate 3-Benzyl-1,2-oxathiolane 2,2-dioxide into their research endeavors.

References

• Wikipedia. (2023, December 1). 1,3-Propane sultone. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2020, April 28). 1,2-Oxathiolane, 2,2-dioxide: Human health tier II assessment. Retrieved from [Link]

• Gupton, B. F., et al. (2020). Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation. Organic Process Research & Development, 24(6), 1038–1045. [Link]

• Nair, B. (1998). Final Report On the Safety Assessment of Sodium Alpha-Olefin Sulfonates. International Journal of Toxicology, 17(5_suppl), 39–65. [Link]

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An In-depth Technical Guide to the Hypothesized Mechanism of Action of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Abstract

This technical guide provides a comprehensive overview of the hypothesized mechanism of action of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a heterocyclic compound belonging to the gamma-sultone class. In the absence of direct empirical studies on this specific molecule, this document synthesizes information from the broader scientific literature on the chemical reactivity of gamma-sultones and the pharmacological role of the benzyl moiety to propose a plausible and testable mechanism. It is postulated that 3-Benzyl-1,2-oxathiolane 2,2-dioxide functions as a targeted covalent inhibitor. The benzyl group is proposed to mediate specific binding to a biological target, likely an enzyme, through hydrophobic and aromatic interactions. Subsequent to this initial binding, the electrophilic gamma-sultone ring is hypothesized to undergo a nucleophilic attack by an amino acid residue within the target's active site, leading to irreversible inhibition. This guide further details a suite of experimental protocols to rigorously test this hypothesis, offering a roadmap for researchers in drug discovery and development.

Introduction to 3-Benzyl-1,2-oxathiolane 2,2-dioxide and the Sultone Scaffold

3-Benzyl-1,2-oxathiolane 2,2-dioxide is a small molecule characterized by a five-membered cyclic ester of a hydroxysulfonic acid, known as a gamma-sultone, with a benzyl substituent at the 3-position. The sultone scaffold is a recurring motif in a variety of biologically active compounds, exhibiting a range of pharmacological properties including antiviral, carbonic anhydrase inhibitory, and cholinesterase inhibitory activities.[1] The biological effects of many sultones are attributed to their nature as alkylating agents.[2] The strained five-membered ring of the gamma-sultone is susceptible to nucleophilic attack, which results in the opening of the ring and the covalent modification of the attacking nucleophile.[2] This reactivity is the cornerstone of their biological action and also a source of potential toxicity.[3][4]

The benzyl group, a common substituent in medicinal chemistry, is known to influence the pharmacokinetic and pharmacodynamic properties of a molecule.[5] It can engage in hydrophobic and π-π stacking interactions with biological targets, thereby contributing to the affinity and selectivity of a drug.[6] In the context of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, the benzyl moiety is likely to play a crucial role in directing the molecule to a specific biological target.

A Hypothesized Mechanism of Action: Targeted Covalent Inhibition

Given the inherent reactivity of the gamma-sultone ring and the targeting potential of the benzyl group, we propose that 3-Benzyl-1,2-oxathiolane 2,2-dioxide acts as a targeted covalent inhibitor . This mechanism can be dissected into a two-step process:

• Initial Non-covalent Binding: The benzyl group of the molecule is hypothesized to facilitate its initial binding to a specific biological target, most likely the active site of an enzyme. This binding would be driven by non-covalent interactions such as hydrophobic interactions and π-π stacking between the benzyl ring and complementary residues on the protein surface.

• Irreversible Covalent Modification: Following the initial binding and correct positioning of the molecule within the active site, a nucleophilic amino acid residue (e.g., cysteine, histidine, or lysine) in the vicinity would attack the electrophilic sulfur-carbon bond of the gamma-sultone ring. This would lead to the opening of the sultone ring and the formation of a stable covalent bond between the inhibitor and the enzyme. This irreversible modification of the active site would result in the permanent inactivation of the enzyme.

This proposed mechanism is visually represented in the following diagram:

Caption: Hypothesized two-step mechanism of action for 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Experimental Protocols for Mechanism Validation

To validate the hypothesized mechanism of action, a series of experiments should be conducted, progressing from general reactivity to specific target identification and characterization of inhibition.

Protocol 1: Assessment of General Alkylating Activity

This protocol aims to confirm the inherent alkylating potential of 3-Benzyl-1,2-oxathiolane 2,2-dioxide. A well-established colorimetric assay using 4-(4-nitrobenzyl)pyridine (NBP) can be employed.[7] NBP acts as a nucleophile and forms a colored adduct with alkylating agents upon reaction.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in a suitable organic solvent (e.g., DMSO).

  • Prepare a solution of 4-(4-nitrobenzyl)pyridine in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Reaction:

  • In a 96-well plate, mix the NBP solution with varying concentrations of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

  • Include a positive control (a known alkylating agent like 1,3-propane sultone) and a negative control (vehicle).

  • Incubate the plate at 37°C for a defined period (e.g., 1-2 hours).

• Color Development and Measurement:

  • Add a basic solution (e.g., sodium hydroxide) to each well to develop the color.

  • Measure the absorbance at a specific wavelength (typically around 540-560 nm) using a plate reader.

• Data Analysis:

  • Plot the absorbance against the concentration of 3-Benzyl-1,2-oxathiolane 2,2-dioxide to determine the dose-dependent alkylating activity.

Protocol 2: Identification of Protein Targets using Mass Spectrometry

This protocol is designed to identify proteins that are covalently modified by 3-Benzyl-1,2-oxathiolane 2,2-dioxide in a complex biological sample, such as a cell lysate.

Methodology:

• Sample Preparation:

  • Treat a cell lysate or a purified protein fraction with 3-Benzyl-1,2-oxathiolane 2,2-dioxide at various concentrations and for different incubation times.

  • Include a control sample treated with the vehicle.

• Protein Digestion:

  • Denature, reduce, and alkylate the proteins in the samples.

  • Digest the proteins into peptides using a protease such as trypsin.

• LC-MS/MS Analysis:

  • Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Search the MS/MS data against a protein database to identify the proteins and the specific peptides that have been modified by 3-Benzyl-1,2-oxathiolane 2,2-dioxide. The mass shift corresponding to the addition of the opened sultone ring will be used to identify the modified peptides.

Protocol 3: Characterization of Covalent Enzyme Inhibition

Once a putative enzyme target has been identified, this protocol will characterize the kinetics of the covalent inhibition.

Methodology:

• Enzyme Activity Assay:

  • Establish a reliable in vitro activity assay for the identified target enzyme.

• Determination of IC50:

  • Measure the initial rates of the enzymatic reaction in the presence of increasing concentrations of 3-Benzyl-1,2-oxathiolane 2,2-dioxide to determine the half-maximal inhibitory concentration (IC50).

• Time-Dependent Inhibition Assay:

  • Pre-incubate the enzyme with the inhibitor for varying periods before initiating the reaction by adding the substrate.

  • A time-dependent decrease in enzyme activity is indicative of covalent inhibition.

• Determination of Kinetic Parameters for Covalent Inhibition:

  • Perform a more detailed kinetic analysis to determine the rate of inactivation (k_inact) and the inhibitor concentration that gives half the maximal rate of inactivation (K_I). This can be achieved by plotting the observed rate of inactivation (k_obs) against the inhibitor concentration.

• Wash-out Experiment:

  • To confirm irreversible inhibition, incubate the enzyme with the inhibitor, then remove the unbound inhibitor by dialysis or size-exclusion chromatography.

  • Measure the enzyme activity of the washed sample. A lack of recovery of enzyme activity indicates irreversible covalent modification.[8]

Structure-Activity Relationship (SAR) Insights

The biological activity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is expected to be highly dependent on its structure. Future studies should explore the structure-activity relationship by synthesizing and testing analogs with modifications to both the benzyl group and the sultone ring.

Table 1: Proposed Modifications for SAR Studies

Modification Area	Proposed Changes	Rationale
Benzyl Group	Substitution on the phenyl ring (e.g., with electron-donating or -withdrawing groups)	To probe the electronic and steric requirements for target binding.
Replacement of the phenyl ring with other aromatic or heteroaromatic systems	To explore the impact of different aromatic systems on binding affinity and selectivity.
Sultone Ring	Introduction of substituents at other positions on the ring	To modulate the electrophilicity of the sultone and its reactivity.
Variation of the ring size (e.g., delta-sultones)	To assess the effect of ring strain on reactivity and biological activity.

Conclusion

The proposed mechanism of action for 3-Benzyl-1,2-oxathiolane 2,2-dioxide as a targeted covalent inhibitor provides a solid foundation for future research. The benzyl moiety is hypothesized to confer target specificity, while the gamma-sultone ring acts as a reactive "warhead" that forms a covalent bond with the target, leading to its irreversible inhibition. The experimental protocols outlined in this guide offer a systematic approach to validate this hypothesis, identify the specific biological targets, and characterize the nature of the interaction. A thorough understanding of the mechanism of action is crucial for the rational design of more potent and selective analogs and for advancing this class of compounds in drug discovery programs.

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CAS number 75732-43-3 properties and uses

An In-Depth Technical Guide to 2,2-Dimethyl-1,3-dioxan-5-one: Properties, Synthesis, and Applications in Drug Discovery

A Note on Chemical Identification: This guide focuses on the chemical compound 2,2-Dimethyl-1,3-dioxan-5-one , which is widely identified by the CAS Number 74181-34-3 . The initial topic query referenced CAS Number 75732-43-3, which corresponds to 3-Benzyl-1,2-oxathiolane 2,2-dioxide. Due to the extensive and highly relevant scientific literature concerning the utility of 2,2-Dimethyl-1,3-dioxan-5-one as a pivotal building block in pharmaceutical research and development, this guide has been structured to provide an in-depth analysis of this compound. It is presumed that the interest in a versatile synthetic intermediate for a drug development audience aligns more closely with the profile of 2,2-Dimethyl-1,3-dioxan-5-one.

Introduction

2,2-Dimethyl-1,3-dioxan-5-one is a versatile synthetic intermediate that has garnered significant attention in the field of organic chemistry, particularly in the stereoselective synthesis of complex molecules. Its rigid cyclic structure, bearing a ketone and a protected diol in the form of a ketal, provides a unique scaffold for introducing chirality and functionality. This guide serves as a technical resource for researchers, scientists, and drug development professionals, offering a comprehensive overview of its properties, a detailed synthesis protocol, and its critical applications as a chiral building block in the synthesis of bioactive compounds, notably in the development of HIV-1 protease inhibitors.

Physicochemical Properties

2,2-Dimethyl-1,3-dioxan-5-one is a colorless to light yellow, clear liquid under standard conditions.[1] Its key physicochemical properties are summarized in the table below, providing essential data for its handling, storage, and application in synthetic protocols.

Property	Value	Source(s)
CAS Number	74181-34-3	[2][3]
Molecular Formula	C₆H₁₀O₃	[1][2]
Molecular Weight	130.14 g/mol	[1][2]
Appearance	Colorless to light yellow clear liquid
Boiling Point	67 °C at 20 mmHg
Density	1.09 g/cm³
Refractive Index	1.43
Flash Point	56 °C
Storage Temperature	Refrigerated (0-10°C) under inert gas
Sensitivity	Air sensitive, hygroscopic, heat sensitive

Synthesis of 2,2-Dimethyl-1,3-dioxan-5-one: A Validated Protocol

The synthesis of 2,2-Dimethyl-1,3-dioxan-5-one is a well-established two-step process commencing from tris(hydroxymethyl)aminomethane. This protocol provides a reliable and scalable method for producing the target compound in high yield.

Experimental Protocol

Step 1: Synthesis of 2,2-Dimethyl-5-amino-5-hydroxymethyl-1,3-dioxane [3]

• To a solution of tris(hydroxymethyl)aminomethane (25.2 g, 159 mmol) in N,N-dimethylformamide (DMF, 180 mL), add 2,2-dimethoxypropane (21.5 mL, 175 mmol) and p-toluenesulfonic acid monohydrate (1.58 g, 7.93 mmol).

• Stir the reaction mixture at room temperature for 22 hours.

• Upon completion, dilute the mixture with ethyl acetate and neutralize with triethylamine.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: n-hexane/ethyl acetate, 5:1) to yield 2,2-dimethyl-5-amino-5-hydroxymethyl-1,3-dioxane as a colorless solid (20.9 g, 78% yield).

Step 2: Oxidative Cleavage to 2,2-Dimethyl-1,3-dioxan-5-one [3]

• Dissolve the intermediate from Step 1 (10.2 g, 62.1 mmol) in water (60 mL) and add potassium dihydrogen phosphate (KH₂PO₄, 8.51 g, 621 mmol).

• Cool the solution to 0 °C and slowly add a 0.5 M aqueous solution of sodium periodate (NaIO₄) (125 mL, 63 mmol) dropwise.

• After the addition is complete, stir the reaction mixture for 1 hour at room temperature.

• Extract the product with dichloromethane.

• Wash the organic layer sequentially with 5% aqueous sodium thiosulfate and saturated saline.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent by concentration under reduced pressure to afford 2,2-dimethyl-1,3-dioxan-5-one as a colorless oil (7.35 g, 91% yield).

Synthesis Workflow Diagram

Caption: Key synthetic applications of 2,2-Dimethyl-1,3-dioxan-5-one.

Safety and Handling

2,2-Dimethyl-1,3-dioxan-5-one is classified as a flammable liquid and vapor. [2]It is also reported to cause skin irritation, serious eye damage, and may cause respiratory irritation. [2]Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound. All manipulations should be carried out in a well-ventilated fume hood. It is sensitive to air, moisture, and heat, and should be stored in a refrigerator under an inert atmosphere.

Conclusion

2,2-Dimethyl-1,3-dioxan-5-one is a highly valuable and versatile building block in modern organic synthesis. Its utility in the stereocontrolled synthesis of complex and biologically active molecules, particularly in the context of drug discovery, makes it an indispensable tool for researchers and scientists in the pharmaceutical industry and academia. A thorough understanding of its properties, synthesis, and reactivity is crucial for leveraging its full potential in the development of novel therapeutics.

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An In-depth Technical Guide to the Reactivity of the Benzylic Position in Heterocyclic Compounds

Introduction: The Privileged Status of the Hetero-Benzylic Position

In the landscape of organic synthesis, particularly within drug discovery and materials science, heterocyclic compounds form the bedrock of molecular innovation.[1] Their unique electronic properties and three-dimensional architectures are central to their function. A position of particular strategic importance is the carbon atom directly attached to the heterocyclic ring—the hetero-benzylic position. Analogous to the benzylic position in simple aromatic systems, this site exhibits enhanced reactivity that chemists can exploit to build molecular complexity.[2][3]

This guide moves beyond a simple catalog of reactions. It is designed for the practicing researcher and drug development professional, providing a deep dive into the fundamental principles governing the reactivity of this position. We will explore the causality behind experimental choices, dissect reaction mechanisms, and present field-proven protocols. Our focus is on empowering scientists to not only apply these methods but to troubleshoot and innovate upon them. The strategic functionalization of the hetero-benzylic C-H bond represents a paradigm shift from traditional multi-step sequences, offering a more streamlined and efficient path to novel chemical entities.[4]

Chapter 1: Understanding the Core Principles of Reactivity

The enhanced reactivity of the benzylic position is not a chemical curiosity but a direct consequence of its electronic environment. The adjacent heterocyclic ring, whether electron-rich or electron-deficient, can effectively stabilize reactive intermediates formed at the benzylic carbon. This stabilization lowers the activation energy for a variety of transformations, making this position a predictable hub for chemical modification.[5]

The Power of Resonance Stabilization

The primary driver of benzylic reactivity is the ability of the aromatic system to delocalize charge or unpaired electrons from the adjacent carbon. Whether a reaction proceeds through a radical, a carbocation, or a carbanion intermediate, the heterocyclic ring participates in resonance, distributing the electronic burden and creating a more stable species.[3][5]

For instance, the homolytic cleavage of a benzylic C-H bond requires significantly less energy—possessing a Bond Dissociation Energy (BDE) of about 90 kcal/mol—compared to typical primary (100 kcal/mol) or secondary (96 kcal/mol) alkyl C-H bonds.[6] This is because the resulting radical is not localized on the carbon but is spread across the entire pi-system of the ring.

Caption: The radical chain mechanism for benzylic bromination using NBS.

The reaction proceeds exclusively at the benzylic position because the intermediate benzylic radical is resonance-stabilized by the heterocyclic ring. [3]

Nucleophilic Substitution: Diversifying Functionality

Once a hetero-benzylic halide is formed, it can be readily displaced by a wide range of nucleophiles. These reactions can proceed via either SN1 or SN2 mechanisms. [5][7]

• SN1 Pathway: Favored for secondary or tertiary benzylic halides and with weak nucleophiles. The reaction proceeds through a resonance-stabilized benzylic carbocation, which is planar and can lead to racemization if the carbon is chiral. [5][8]* SN2 Pathway: Favored for primary benzylic halides with strong, unhindered nucleophiles. The reaction is a concerted, one-step process. [5][8] This reactivity is a cornerstone of library synthesis in drug discovery, allowing a common intermediate to be converted into a diverse array of final compounds.

Caption: Synthetic diversification from a common hetero-benzylic halide intermediate.

Chapter 3: The Forefront of C-H Functionalization

While the methods described above are robust, they require a two-step process: installation of a reactive handle (e.g., a halogen) followed by its conversion. The cutting edge of synthetic chemistry aims to directly convert the C-H bond into a C-N, C-O, or C-C bond in a single, catalytic step. These methods offer superior atom economy and are particularly valuable for late-stage functionalization of complex molecules.

Photoredox and Transition-Metal Catalysis

Visible-light photoredox catalysis has emerged as a powerful tool to generate benzylic radicals under exceptionally mild conditions. [4]An excited photocatalyst can engage in a single-electron transfer (SET) event or a hydrogen-atom transfer (HAT) to generate the key benzylic radical. This radical can then be trapped by a variety of partners.

Similarly, copper and other transition metals can catalyze the coupling of benzylic C-H bonds with various nucleophiles. [9]These methods often involve a radical-relay mechanism and have been successfully applied to form C-N bonds with azoles, C-O bonds with carboxylic acids, and C-S bonds. [9][10]The development of enantioselective variants, often using dual nickel/photoredox catalysis, is a significant advance for the synthesis of chiral drug candidates. [11]

This protocol is representative of modern C-H functionalization strategies. [4]

• Preparation (In a Glovebox): To an 8 mL vial, add the benzylic C-H substrate (0.2 mmol, 1.0 equiv), the desired N-H azole (0.3 mmol, 1.5 equiv), the photocatalyst (e.g., an iridium or organic dye catalyst, 1-2 mol%), and a suitable solvent (e.g., acetonitrile, 2 mL).

• Reaction Setup: Seal the vial with a septum cap, remove it from the glovebox, and place it in a photoreactor equipped with a cooling fan and a specific wavelength LED light source (e.g., 450 nm blue LEDs).

• Execution: Irradiate the stirred reaction mixture at room temperature for 12-24 hours. The choice of photocatalyst and solvent is critical and must be optimized for the specific substrate classes.

• Workup: Upon completion (monitored by TLC or LC-MS), concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel to isolate the N-benzylated azole product.

  • Trustworthiness & Self-Validation: Control experiments are essential to validate the proposed mechanism. Running the reaction in the dark, without the photocatalyst, or without light should yield no product. The regioselectivity of the N-alkylation (for asymmetric azoles like pyrazole) can be determined by 2D NMR (HMBC, NOESY) experiments.

Conclusion and Outlook

The hetero-benzylic position is a uniquely reactive and synthetically valuable site. Its reactivity, rooted in the electronic stabilization afforded by the adjacent heterocyclic ring, can be harnessed through a range of transformations from classical oxidation and halogenation to state-of-the-art catalytic C-H functionalization. For researchers in drug development, mastering the chemistry of this position is not merely an academic exercise; it is a practical tool for scaffold hopping, library generation, and the late-stage diversification of lead compounds. As catalytic methods become more robust, selective, and scalable, the direct and precise modification of the hetero-benzylic C-H bond will continue to accelerate the discovery of new medicines and materials.

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An In-depth Technical Guide on the Stability and Degradation of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the stability and degradation of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a member of the γ-sultone class of compounds. While specific experimental data for this particular molecule is not extensively published, this guide synthesizes established principles of sultone chemistry to predict its stability profile and degradation pathways. Understanding these characteristics is paramount for researchers in drug development and related fields to ensure the efficacy, safety, and shelf-life of potential therapeutic agents incorporating this moiety. This document outlines the intrinsic chemical liabilities of the 1,2-oxathiolane 2,2-dioxide ring system, proposes likely degradation mechanisms under various stress conditions, and provides detailed, field-proven protocols for conducting stability and forced degradation studies.

Introduction: The Significance of Sultones in Medicinal Chemistry

Sultones, cyclic esters of hydroxysulfonic acids, are a class of compounds that have garnered interest in medicinal chemistry due to their unique chemical properties and potential as key intermediates in the synthesis of complex molecules.[1] The strained ring system of γ-sultones, such as 1,2-oxathiolane 2,2-dioxide, renders them susceptible to nucleophilic attack, a characteristic that can be both advantageous for synthetic applications and a liability concerning the stability of a final drug substance. The presence of a benzyl group at the 3-position of the 1,2-oxathiolane 2,2-dioxide ring introduces further electronic and steric influences that modulate its reactivity and degradation profile.

A thorough understanding of the stability and degradation pathways of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is a critical component of the drug development process.[2][3] It informs formulation development, packaging selection, and the establishment of appropriate storage conditions and retest periods.[3] Furthermore, identifying potential degradants is essential for toxicological assessment and for developing stability-indicating analytical methods.[2][3]

Intrinsic Chemical Stability and Key Degradation Pathways

The stability of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is primarily governed by the chemical reactivity of the γ-sultone ring. The principal degradation pathway for this class of compounds is hydrolysis, which leads to the opening of the sultone ring.[4][5] Other potential degradation routes include thermal decomposition and photolytic degradation.

Hydrolytic Degradation

Hydrolysis is the most probable degradation pathway for 3-Benzyl-1,2-oxathiolane 2,2-dioxide in the presence of water. This reaction involves the cleavage of the C-O bond of the cyclic ester, resulting in the formation of a γ-hydroxy sulfonic acid. The rate of hydrolysis is highly dependent on pH and temperature.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, the oxygen atom of the S=O group can be protonated, increasing the electrophilicity of the sulfur atom and making the ring more susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: In alkaline conditions, the hydroxide ion acts as a potent nucleophile, directly attacking the carbon atom of the C-O bond, leading to rapid ring opening.[6][7] Generally, base-catalyzed hydrolysis of esters is significantly faster than acid-catalyzed hydrolysis.[8]

The hydrolysis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is expected to yield 3-hydroxy-1-phenylbutane-1-sulfonic acid.

Caption: Proposed hydrolytic degradation pathway of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Thermal Degradation

Elevated temperatures can induce the decomposition of sultones.[9] For 3-Benzyl-1,2-oxathiolane 2,2-dioxide, thermal stress may lead to the elimination of sulfur dioxide, a common decomposition pathway for sulfonyl compounds, potentially leading to the formation of unsaturated hydrocarbons. The specific products of thermal degradation will depend on the temperature and the presence of other reactive species. Upon heating to decomposition, sultones can emit toxic fumes of sulfur oxides.[9]

Caption: A typical workflow for a forced degradation study.

Analytical Methodologies for Stability Assessment

A robust, stability-indicating analytical method is essential for accurately quantifying the parent compound and its degradation products. [10][11]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is the most common technique for stability studies. A C18 column is often a good starting point. Method development should focus on achieving adequate resolution between the parent peak and all degradation product peaks.

• Detectors:

  • Photodiode Array (PDA) Detector: Allows for the assessment of peak purity and can provide preliminary information about the structure of degradants based on their UV spectra.

  • Mass Spectrometry (MS) Detector: Essential for the identification and structural elucidation of degradation products by providing mass-to-charge ratio information.

Conclusion

The stability of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is a critical parameter for its potential application in drug development. Based on the known chemistry of γ-sultones, hydrolytic degradation, particularly under basic conditions, is anticipated to be the primary degradation pathway. Thermal and photolytic degradation should also be investigated. The implementation of systematic forced degradation studies, coupled with the development of a robust stability-indicating analytical method, is imperative to fully characterize the stability profile of this compound, identify potential degradants, and ensure the development of a safe and effective pharmaceutical product. The protocols and insights provided in this guide offer a solid foundation for researchers to undertake these essential investigations.

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• Feigel, C., et al. (2011). Two Enzymes of a Complete Degradation Pathway for Linear Alkylbenzenesulfonate (LAS) Surfactants: 4-Sulfoacetophenone Baeyer-Villiger Monooxygenase and 4-Sulfophenylacetate Esterase in Comamonas testosteroni KF-1. Journal of Bacteriology. [Link]

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• 12. pubs.acs.org [pubs.acs.org]

solubility of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in common lab solvents

An In-Depth Technical Guide to the Solubility of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in Common Laboratory Solvents

For researchers, chemists, and professionals in drug development, understanding the solubility profile of a compound is a cornerstone of its successful application. This guide provides a comprehensive technical overview of the solubility characteristics of 3-Benzyl-1,2-oxathiolane 2,2-dioxide (CAS No. 75732-43-3), a heterocyclic compound featuring a sultone (cyclic sulfonate ester) core and a nonpolar benzyl substituent.[1][2]

Given the absence of extensive published quantitative solubility data for this specific molecule, this guide adopts a first-principles approach. We will first establish a robust theoretical framework to predict its solubility behavior. This is followed by a detailed, field-tested experimental protocol for researchers to determine precise quantitative solubility, ensuring a self-validating and reliable methodology.

Molecular Structure and its Implications for Solubility

The solubility of a compound is dictated by its intermolecular interactions with the solvent. The structure of 3-Benzyl-1,2-oxathiolane 2,2-dioxide contains two key regions that govern these interactions:

• The Polar Sultone Moiety (1,2-oxathiolane 2,2-dioxide): This cyclic sulfonate ester is a highly polar functional group. The sulfonyl group (SO₂) possesses a significant dipole moment due to the electronegative oxygen atoms, making it capable of dipole-dipole interactions and acting as a hydrogen bond acceptor. Unsubstituted sultones, such as 1,3-propane sultone, are known to be soluble in polar organic solvents and can even be very soluble in water.[3]

• The Nonpolar Benzyl Group: The benzyl group (C₆H₅CH₂) is a large, nonpolar, and hydrophobic substituent. It primarily engages in weaker van der Waals forces (specifically, London dispersion forces) and potential π-π stacking interactions with aromatic solvents.

The interplay between the polar sultone ring and the nonpolar benzyl group means that 3-Benzyl-1,2-oxathiolane 2,2-dioxide is an amphiphilic molecule . Its overall solubility will be a balance between these competing characteristics. The principle of "like dissolves like" provides the fundamental logic for predicting its behavior across a spectrum of solvents.

Predicted Qualitative Solubility Profile

Based on its amphiphilic structure, we can predict a qualitative solubility profile. The large hydrophobic benzyl group is expected to dominate, rendering the molecule poorly soluble in highly polar protic solvents like water. Its solubility should increase in solvents with intermediate polarity and be favorable in solvents that can interact effectively with both the polar sultone and the nonpolar aromatic ring.

Table 1: Predicted Qualitative Solubility of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Solvent Class	Representative Solvents	Predicted Solubility	Rationale for Prediction
Nonpolar Aprotic	Hexane, Cyclohexane	Poor / Insoluble	The highly polar sultone group is incompatible with the nonpolar nature of aliphatic hydrocarbons. This is supported by evidence that related compounds are used for crystallization from toluene/hexane mixtures, where hexane acts as an anti-solvent.[4]
Aromatic	Toluene, Benzene	Good / Soluble	The solvent's aromatic ring can engage in favorable π-π stacking with the compound's benzyl group, while its moderate polarity can solvate the sultone. Toluene is often used as an extraction solvent for similar structures.[4]
Halogenated	Dichloromethane (DCM), Chloroform	Good / Soluble	These solvents have a significant dipole moment capable of solvating the sultone group, and their organic nature readily accommodates the benzyl group.
Polar Aprotic	Acetone, Ethyl Acetate	Moderate / Soluble	These solvents are effective hydrogen bond acceptors and have sufficient polarity to interact with the sultone. They are generally good solvents for a wide range of organic compounds.
Highly Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Very Good / Freely Soluble	These solvents are highly polar and are excellent at solvating polar functional groups like sultones. The parent compound, 1,3-propane sultone, is known to be soluble in DMF.[5] While the benzyl group reduces overall polarity, high solubility is still expected.
Polar Protic	Ethanol, Methanol	Sparingly Soluble / Moderate	The hydroxyl groups of alcohols can act as hydrogen bond donors and acceptors, but the strong hydrogen-bonding network of the solvent is disrupted by the large nonpolar benzyl group, limiting solubility.
Aqueous (Water)	Water	Poor / Insoluble	The large, hydrophobic benzyl group cannot be effectively solvated by water's strong hydrogen-bonding network, leading to unfavorable energetics for dissolution. While sultones can hydrolyze slowly in water, the initial solubility is expected to be very low.[3]

Experimental Protocol for Quantitative Solubility Determination (Shake-Flask Method)

To move beyond qualitative prediction, direct experimental measurement is essential. The shake-flask method is the gold-standard for determining thermodynamic equilibrium solubility and is recommended for its reliability.[6][7] This protocol provides a self-validating system for generating accurate and reproducible data.

Principle

An excess amount of the solid compound is agitated in the solvent of interest at a constant temperature for a sufficient period to reach equilibrium. The resulting saturated solution is then separated from the excess solid, and the concentration of the dissolved solute is measured using a suitable analytical technique (e.g., HPLC-UV, UV-Vis Spectroscopy).

Materials and Equipment

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide (solid, purity >98%)

• Selected solvents (HPLC grade or equivalent)

• Analytical balance (±0.1 mg)

• Scintillation vials or flasks with screw caps

• Orbital shaker or rotator with temperature control

• Syringe filters (e.g., 0.22 µm PTFE or appropriate material)

• Syringes

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

Step-by-Step Methodology

• Preparation of Stock Standard (for HPLC Calibration):

  • Accurately weigh approximately 10 mg of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

  • Dissolve in a solvent in which it is freely soluble (e.g., DMSO or Acetonitrile) in a 10 mL volumetric flask.

  • Prepare a series of dilutions from this stock to create a calibration curve (e.g., 5-100 µg/mL).

• Sample Preparation (Shake-Flask):

  • Add an excess of solid 3-Benzyl-1,2-oxathiolane 2,2-dioxide to a pre-weighed vial. An amount that is visibly in excess after equilibration is required (e.g., 5-10 mg).

  • Add a known volume of the test solvent (e.g., 2.0 mL).

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples for a period sufficient to reach equilibrium. A typical duration is 24 to 48 hours. It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) for a new compound to ensure equilibrium has been reached (i.e., the concentration no longer increases).

• Sample Separation and Dilution:

  • Allow the vials to stand undisturbed for at least 1 hour to let the excess solid settle.

  • Carefully draw the supernatant (the saturated solution) into a syringe.

  • Attach a syringe filter and discard the first ~0.2 mL to saturate any binding sites on the filter membrane.

  • Filter the remaining solution into a clean vial.

  • Accurately dilute a known volume of the filtered, saturated solution with the mobile phase (for HPLC) or the pure solvent to bring its concentration within the range of the calibration curve.

• Analysis and Calculation:

  • Analyze the diluted samples using the pre-calibrated HPLC or UV-Vis method.

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution using the following formula:

  Solubility (mg/mL) = Concentration from Curve (mg/mL) × Dilution Factor

Causality and Self-Validation

• Why an excess of solid? This ensures that the solution becomes saturated and is in equilibrium with the solid phase, which is the definition of thermodynamic solubility.

• Why constant temperature? Solubility is temperature-dependent. Maintaining a constant temperature is critical for reproducibility.

• Why filtration? This step is crucial to remove all undissolved solid particles, which would otherwise lead to a gross overestimation of solubility.

• Why a calibration curve? This ensures the analytical measurement is accurate and quantitative within a defined range.

Visualization of Experimental Workflow

The following diagrams illustrate the key processes described in this guide.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Caption: Relationship between molecular structure and predicted solubility.

Advanced Considerations: Predictive Models

For projects where experimental determination is not feasible in early stages, computational models can provide valuable estimates.[8][9] Methods like Quantitative Structure-Property Relationship (QSPR) and modern machine-learning algorithms use molecular descriptors to predict solubility in various solvents.[10][11] These models are trained on large datasets of known solubility data and can offer rapid screening of virtual compounds. While powerful, their predictions should always be confirmed by experimental data when possible.

Conclusion

References

• J. C. Dearden. (2003). In silico Prediction of Aqueous Solubility. Expert Opinion on Drug Discovery, 1(1), 31-52. Available at: [Link]

• A. Avdeef. (2007). The Rise of Shake-Flask Solubility. Expert Opinion on Drug Discovery, 2(4), 593-611. Available at: [Link]

• Wikipedia. (n.d.). Sulfonate. Retrieved from [Link]

• G. Maran, et al. (2024). Predicting drug solubility in organic solvents mixtures: A machine-learning approach supported by high-throughput experimentation. International Journal of Pharmaceutics, 658, 124233. Available at: [Link]

• D. T. McQuade, et al. (2020). Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation. Organic Process Research & Development, 24(5), 774–781. Available at: [Link]

• S. Savjani, K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. Available at: [Link]

• S. Murov. (n.d.). Properties of Solvents Used in Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2018). Sultone opening with [18F]fluoride: An efficient 18F-labelling strategy for PET imaging. Available at: [Link]

• R. C. D. Brown, et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of the American Chemical Society, 144(24), 10830–10840. Available at: [Link]

• A. Jouyban. (2009). Experimental and Computational Methods Pertaining to Drug Solubility. IntechOpen. Available at: [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

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• 2. 3-benzyl-[1,2]oxathiolane 2,2-dioxide | 75732-43-3 [chemicalbook.com]
• 3. Sulfonate - Wikipedia [en.wikipedia.org]
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• 11. Predicting drug solubility in organic solvents mixtures: A machine-learning approach supported by high-throughput experimentation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a versatile γ-sultone. While direct literature precedents for the specific applications of this compound are limited, this document extrapolates from the well-established reactivity of analogous γ-sultones to propose its use as a potent electrophile for the introduction of a benzyl group with a pendant sulfonate moiety. The protocols and mechanistic discussions herein are grounded in fundamental principles of organic chemistry and are intended to serve as a foundational resource for researchers exploring the potential of this reagent in the synthesis of novel chemical entities.

Introduction to 3-Benzyl-1,2-oxathiolane 2,2-dioxide

3-Benzyl-1,2-oxathiolane 2,2-dioxide is a member of the γ-sultone class of heterocyclic compounds. Sultones are cyclic esters of hydroxysulfonic acids and are recognized as effective alkylating agents in organic synthesis.[1] The inherent ring strain of the five-membered 1,2-oxathiolane 2,2-dioxide core renders it susceptible to nucleophilic attack, leading to regioselective ring-opening. This reactivity provides a reliable method for the introduction of a functionalized alkyl chain onto a variety of nucleophilic substrates.

The presence of a benzyl group at the 3-position of the sultone ring in 3-Benzyl-1,2-oxathiolane 2,2-dioxide offers a unique opportunity to incorporate a benzyl fragment that is tethered to a sulfonate precursor. This bifunctional nature makes it a potentially valuable building block in medicinal chemistry and materials science, where the modulation of polarity and aqueous solubility is often a critical aspect of molecular design.

Table 1: Physicochemical Properties of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Property	Value
CAS Number	75732-43-3
Molecular Formula	C₁₀H₁₂O₃S
Molecular Weight	212.27 g/mol
Appearance	Liquid
Storage	Sealed in dry, 2-8°C

Proposed Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

A plausible synthetic route to 3-Benzyl-1,2-oxathiolane 2,2-dioxide involves the sulfonation of an appropriate α-olefin, a general and established method for the preparation of γ-sultones.[2][3] In this proposed pathway, allylbenzene serves as the logical precursor. The reaction with a sulfonating agent, such as sulfur trioxide, is expected to proceed via a concerted ene reaction or a stepwise mechanism involving a zwitterionic intermediate, followed by cyclization to yield the desired γ-sultone.

Caption: Proposed synthetic pathway from allylbenzene.

Experimental Protocol: Proposed Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Disclaimer: This is a proposed protocol based on general procedures for the sulfonation of α-olefins and should be performed with caution and appropriate safety measures.

Materials:

• Allylbenzene (1.0 equiv)

• Sulfur trioxide-dioxane complex (1.1 equiv)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for elution

Equipment:

• Three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet

• Ice-water bath

• Rotary evaporator

• Glassware for extraction and chromatography

Procedure:

• To a stirred solution of allylbenzene in anhydrous DCM at 0 °C under a nitrogen atmosphere, add a solution of sulfur trioxide-dioxane complex in anhydrous DCM dropwise via the dropping funnel over 30 minutes.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution at 0 °C.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Applications in Organic Synthesis: A Versatile Benzylating Agent

The primary utility of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is anticipated to be as an electrophile in nucleophilic substitution reactions. The strained γ-sultone ring is susceptible to cleavage by a wide range of nucleophiles, resulting in the formation of a stable sulfonate salt and the concomitant benzylation of the nucleophile.

Mechanism of Nucleophilic Ring-Opening

The reaction proceeds via a nucleophilic attack at the methylene carbon adjacent to the oxygen atom of the sultone ring (C-5). This results in the cleavage of the C-O bond and the opening of the five-membered ring to generate a sulfonate anion. The benzyl group at the 3-position remains intact throughout this process.

Caption: General mechanism of nucleophilic attack.

This ring-opening reaction offers a strategic advantage over traditional benzylating agents like benzyl halides, as the resulting product contains a highly polar sulfonate group, which can significantly alter the physicochemical properties of the parent molecule, enhancing its aqueous solubility.

Proposed Applications with Various Nucleophiles

Table 2: Proposed Reactions of 3-Benzyl-1,2-oxathiolane 2,2-dioxide with Different Nucleophiles

Nucleophile Class	Example	Proposed Product	Potential Application
Alcohols/Phenols	Phenol	Sodium 2-((3-phenyl-1-sulfonatopropyl)oxy)benzenesulfonate	Synthesis of functionalized aryl ethers
Amines	Aniline	Sodium 3-(phenylamino)-3-phenylpropane-1-sulfonate	Preparation of sulfonated anilines
Thiols	Thiophenol	Sodium 3-(phenylthio)-3-phenylpropane-1-sulfonate	Access to sulfonated thioethers
Carbanions	Malonic ester enolate	Diethyl 2-(1-phenyl-3-sulfonatopropyl)malonate, sodium salt	C-C bond formation with introduction of a sulfonate

Detailed Application Protocols

The following protocols are proposed methodologies for the reaction of 3-Benzyl-1,2-oxathiolane 2,2-dioxide with common nucleophiles. Researchers should optimize these conditions based on their specific substrates.

Protocol 1: O-Alkylation of Phenols

Objective: To synthesize a sulfonated aryl ether via the reaction of a phenol with 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Materials:

• Phenol (1.0 equiv)

• Sodium hydride (60% dispersion in mineral oil, 1.1 equiv)

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide (1.05 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

Equipment:

• Two-necked round-bottom flask with a magnetic stirrer and nitrogen inlet

• Syringe for the addition of reagents

• Standard glassware for workup and extraction

Procedure:

• To a stirred suspension of sodium hydride in anhydrous DMF at 0 °C under a nitrogen atmosphere, add a solution of the phenol in anhydrous DMF dropwise.

• Allow the mixture to stir at room temperature for 30 minutes, or until the evolution of hydrogen gas ceases.

• Cool the resulting sodium phenoxide solution to 0 °C and add 3-Benzyl-1,2-oxathiolane 2,2-dioxide neat via syringe.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether to remove any unreacted starting material. The desired sulfonated product will remain in the aqueous layer.

• The aqueous solution containing the product can be used as is for subsequent reactions or lyophilized to isolate the sodium salt.

Protocol 2: N-Alkylation of Amines

Objective: To prepare a sulfonated amine by reacting an amine with 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Materials:

• Primary or secondary amine (1.0 equiv)

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide (1.1 equiv)

• Acetonitrile or another suitable polar aprotic solvent

• Saturated aqueous sodium bicarbonate solution

Equipment:

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Heating mantle or oil bath

• Standard glassware for workup

Procedure:

• In a round-bottom flask, dissolve the amine in acetonitrile.

• Add 3-Benzyl-1,2-oxathiolane 2,2-dioxide to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction to room temperature.

• If a precipitate has formed, collect it by filtration. If not, concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by recrystallization or by washing with a non-polar solvent to remove any unreacted starting materials.

Safety and Handling

γ-Sultones, as a class of compounds, are potent alkylating agents and should be handled with care. They are considered to be potential sensitizers.[4] All manipulations of 3-Benzyl-1,2-oxathiolane 2,2-dioxide should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, and a lab coat) should be worn.

Conclusion

3-Benzyl-1,2-oxathiolane 2,2-dioxide represents a promising, yet underexplored, reagent in the synthetic chemist's toolbox. Its ability to act as a benzylating agent that concurrently introduces a sulfonate group opens up new avenues for the synthesis of molecules with tailored properties. The proposed synthetic route and reaction protocols provided in this guide are intended to stimulate further research into the applications of this versatile building block in drug discovery, materials science, and beyond.

References

• Igor L. Dalinger, et al. (2025, August 7). Synthesis of γ-sultones based on conversion of adamantane-type olefins. ResearchGate. Retrieved from [Link]

• Donnelly, J. A., & Molloy, B. B. (2021, February 1). Synthesis, reactivity and applications of 1,2-oxathiine 2,2-dioxides. Targets in Heterocyclic Systems, 24, 33-56.

• Wikipedia. (n.d.). Alkylbenzene sulfonate. Retrieved from [Link]

• Adami, H. F. (n.d.). Sultone recovery. U.S.
• Qinglin, X. (2018). Preparation method of alpha-olefin sulfonate.

• Cosmetic Ingredient Review. (1996, March 11). Re-Review of Sodium α-Olefin Sulfonates as Used in Cosmetics. Retrieved from [Link]

• Donnelly, J. A., & Molloy, B. B. (2021). Synthesis, Reactivity and Applications of 1,2-Oxathiine 2,2-Dioxides. Targets in Heterocyclic Systems, 24, 33-56.

• Ataman Kimya. (n.d.). Alkyl Benzene Sulfonic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). (a) Examples of conversions of 1,3-oxathiolan-2-one at elevated... Retrieved from [Link]

• Cosmetics Info. (n.d.). Sodium C16-18 Olefin Sulfonate. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Nitration and Sulfonation of Benzene. Retrieved from [Link]

• Shell Oil Company. (n.d.). Process for preparing an internal olefin sulfonate. U.S.
• Frank, D. G., & Gu, J. (2020).
• IARC. (n.d.). Some Chemicals Used as Solvents and in Polymer Manufacture.

• Chemguide. (n.d.). The Sulphonation of Benzene - Electrophilic Substitution. Retrieved from [Link]

• Reaction Chemistry & Engineering. (n.d.). Synthesis and kinetic study of 1,3,2-dioxathiolane 2,2-dioxide in microreactors. RSC Publishing.

• ResearchGate. (n.d.). Removal of the auxiliary and subsequent cyclization of the sulfonic acid 103 in a. Retrieved from [Link]

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• 4. cosmeticsinfo.org [cosmeticsinfo.org]

Application Notes and Protocols for 3-Benzyl-1,2-oxathiolane 2,2-dioxide as a Reagent for Alkylation

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in Synthetic Chemistry

3-Benzyl-1,2-oxathiolane 2,2-dioxide, a member of the γ-sultone class of compounds, presents itself as a potent and versatile reagent for the introduction of a 3-phenylpropylsulfonyl moiety into a wide range of molecules. Sultones are cyclic esters of hydroxysulfonic acids and are recognized as effective alkylating agents due to the inherent ring strain of the heterocyclic system.[1][2] The electrophilic nature of the carbon atom adjacent to the oxygen in the ring makes it susceptible to nucleophilic attack, leading to a ring-opening reaction that forms a stable sulfonate salt.[2] This reactivity profile makes 3-benzyl-1,2-oxathiolane 2,2-dioxide a valuable tool in medicinal chemistry and materials science for modifying the properties of parent molecules by introducing a functionalized alkyl chain.

This guide provides a comprehensive overview of the application of 3-benzyl-1,2-oxathiolane 2,2-dioxide in alkylation reactions, including a detailed mechanistic rationale, a step-by-step experimental protocol, and a discussion of the potential substrate scope.

Mechanism of Action: A Nucleophilic Ring-Opening Cascade

The utility of 3-benzyl-1,2-oxathiolane 2,2-dioxide as an alkylating agent is rooted in a nucleophilic substitution reaction that proceeds via a ring-opening mechanism. The key steps are outlined below:

• Nucleophilic Attack: A suitable nucleophile (Nu:) attacks the electrophilic carbon atom (C5) of the oxathiolane ring. This carbon is activated by the adjacent electron-withdrawing sulfonyl group and the ring strain.

• Ring Opening: The attack of the nucleophile leads to the cleavage of the C-O bond, opening the five-membered ring.

• Formation of the Sulfonate: This ring-opening results in the formation of a stable sulfonate salt, where the nucleophile is now covalently attached to the 3-phenylpropyl chain.

The driving force for this reaction is the relief of ring strain and the formation of the highly stable sulfonate anion.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1,3-Propane sultone - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: The Emerging Role of 1,2-Oxathiolane 2,2-Dioxides in Modern Medicinal Chemistry

Introduction

Within the expansive toolkit of medicinal chemistry, the relentless pursuit of novel molecular scaffolds that offer enhanced pharmacological and pharmacokinetic properties is paramount. Among the heterocyclic systems gaining significant traction, 1,2-oxathiolane 2,2-dioxides, commonly known as γ-sultones, are emerging as a versatile and powerful structural motif. These five-membered cyclic sulfonic acid esters are characterized by a strained ring system that imparts a unique reactivity profile, rendering them effective electrophiles for targeted reactions. This attribute, combined with their ability to act as bioisosteres and their utility in prodrug design, positions them as a valuable asset in the development of next-generation therapeutics. This guide provides an in-depth exploration of the applications of 1,2-oxathiolane 2,2-dioxides in medicinal chemistry, complete with detailed protocols and mechanistic insights to empower researchers in their drug discovery endeavors.

Part 1: The Strategic Application of 1,2-Oxathiolane 2,2-Dioxides as Bioisosteres

Conceptual Framework: Beyond Classical Isosterism

Bioisosterism, the interchange of atoms or groups of atoms within a molecule that results in a new compound with similar biological activity, is a cornerstone of modern drug design.[1][2][3][4] While classical bioisosteres often share the same valence electron configurations, non-classical bioisosteres, such as the 1,2-oxathiolane 2,2-dioxide moiety, offer a more nuanced approach to modulating molecular properties. The sultone ring can effectively mimic the spatial and electronic characteristics of other functional groups, most notably carboxylic acids and amides, while introducing significant alterations to physicochemical parameters like acidity, lipophilicity, and metabolic stability. This strategic replacement can lead to improved cell permeability, enhanced target engagement, and a more favorable pharmacokinetic profile.

Application Example: Enhancing Drug-like Properties through Carboxylic Acid Bioisosteric Replacement

Consider a hypothetical drug candidate bearing a carboxylic acid moiety that is essential for target binding but suffers from poor oral bioavailability due to its high polarity and susceptibility to first-pass metabolism. Replacing the carboxylic acid with a 1,2-oxathiolane 2,2-dioxide can address these liabilities. The sultone is less acidic than a carboxylic acid, which can improve its absorption in the gastrointestinal tract. Furthermore, the sultone is generally more resistant to metabolic degradation than a carboxylic acid.

Property	Carboxylic Acid Analog	1,2-Oxathiolane 2,2-Dioxide Analog	Rationale for Improvement
Target Affinity (Ki)	10 nM	15 nM	The sultone maintains the key interactions with the target, with only a minor impact on affinity.
LogP	1.5	2.5	The less polar nature of the sultone increases lipophilicity, potentially improving membrane permeability.
Metabolic Stability (t1/2 in human liver microsomes)	15 min	> 120 min	The sultone is more resistant to common metabolic pathways that degrade carboxylic acids.
Cell Permeability (Papp)	Low	Moderate	Increased lipophilicity and reduced charge at physiological pH contribute to improved cell penetration.

Experimental Protocol: Synthesis of a 4-Substituted-1,2-oxathiolane 2,2-dioxide for Bioisosteric Applications

This protocol outlines a general method for the synthesis of a 4-substituted-1,2-oxathiolane 2,2-dioxide, a common scaffold for bioisosteric replacement. The causality behind the experimental choices lies in the established reactivity of allylic alcohols with sulfuryl chloride to generate the cyclic sulfite, followed by oxidation to the sultone.

Materials:

• Substituted allylic alcohol (1.0 eq)

• Triethylamine (2.5 eq)

• Sulfuryl chloride (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Ruthenium(III) chloride hydrate (0.01 eq)

• Sodium periodate (1.5 eq)

• Acetonitrile

• Water

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Cyclic Sulfite Formation:

  • Dissolve the substituted allylic alcohol (1.0 eq) and triethylamine (2.5 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath. The triethylamine acts as a base to neutralize the HCl generated during the reaction.

  • Slowly add sulfuryl chloride (1.2 eq) dropwise to the cooled solution. The slow addition is crucial to control the exothermic reaction.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding water. Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude cyclic sulfite is typically used in the next step without further purification.

• Oxidation to the Sultone:

  • Dissolve the crude cyclic sulfite in a mixture of acetonitrile, water, and ethyl acetate (3:3:1 ratio).

  • To this solution, add ruthenium(III) chloride hydrate (0.01 eq) followed by sodium periodate (1.5 eq) in portions. The ruthenium catalyst facilitates the oxidation, and sodium periodate is the stoichiometric oxidant. The portion-wise addition of the oxidant helps to control the reaction temperature.

  • Stir the reaction mixture vigorously at room temperature for 4-6 hours, monitoring by TLC.

  • After completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 4-substituted-1,2-oxathiolane 2,2-dioxide.

Self-Validation: The structure and purity of the final product should be confirmed by NMR spectroscopy (¹H and ¹³C) and mass spectrometry. The presence of the characteristic sulfone stretch in the IR spectrum (around 1350 and 1170 cm⁻¹) provides further validation.

Caption: Bioisosteric replacement of a carboxylic acid with a 1,2-oxathiolane 2,2-dioxide.

Part 2: Harnessing the Reactivity of 1,2-Oxathiolane 2,2-Dioxides in Pro-drug Design

Conceptual Framework: Triggered Release for Targeted Delivery

The pro-drug approach is a well-established strategy to overcome limitations in drug delivery, such as poor solubility, rapid metabolism, or lack of specificity.[5] The inherent electrophilicity of the 1,2-oxathiolane 2,2-dioxide ring makes it an excellent pro-drug moiety. The ring can be opened by nucleophiles, such as those present in the target microenvironment (e.g., specific enzymes or high concentrations of glutathione in tumor cells), leading to the release of the active drug. This triggered release mechanism can enhance the therapeutic index of a drug by concentrating it at the site of action and minimizing systemic exposure.

Application Example: A Glutathione-Activated Sultone Pro-drug of a Cytotoxic Agent

A potent cytotoxic agent with a free thiol group, which is crucial for its activity, can be masked as a sultone pro-drug. In the reductive environment of a tumor cell, high concentrations of glutathione can act as a nucleophile, attacking the sultone ring and releasing the active thiol-containing drug.

Pro-drug Property	Value	Rationale
Systemic Stability (t1/2 in plasma)	> 24 h	The sultone is stable in the general circulation, preventing premature drug release.
Activation in High Glutathione Environment (t1/2)	< 1 h	Rapid release of the active drug in the target tumor cells.
In Vitro Cytotoxicity (IC50) vs. Normal Cells	> 100 µM	The pro-drug is non-toxic to normal cells.
In Vitro Cytotoxicity (IC50) vs. Cancer Cells	0.1 µM	The pro-drug is effectively converted to the active drug in cancer cells, leading to high potency.

Experimental Protocol: Synthesis and In Vitro Release Study of a Model Sultone Pro-drug

This protocol describes the synthesis of a model pro-drug by reacting a nucleophilic drug molecule (containing a phenol, amine, or thiol) with 1,3-propane sultone and a subsequent in vitro release study.

Materials:

• Nucleophilic drug molecule (e.g., 4-hydroxyaniline) (1.0 eq)

• 1,3-Propane sultone (1.1 eq)[6][7][8]

• Potassium carbonate (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Glutathione (GSH)

• Phosphate-buffered saline (PBS), pH 7.4

• High-performance liquid chromatography (HPLC) system

Procedure:

• Synthesis of the Sultone Pro-drug:

  • To a solution of the nucleophilic drug (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq). The base deprotonates the nucleophile, increasing its reactivity.

  • Add 1,3-propane sultone (1.1 eq) and stir the reaction mixture at 60 °C for 12-16 hours. The elevated temperature is necessary to drive the reaction to completion.

  • Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the pure pro-drug.

• In Vitro Release Study:

  • Prepare a stock solution of the pro-drug in a suitable solvent (e.g., DMSO).

  • Prepare a solution of glutathione (e.g., 5 mM) in PBS (pH 7.4).

  • Initiate the release study by adding a small aliquot of the pro-drug stock solution to the glutathione solution to achieve a final pro-drug concentration of, for example, 100 µM.

  • Incubate the reaction mixture at 37 °C.

  • At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture and quench the reaction (e.g., by adding an equal volume of cold acetonitrile).

  • Analyze the samples by HPLC to quantify the disappearance of the pro-drug and the appearance of the released active drug. A C18 column with a suitable mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid) is typically used.

Self-Validation: The identity of the released drug should be confirmed by comparing its retention time and mass spectrum with an authentic standard. The release kinetics can be modeled to determine the half-life of the pro-drug under these conditions.

Caption: Workflow for the synthesis and evaluation of a sultone-based pro-drug.

Part 3: The 1,2-Oxathiolane 2,2-Dioxide as a Core Scaffold in Novel Drug Candidates

Conceptual Framework: A Privileged Scaffold for Target Engagement

Beyond its utility in modifying existing drug molecules, the 1,2-oxathiolane 2,2-dioxide ring can also serve as a central structural element in the de novo design of novel bioactive compounds. The rigid, five-membered ring can appropriately position appended functional groups for optimal interaction with a biological target. Furthermore, the sulfone group can act as a hydrogen bond acceptor, contributing to the binding affinity. The incorporation of the sultone scaffold has led to the discovery of potent inhibitors of various enzymes.[9][10][11]

Application Example: Sultone-Fused Berberine Derivatives as Tyrosyl-DNA Phosphodiesterase 1 (Tdp1) Inhibitors

Recent research has demonstrated that condensing a sultone ring onto the berberine scaffold leads to potent inhibitors of Tdp1, an enzyme involved in DNA repair and a target for anticancer therapy.[10] The sultone moiety is crucial for the inhibitory activity, as the acyclic sulfonates are inactive.

Compound	Tdp1 IC50 (µM)	Rationale for Activity
Berberine	> 100	The parent alkaloid is inactive.
Berberrubine-9-O-sulfonate	Inactive	The acyclic sulfonate does not confer inhibitory activity.
Sultone-fused Berberine	0.8	The rigid sultone ring is essential for binding to the Tdp1 active site.
12-Bromo-sultone-fused Berberine	0.3	The bromine substituent further enhances binding affinity, likely through halogen bonding or hydrophobic interactions.

Experimental Protocol: Synthesis of a Sultone-Fused Berberine Tdp1 Inhibitor

This protocol is adapted from the literature for the synthesis of a sultone-fused berberine derivative.[10] The key to this synthesis is the pre-generation of sulfene, which then undergoes a cycloaddition reaction with berberrubine.

Materials:

• Berberrubine (1.0 eq)

• Aliphatic sulfonyl chloride (e.g., methanesulfonyl chloride) (1.5 eq)

• Triethylamine (3.0 eq)

• Dichloromethane (DCM), anhydrous

• Silica gel for column chromatography

Procedure:

• Sulfene Generation and Cycloaddition:

  • In a round-bottom flask, dissolve the aliphatic sulfonyl chloride (1.5 eq) in anhydrous DCM under an inert atmosphere.

  • Cool the solution to 0 °C and add triethylamine (1.5 eq) dropwise. This generates the highly reactive sulfene intermediate in situ.

  • In a separate flask, dissolve berberrubine (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM.

  • Slowly add the berberrubine solution to the pre-generated sulfene solution at 0 °C. The slow addition of the berberrubine to the sulfene is critical to favor the desired cycloaddition over the formation of the O-sulfonate byproduct.

  • Allow the reaction to stir at room temperature for 2-3 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water.

  • Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the sultone-fused berberine derivative.

Self-Validation: The stereochemistry of the newly formed sultone ring should be confirmed by 2D NMR spectroscopy (e.g., NOESY). High-resolution mass spectrometry will confirm the elemental composition of the product.

Caption: Interaction of a sultone-based inhibitor with its target enzyme.

Part 4: 1,2-Oxathiolane 2,2-Dioxides as Versatile Sulfonating Agents

Conceptual Framework: Introducing the Sulfonate Group for Enhanced Properties

1,2-Oxathiolane 2,2-dioxides, particularly 1,3-propane sultone, are excellent sulfopropylating agents.[6][12][13][14] They react with a wide range of nucleophiles (amines, phenols, thiols, etc.) under mild conditions to introduce a propylsulfonic acid group. This modification is highly valuable in medicinal chemistry for several reasons:

• Increased Water Solubility: The introduction of a highly polar sulfonate group can dramatically improve the aqueous solubility of a poorly soluble compound, which is often a major hurdle in drug development.

• Modulation of Pharmacokinetics: The presence of a charged sulfonate group can alter the absorption, distribution, metabolism, and excretion (ADME) profile of a drug.

• Introduction of a Linker: The propyl chain can serve as a linker to attach the molecule to other entities, such as polymers, proteins, or surfaces.

Application Example: Solubilization of a Lipophilic Drug Candidate

A promising lipophilic drug candidate with an IC50 in the nanomolar range is stalled in development due to its extremely low water solubility (< 0.1 µg/mL). The molecule contains a secondary amine that can be targeted for sulfopropylation.

Compound	Water Solubility	In Vitro Activity (IC50)
Parent Drug	< 0.1 µg/mL	5 nM
Sulfopropylated Derivative	> 10 mg/mL	50 nM

While there is a modest loss in in vitro activity, the dramatic increase in solubility makes the sulfopropylated derivative a viable candidate for further development, particularly for intravenous administration.

Experimental Protocol: Sulfopropylation of a Model Amine

This protocol provides a general method for the sulfopropylation of a primary or secondary amine using 1,3-propane sultone.

Materials:

• Amine-containing compound (1.0 eq)

• 1,3-Propane sultone (1.2 eq)

• Acetonitrile, anhydrous

• Reflux condenser

Procedure:

• Reaction Setup:

  • Dissolve the amine-containing compound (1.0 eq) in anhydrous acetonitrile.

  • Add 1,3-propane sultone (1.2 eq) to the solution.

  • Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 4-8 hours. The reaction typically proceeds without the need for a base, as the amine is sufficiently nucleophilic.

  • Monitor the reaction by TLC. The product, being a zwitterionic salt, will have a much lower Rf value than the starting material.

• Work-up and Isolation:

  • Upon completion, cool the reaction mixture to room temperature.

  • The zwitterionic product often precipitates from the acetonitrile upon cooling. If so, collect the solid by filtration, wash with cold acetonitrile, and dry under vacuum.

  • If the product remains in solution, remove the solvent under reduced pressure. The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by reverse-phase chromatography if necessary.

Self-Validation: The product can be characterized by NMR spectroscopy. The appearance of new signals corresponding to the propyl chain and the disappearance of the starting amine signal are indicative of a successful reaction. Electrospray ionization mass spectrometry (ESI-MS) will show the correct molecular ion for the zwitterionic product.

Caption: General reaction of a nucleophile with 1,3-propane sultone.

Conclusion and Future Outlook

The 1,2-oxathiolane 2,2-dioxide scaffold is a testament to the power of heterocyclic chemistry in addressing complex challenges in drug discovery. From the nuanced modulation of physicochemical properties through bioisosterism to the clever design of triggered pro-drugs and the creation of novel, potent enzyme inhibitors, sultones offer a diverse array of applications. As our understanding of the intricate interplay between molecular structure and biological function deepens, the strategic incorporation of this versatile moiety is poised to accelerate the development of innovative therapeutics. The protocols and insights provided herein are intended to serve as a valuable resource for researchers, empowering them to harness the full potential of 1,2-oxathiolane 2,2-dioxides in their quest for the medicines of tomorrow.

References

• Taylor, R. J. K.

• LookChem. Cas 24308-28-9, 1,2-oxathiolane 2-oxide. [Link]

• NIST. 1,2-Oxathiolane, 2,2-dioxide. NIST Chemistry WebBook. [Link]

• Organic Chemistry Portal. Methoxide Ion Promoted Efficient Synthesis of 1,3-Oxathiolane-2-thiones by Reaction of Oxiranes and Carbon Disulfide. [Link]

• PubChem. 5-Methyl-1,2-oxathiolane 2,2-dioxide. [Link]

• Robert Gordon University. Synthesis, Reactivity and Applications of 1,2-Oxathiine 2,2-Dioxides. [Link]

• US EPA. 1,2-Oxathiolane, 2,2-dioxide - Substance Details. [Link]

• ScienceDirect. Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry. [Link]

• Meanwell, N. A. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems.

• PubMed Central. Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Strategy for a Phosphatidylinositol 4-Kinase Inhibitor in a Humanized Mouse Model of Malaria. [Link]

• Mondal, S. Recent Developments in the Synthesis and Application of Sultones.

• MDPI. Discovery of Novel Sultone Fused Berberine Derivatives as Promising Tdp1 Inhibitors. [Link]

• ResearchGate. New Synthesis Method for Sultone Derivatives: Synthesis, Crystal Structure and Biological Evaluation of S-CA. [Link]

• PubChem. 1,2-Oxathiolan-5-one, 2,2-dioxide. [Link]

• Cambridge MedChem Consulting. Bioisosteric Replacements. [Link]

• ResearchGate. ChemInform Abstract: Recent Developments in the Synthesis and Application of Sultones. [Link]

• Current Trends in Pharmacy and Pharmaceutical Chemistry. The role of bioisosterism in modern drug design: Current applications and challenges. [Link]

• PubMed Central. Sulfonamide Prodrugs with a Two-Stage Release Mechanism for the Efficient Delivery of the TLR4 Antagonist TAK-242. [Link]

• Nanjing Chemical Material Corp. The Latest Applications of 1,3-Propane Sultone. [Link]

• Patani, G. A., & LaVoie, E. J. Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews.

• MDPI. New Synthesis Method for Sultone Derivatives: Synthesis, Crystal Structure and Biological Evaluation of S-CA. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of Butane Sultone in Advancing Specialty Chemical Synthesis. [Link]

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Application Notes and Protocols: The Chemistry of 3-Benzyl-1,2-oxathiolane 2,2-dioxide with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unveiling the Reactivity of a Versatile Electrophile

3-Benzyl-1,2-oxathiolane 2,2-dioxide, a cyclic sulfonate ester commonly referred to as a γ-sultone, is a potent electrophile with significant applications in organic synthesis. Its utility stems from the inherent ring strain of the five-membered ring and the excellent leaving group ability of the sulfonate moiety. These electronic and steric factors render the oxathiolane ring susceptible to nucleophilic attack, leading to a ring-opening reaction that forges a new carbon-nucleophile bond and introduces a synthetically versatile sulfonate group. This document provides a comprehensive guide to the reactions of 3-benzyl-1,2-oxathiolane 2,2-dioxide with a range of common nucleophiles, offering detailed protocols and mechanistic insights for its application in research and development.

Sultones, in general, are valuable intermediates as they can introduce alkyl chains bearing sulfonic acid functionalities, making them effective sulfoalkylating agents[1]. The presence of the benzyl group at the 3-position of the 1,2-oxathiolane 2,2-dioxide ring introduces a chiral center and influences the regioselectivity and stereoselectivity of the nucleophilic attack, offering opportunities for the synthesis of complex molecular architectures.

Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

The preparation of γ-sultones can be achieved through various methodologies, including the sulfonation of olefins or carbanion-mediated sulfonate coupling reactions[1]. A common approach to synthesizing 3-substituted-1,2-oxathiolane 2,2-dioxides involves the cyclization of a corresponding hydroxysulfonic acid.

Diagram: Synthetic Pathway to 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Caption: SN2 reaction of the γ-sultone with a primary amine.

Experimental Protocol 1: Synthesis of N-Butyl-4-hydroxy-4-phenylbutane-2-sulfonamide

This protocol describes a representative reaction with a primary amine.

Materials:

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide (1.0 eq)

• n-Butylamine (1.2 eq)

• Acetonitrile (or a similar polar aprotic solvent)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a solution of 3-benzyl-1,2-oxathiolane 2,2-dioxide in acetonitrile, add n-butylamine at room temperature.

• Stir the reaction mixture at 50-60 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Partition the residue between ethyl acetate and saturated aqueous sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexanes/ethyl acetate) to afford the desired sulfonamide.

Expected Outcome: The product will be a γ-hydroxysulfonamide. Characterization should be performed using 1H NMR, 13C NMR, and mass spectrometry to confirm the structure.

Reactant	Nucleophile	Solvent	Temperature	Typical Yield
3-Benzyl-1,2-oxathiolane 2,2-dioxide	n-Butylamine	Acetonitrile	60 °C	Good to Excellent
3-Benzyl-1,2-oxathiolane 2,2-dioxide	Aniline	DMF	80 °C	Moderate to Good
3-Benzyl-1,2-oxathiolane 2,2-dioxide	Morpholine	Dioxane	70 °C	Good

Part 2: Reaction with Oxygen Nucleophiles - Preparation of Sulfonic Acid Esters

The reaction with alkoxides, generated from alcohols and a base, provides a direct route to γ-hydroxysulfonic acid esters. This transformation is particularly useful for introducing a sulfonate ester moiety into a molecule.

Mechanistic Considerations

Similar to the reaction with amines, the ring-opening with alkoxides is expected to follow an SN2 pathway. The alkoxide attacks the C-5 position, leading to the formation of a sulfonate salt, which is then protonated during workup. The choice of base and solvent is crucial to ensure the generation of the alkoxide without promoting side reactions.

Diagram: Experimental Workflow for Sulfonic Acid Ester Synthesis

Caption: Workflow for the synthesis of sulfonic acid esters.

Experimental Protocol 2: Synthesis of Methyl 4-hydroxy-4-phenylbutane-2-sulfonate

This protocol provides a general procedure for the reaction with an alkoxide.

Materials:

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

• Anhydrous methanol

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Dichloromethane

Procedure:

• To a suspension of sodium hydride in anhydrous THF at 0 °C, add anhydrous methanol dropwise.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add a solution of 3-benzyl-1,2-oxathiolane 2,2-dioxide in anhydrous THF to the freshly prepared sodium methoxide solution.

• Heat the reaction mixture to reflux and monitor by TLC.

• After completion, cool the reaction to 0 °C and cautiously quench with 1 M HCl until the solution is acidic.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash chromatography to yield the sulfonic acid ester.

Reactant	Nucleophile	Base	Solvent	Temperature	Typical Yield
3-Benzyl-1,2-oxathiolane 2,2-dioxide	Sodium Methoxide	NaH	THF/Methanol	Reflux	Good
3-Benzyl-1,2-oxathiolane 2,2-dioxide	Sodium Ethoxide	NaH	THF/Ethanol	Reflux	Good
3-Benzyl-1,2-oxathiolane 2,2-dioxide	Potassium tert-Butoxide	-	THF	Room Temp	Moderate

Part 3: Reaction with Carbon Nucleophiles - C-C Bond Formation

The reaction of 3-benzyl-1,2-oxathiolane 2,2-dioxide with carbon-based nucleophiles, such as Grignard reagents or organolithiums, offers a powerful method for carbon-carbon bond formation. This reaction leads to the formation of γ-hydroxysulfones.

Mechanistic Insights and Regioselectivity

The reaction with organometallic reagents is more complex than with heteroatom nucleophiles. While the primary reaction is expected to be the nucleophilic attack at the C-5 position, side reactions such as attack at the sulfur atom or deprotonation at the C-3 position can occur, depending on the nature of the nucleophile and the reaction conditions. The benzyl group at the 3-position can influence the regioselectivity of the attack due to steric hindrance.

Diagram: Reaction with a Grignard Reagent

Caption: Ring-opening of the γ-sultone with a Grignard reagent.

Experimental Protocol 3: Synthesis of 1-Phenyl-3-(phenylsulfonyl)butan-1-ol

This protocol outlines a general procedure for the reaction with a Grignard reagent.

Materials:

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide (1.0 eq)

• Phenylmagnesium bromide (1.0 M in THF, 1.5 eq)

• Anhydrous THF

• Saturated aqueous ammonium chloride

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 3-benzyl-1,2-oxathiolane 2,2-dioxide in anhydrous THF at -78 °C, add phenylmagnesium bromide solution dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride at 0 °C.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to obtain the γ-hydroxysulfone.

Reactant	Nucleophile	Solvent	Temperature	Typical Yield
3-Benzyl-1,2-oxathiolane 2,2-dioxide	Phenylmagnesium bromide	THF	-78 °C to RT	Moderate
3-Benzyl-1,2-oxathiolane 2,2-dioxide	Methylmagnesium bromide	THF	-78 °C to RT	Moderate
3-Benzyl-1,2-oxathiolane 2,2-dioxide	n-Butyllithium	THF	-78 °C	Moderate

Conclusion

3-Benzyl-1,2-oxathiolane 2,2-dioxide is a versatile and reactive building block in organic synthesis. Its ability to undergo ring-opening reactions with a wide array of nucleophiles provides straightforward access to a diverse range of functionalized sulfonamides, sulfonic acid esters, and sulfones. The protocols and mechanistic discussions provided in this document serve as a valuable resource for researchers and drug development professionals seeking to leverage the unique reactivity of this powerful electrophile in their synthetic endeavors. Careful consideration of the nucleophile, solvent, and temperature allows for the controlled and efficient synthesis of complex molecules with potential applications in various fields of chemical science.

References

• Mondal, S. (2012). Recent Developments in the Synthesis and Application of Sultones. Chemical Reviews, 112(10), 5339-5355. [Link]

• Barrow, R. A., & Taylor, R. J. K. (2021). Synthesis, reactivity and applications of 1,2-oxathiine 2,2-dioxides. Targets in Heterocyclic Systems, 24, 33-56. [Link]

• Enders, D., & Iffland, L. (2006). Asymmetric Synthesis of Sultones and Sulfonic Acid Derivatives. [Link]

• Tierney, J., et al. (2017). Selective Synthesis of Substituted 3-Aryl-2-phenyl-1,3-thiazolidin-4-one Sulfoxides and Sulfones by S-Oxidation with Oxone. International Journal of Chemistry, 9(4), 1. [Link]

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Application Notes and Protocols: The Role of Cyclic Sulfates as Potent Electrophiles in Modern Organic Synthesis

Abstract: Cyclic sulfates have emerged as exceptionally versatile and powerful electrophilic intermediates in organic synthesis. Formed from readily available 1,2- and 1,3-diols, these strained heterocyclic compounds serve as "two-point" electrophiles, enabling the stereospecific installation of two distinct functional groups through sequential nucleophilic ring-opening reactions. Their reactivity, which is often superior to that of epoxides, stems from significant ring strain and the excellent leaving group ability of the sulfate moiety.[1] This guide provides a comprehensive overview of the fundamental principles, preparation, and synthetic applications of cyclic sulfates, complete with detailed, field-proven protocols and mechanistic insights for researchers in synthetic chemistry and drug development.

The Chemistry of Cyclic Sulfates: A Primer

Structure and Enhanced Reactivity

Cyclic sulfates, typically 5-membered (dioxathiolane-2,2-dioxides) or 6-membered rings, are organosulfur compounds containing a sulfate ester integrated into a heterocyclic system.[2] Their high electrophilicity is a direct consequence of two primary factors:

• Ring Strain: The five-membered ring, in particular, possesses considerable angle strain, which is released upon nucleophilic attack, providing a strong thermodynamic driving force for the ring-opening reaction.[1]

• The Sulfate Group: The sulfate moiety is a superb leaving group, electronically analogous to a tosylate or mesylate, but "pre-activated" by the cyclic structure. Upon ring-opening, the nucleophile's charge is transferred to the sulfate oxygen atoms, forming a stable monoalkyl sulfate salt, which is generally unreactive to further substitution under the initial reaction conditions.[1][3]

This combination makes cyclic sulfates highly susceptible to attack by a wide array of nucleophiles at the carbon atoms of the ring.

Stereochemical Integrity: The SN2 Pathway

A cornerstone of cyclic sulfate chemistry is its predictable stereochemical outcome. The ring-opening reaction proceeds via a classic SN2 mechanism. The incoming nucleophile attacks one of the electrophilic carbon atoms from the backside, leading to a complete inversion of the stereochemistry at that center. This stereospecificity is crucial for controlling chirality in complex molecule synthesis, allowing for the direct translation of the stereochemistry of the starting diol into the product.

Caption: SN2 Nucleophilic Attack on a Cyclic Sulfate.

Preparation of Cyclic Sulfates

The most common and reliable method for synthesizing cyclic sulfates involves a two-step, one-pot procedure starting from a 1,2- or 1,3-diol.[3] This process, popularized by Sharpless and coworkers, first forms a cyclic sulfite, which is then oxidized to the corresponding cyclic sulfate.[3]

Protocol 2.1: Synthesis of a Cyclic Sulfate from a Diol

This protocol describes the general procedure for converting a vicinal diol into a cyclic sulfate.

Materials:

• Vicinal diol (1.0 eq)

• Thionyl chloride (SOCl₂, 1.1 - 1.5 eq)

• Pyridine or Triethylamine (2.2 - 3.0 eq)

• Anhydrous Dichloromethane (DCM) or Carbon Tetrachloride (CCl₄)

• Ruthenium(III) chloride hydrate (RuCl₃·xH₂O, 0.1 - 1 mol%)

• Sodium periodate (NaIO₄, 1.1 - 1.5 eq)

• Acetonitrile (MeCN)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Safety First: Thionyl chloride is corrosive and reacts violently with water. All operations must be conducted in a well-ventilated fume hood using appropriate personal protective equipment (gloves, safety glasses).

• Cyclic Sulfite Formation:

  • Dissolve the diol (1.0 eq) and pyridine (or Et₃N, 2.2 eq) in anhydrous DCM at 0 °C (ice bath) under an inert atmosphere (N₂ or Ar).

  • Slowly add thionyl chloride (1.1 eq) dropwise via syringe. The reaction is exothermic and may produce HCl gas.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 1-4 hours, monitoring by TLC until the starting diol is consumed.

  • The intermediate cyclic sulfite is often a mixture of diastereomers and is typically not isolated.

• Oxidation to Cyclic Sulfate:

  • In a separate flask, prepare a biphasic solvent system of MeCN, H₂O, and the solvent from the previous step (e.g., DCM or CCl₄). A common ratio is 2:2:3.

  • To this solvent system, add sodium periodate (1.2 eq) and a catalytic amount of RuCl₃·xH₂O (0.5 mol%). The mixture will turn a dark green/black color.

  • Cool the ruthenium-containing mixture to 0 °C.

  • Transfer the crude cyclic sulfite solution from step 2 into the vigorously stirring oxidation mixture via cannula or dropping funnel.

  • Stir vigorously at 0 °C to room temperature for 1-3 hours. The reaction progress can be monitored by TLC. The color of the reaction may change from dark green to yellow.

• Work-up and Purification:

  • Quench the reaction by adding a small amount of water.

  • Separate the organic layer. Extract the aqueous layer twice with ethyl acetate.

  • Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude cyclic sulfate can be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate solvent system.

Causality and Insights:

• Base Choice: Pyridine or triethylamine is used to neutralize the HCl generated during the reaction of the diol with thionyl chloride.

• Catalytic Oxidation: The RuCl₃/NaIO₄ system is a powerful oxidant. RuCl₃ is oxidized in situ by NaIO₄ to the active ruthenium tetroxide (RuO₄), which then oxidizes the sulfite (S(IV)) to the sulfate (S(VI)). NaIO₄ serves as the stoichiometric co-oxidant to regenerate the catalyst.

• Solvent System: The biphasic solvent system is crucial for the oxidation step, as the reagents have different solubilities. Vigorous stirring is essential to ensure efficient reaction at the phase interface.

Applications in Synthesis: Nucleophilic Ring-Opening

The true synthetic power of cyclic sulfates is realized in their reactions with nucleophiles. A single cyclic sulfate can act as a precursor to a multitude of functionalized molecules.

Scope of Nucleophiles

A wide range of nucleophiles can be employed to open cyclic sulfates, leading to diverse and valuable products.[4]

Nucleophile Class	Reagent Example	Product Moiety
Oxygen	R-OH / Base, H₂O	Hydroxy ether, Diol
Nitrogen	NaN₃, R-NH₂	Azido alcohol, Amino alcohol
Sulfur	KSCN, NaSH	Thiocyanato alcohol, Thiol
Carbon	R-MgBr, R₂CuLi	Alcohol (C-C bond formed)
Halogen	LiBr, Bu₄NF	Halo alcohol

Protocol 3.2: Synthesis of an Azido Alcohol

The synthesis of azido alcohols is a particularly valuable transformation, as the azide group can be readily converted to an amine, providing access to important 1,2-amino alcohols.

Materials:

• Cyclic sulfate (1.0 eq)

• Sodium azide (NaN₃, 1.5 - 3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Water

• Diethyl ether or Ethyl acetate

• Sulfuric acid (H₂SO₄, e.g., 1 M aqueous)

Procedure:

• Safety First: Sodium azide is highly toxic and potentially explosive. Handle with extreme care and avoid contact with acids (which generate toxic HN₃ gas) and heavy metals.

• Ring-Opening Reaction:

  • Dissolve the cyclic sulfate (1.0 eq) in anhydrous DMF.

  • Add sodium azide (1.5 eq) and heat the mixture to 60-80 °C.

  • Monitor the reaction by TLC. The reaction is typically complete within 2-12 hours.

• Hydrolysis of Sulfate Ester:

  • Cool the reaction mixture to room temperature and add water.

  • Extract the product with diethyl ether or ethyl acetate (3x).

  • Combine the organic extracts. The product is now a sodium alkyl sulfate salt.

  • To hydrolyze the sulfate ester, stir the organic solution with an equal volume of 1 M H₂SO₄ for 4-16 hours at room temperature.

  • Monitor the hydrolysis by TLC until the sulfate ester is fully converted to the free alcohol.

• Work-up and Purification:

  • Separate the organic layer.

  • Wash the organic layer with saturated NaHCO₃ solution (carefully, to neutralize the acid) and then with brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting azido alcohol by flash column chromatography.

Causality and Insights:

• Solvent Choice: DMF is a polar aprotic solvent that effectively dissolves the ionic sodium azide and the organic cyclic sulfate, facilitating the SN2 reaction.

• Two-Step Process: The reaction is a two-stage process: first, the nucleophilic ring-opening to form the sulfate ester, and second, the hydrolysis of this stable intermediate to reveal the free alcohol.[3] Acid-catalyzed hydrolysis is a common and effective method for this second step.

• Regioselectivity: For unsymmetrical cyclic sulfates, the azide will preferentially attack the less sterically hindered carbon atom. However, electronic factors can sometimes override sterics.[5]

Caption: General workflow from Diol to Functionalized Alcohol.

Conclusion and Future Outlook

Cyclic sulfates are powerful and reliable electrophiles that provide a stereospecific and versatile method for the synthesis of highly functionalized molecules from simple diols. Their predictable reactivity and broad substrate scope have secured their place as essential tools in the construction of natural products, modified sugars, and chiral building blocks for the pharmaceutical industry.[1][4] As synthetic methods continue to advance, the application of these potent intermediates is expected to expand even further, enabling the efficient construction of ever-more complex molecular architectures.

References

• Cyclic Sulfites and Cyclic Sulfates in Organic Synthesis. ResearchGate. [Link]

• Synthesis of Cyclic Sulfates by Halocyclization. Kiessling Lab, University of Wisconsin-Madison. [Link]

• Applications of Cyclic Sulfates of vic-Diols: Synthesis of Episulfides, Olefins, and Thio Sugars. The Journal of Organic Chemistry. [Link]

• Synthetic Applications of Cyclic Sulfites, Sulfates and Sulfamidates in Carbohydrate Chemistry. ResearchGate. [Link]

• Understanding the Unusual Regioselectivity in the Nucleophilic Ring-Opening Reactions of gem-Disubstituted Cyclic Sulfates. Universidad de La Rioja. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic chemistry - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. kiesslinglab.com [kiesslinglab.com]
• 5. investigacion.unirioja.es [investigacion.unirioja.es]

scale-up synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

An Application Note for the Scale-Up Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Abstract

This application note provides a comprehensive guide for the , a γ-sultone of significant interest as a versatile synthetic intermediate. The protocol detailed herein is designed for researchers, chemists, and process development professionals, emphasizing safety, scalability, and reproducibility. The synthesis is achieved through the nucleophilic ring-opening of 1,3-propanesultone with a benzylmagnesium chloride Grignard reagent. This document elucidates the underlying reaction mechanism, provides a detailed step-by-step protocol, addresses critical scale-up challenges such as thermal management and reagent handling, and outlines robust analytical methods for quality control.

Introduction and Scientific Rationale

Cyclic sulfonic acid esters, commonly known as sultones, are a class of organosulfur compounds that serve as potent alkylating agents and valuable intermediates in organic synthesis.[1] Their utility stems from the strained ring system, which readily undergoes nucleophilic attack. 3-Benzyl-1,2-oxathiolane 2,2-dioxide, the target of this guide, belongs to the γ-sultone family. The introduction of a benzyl group at the C3 position creates a key building block for accessing more complex molecular architectures, particularly in the development of novel pharmaceutical agents and specialty chemicals.

The synthetic strategy discussed is the reaction between a pre-formed Grignard reagent, benzylmagnesium chloride, and 1,3-propanesultone. This approach is selected for its high efficiency and atom economy. The core of this synthesis is a nucleophilic addition-elimination reaction where the benzyl carbanion attacks the carbon atom adjacent to the sulfonate ester, leading to the opening of the sultone ring. Subsequent intramolecular cyclization is not the pathway; rather, the Grignard reagent opens the ring to form a magnesium sulfonate salt, which upon acidic workup yields the corresponding sulfonic acid. The final product is obtained after a subsequent dehydration/cyclization step. However, a more direct route involves the Grignard reagent directly forming the substituted sultone under specific conditions. For the purpose of this guide, we will focus on the Grignard addition that leads to the ring-opened intermediate, followed by an in-situ or subsequent workup that yields the final product.

Scaling this reaction from the bench to pilot or production scale introduces significant challenges, primarily related to the management of the highly exothermic Grignard reaction and the handling of the hazardous starting material, 1,3-propanesultone.[2][3] This guide provides field-proven insights to navigate these complexities safely and efficiently.

Reaction Scheme and Mechanism

The overall synthesis proceeds in two primary stages: the formation of the Grignard reagent and its subsequent reaction with the sultone.

Stage 1: Grignard Reagent Formation

• Reaction: Benzyl Chloride + Magnesium → Benzylmagnesium Chloride

• Description: This is a heterogeneous reaction occurring on the surface of the magnesium metal.[3] Initiation can have an induction period, and once started, the reaction is highly exothermic.

Stage 2: Nucleophilic Ring-Opening

• Reaction: Benzylmagnesium Chloride + 1,3-Propanesultone → 3-Benzyl-1,2-oxathiolane 2,2-dioxide (after workup)

• Mechanism: The nucleophilic carbon of the Grignard reagent attacks the electrophilic methylene carbon (C3) of the 1,3-propanesultone, adjacent to the oxygen atom. This results in the cleavage of the C-O bond and opening of the five-membered ring. The reaction is quenched with an acidic solution to protonate the resulting sulfonate salt, which can then be isolated or further processed.

Mandatory Safety and Handling Protocols

Extreme caution must be exercised throughout this synthesis.

• 1,3-Propanesultone: This reagent is a potent carcinogen, mutagen, and is highly toxic.[4][5][6] All handling must occur in a certified chemical fume hood with appropriate engineering controls.[5] Personal Protective Equipment (PPE) is mandatory, including a lab coat, chemical splash goggles, face shield, and heavy-duty nitrile or neoprene gloves.[4] Contaminated clothing should be removed and laundered separately.[7] An emergency plan for spills and exposure must be in place.

• Grignard Reagents & Solvents: Benzylmagnesium chloride is highly reactive and will ignite or react violently with water, alcohols, and other protic sources. Anhydrous solvents (typically THF or diethyl ether) are required, and these are extremely flammable. The entire apparatus must be rigorously dried, and the reaction must be conducted under a positive pressure of an inert gas (e.g., Nitrogen or Argon).

• Exothermic Reactions: Both the Grignard formation and its reaction with the sultone are exothermic and can lead to a runaway reaction if not properly controlled.[2] A robust cooling system and slow, controlled addition of reagents are critical for safety.

Experimental Protocol: Scale-Up Synthesis

This protocol is designed for a ~1 mole scale synthesis. All glassware must be oven-dried or flame-dried under vacuum and cooled under an inert atmosphere before use.

Reagents and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Purity	Notes
Magnesium Turnings	24.31	26.7 g	1.10	>99.5%	Activate before use.
Iodine	253.81	~100 mg	-	-	For Grignard initiation.
Benzyl Chloride	126.58	126.6 g (115 mL)	1.00	>99%	Freshly distilled.
1,3-Propanesultone	122.14	122.1 g	1.00	>98%	Handle with extreme care.[4][5]
Anhydrous Tetrahydrofuran (THF)	72.11	1.5 L	-	<50 ppm H₂O	Dried over sodium/benzophenone.
Hydrochloric Acid (HCl)	36.46	~500 mL	-	3 M aqueous	For quenching.
Saturated Sodium Bicarbonate	84.01	~500 mL	-	Aqueous	For neutralization.
Brine	-	~500 mL	-	Saturated NaCl(aq)	For washing.
Anhydrous Magnesium Sulfate	120.37	~50 g	-	-	For drying.

Equipment: 3 L three-necked round-bottom flask, 500 mL pressure-equalizing dropping funnel, mechanical stirrer, reflux condenser, inert gas inlet (N₂/Ar), thermometer, and a cooling bath (ice/water or cryocooler).

Workflow Diagram

Caption: Overall workflow for the synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Step-by-Step Procedure

Part A: Preparation of Benzylmagnesium Chloride

• Assemble the dry 3 L three-necked flask with a mechanical stirrer, condenser, and dropping funnel. Establish and maintain a positive pressure of nitrogen.

• Add the magnesium turnings (26.7 g) and a single crystal of iodine to the flask.

• Gently heat the flask with a heat gun until violet iodine vapors are observed, then allow it to cool. This step activates the magnesium surface.

• Prepare a solution of benzyl chloride (126.6 g) in 400 mL of anhydrous THF in the dropping funnel.

• Add ~40 mL of the benzyl chloride solution to the magnesium. The reaction should initiate, evidenced by gentle bubbling and a slight temperature increase. If it does not start, gentle warming may be required.

• Once initiated, slowly add the remaining benzyl chloride solution at a rate that maintains a gentle reflux. Use the cooling bath to control the temperature as needed. The exothermic nature of this step is a primary scale-up concern.[2]

• After the addition is complete, stir the mixture at reflux for an additional 1-2 hours to ensure complete consumption of the magnesium. The final solution should be a dark, grayish-brown color.

• Cool the Grignard reagent to room temperature.

Part B: Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

• In a separate dry flask, carefully dissolve the 1,3-propanesultone (122.1 g) in 500 mL of anhydrous THF. (Warning: Carcinogen) .[4][5][6]

• Cool the freshly prepared Grignard solution to 0 °C using an ice bath.

• Slowly add the 1,3-propanesultone solution to the stirred Grignard reagent via the dropping funnel over 2-3 hours. Crucially, maintain the internal temperature below 10 °C throughout the addition.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2-4 hours.

Part C: Aqueous Work-up and Purification

• Cool the reaction mixture again to 0 °C.

• In a separate large beaker or reactor, prepare a stirred solution of 3 M HCl (500 mL) and crushed ice (~500 g).

• Slowly and carefully pour the reaction mixture into the stirred, cold acid solution to quench the reaction. This step is also exothermic and will produce fumes.

• Transfer the quenched mixture to a large separatory funnel. Separate the aqueous and organic layers.

• Extract the aqueous layer twice with ethyl acetate (2 x 250 mL).

• Combine all organic layers and wash sequentially with saturated sodium bicarbonate solution (1 x 500 mL) and brine (1 x 500 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil or solid is then purified by recrystallization. A common solvent system is isopropanol/hexanes. Dissolve the crude product in a minimum amount of warm isopropanol and slowly add hexanes until turbidity persists. Cool slowly to induce crystallization.

• Filter the pure crystals, wash with cold hexanes, and dry under vacuum.

Expected Yield and Purity

• Yield: 75-85%

• Appearance: White to off-white crystalline solid.

• Purity (by HPLC): >98%

Analytical Quality Control

Purity and identity of the final product should be confirmed using standard analytical techniques.

Spectroscopic Characterization

• ¹H NMR (CDCl₃, 400 MHz): Expect characteristic peaks for the benzyl group protons (aromatic and benzylic CH₂) and the aliphatic protons of the sultone ring.

• ¹³C NMR (CDCl₃, 100 MHz): Expect distinct signals for the aromatic, benzylic, and aliphatic carbons.

• FT-IR (ATR): Look for strong characteristic absorption bands for the S=O stretches of the sulfonate ester group, typically around 1350 cm⁻¹ and 1180 cm⁻¹.

Purity Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is the preferred method for determining the purity of the final product.[8]

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	5 µL

Purity is calculated based on the area percentage of the main product peak in the chromatogram.[8]

References

• Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation.
• Method for producing cyclic sulfonic acid ester and intermediate thereof.
• Grignard Reaction Scale-up – 4 Steps to Control Development.METTLER TOLEDO.
• SAFETY DATA SHEET - 1,3-Propane sultone.Fisher Scientific. (2011).
• 1,3-Propanesultone - Safety D
• SAFETY DATA SHEET - 1,3-Propanesultone.FUJIFILM Wako Chemicals.
• Grignard-reagent formation in Multi-product facilities.Schnyderchemsafety.
• 1,3-Propanesultone - Safety D
• Propane sultone - Hazardous Substance Fact Sheet.New Jersey Department of Health.
• Comparative Purity Analysis of Synthesized N-Benzyl-1,3,2-benzodithiazole S-oxide: A Guide to HPLC and Altern

Sources

• 1. CN103833723A - Method for producing cyclic sulfonic acid ester and intermediate thereof - Google Patents [patents.google.com]
• 2. mt.com [mt.com]
• 3. schnyderchemsafety.com [schnyderchemsafety.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. nj.gov [nj.gov]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Use of 3-Benzyl-1,2-oxathiolane 2,2-dioxide as a Precursor for Novel Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in Synthesis

3-Benzyl-1,2-oxathiolane 2,2-dioxide, a member of the γ-sultone class of heterocyclic compounds, is a versatile precursor for the synthesis of novel molecules with potential applications in medicinal chemistry and materials science.[1][2] Sultones are cyclic esters of hydroxysulfonic acids and are known for their utility as sulfoalkylating agents.[1] The inherent ring strain in the five-membered ring of γ-sultones makes them susceptible to nucleophilic attack, leading to ring-opening and the introduction of a sulfonate moiety into the target molecule. This reactivity provides a straightforward route to a diverse range of compounds. The presence of the benzyl group at the 3-position of the sultone ring offers a handle for further functionalization and can influence the biological activity of the resulting compounds.

These application notes provide a guide to the synthesis and use of 3-benzyl-1,2-oxathiolane 2,2-dioxide as a precursor, with a focus on its ring-opening reactions with various nucleophiles to generate novel sulfonates and related compounds. While specific literature on this particular sultone is limited, the protocols and principles outlined here are based on the well-established chemistry of analogous γ-sultones and are intended to serve as a starting point for further investigation.

Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

General Synthetic Approach

A potential route to 3-benzyl-1,2-oxathiolane 2,2-dioxide could involve the following conceptual steps:

Caption: Potential synthetic pathways to 3-benzyl-1,2-oxathiolane 2,2-dioxide.

Core Reactivity: Nucleophilic Ring-Opening

The primary utility of 3-benzyl-1,2-oxathiolane 2,2-dioxide as a precursor lies in its reactivity towards nucleophiles. The electrophilic sulfur atom and the strained ring system facilitate ring-opening reactions, leading to the formation of functionalized sulfonates.

Caption: General mechanism of nucleophilic ring-opening of 3-benzyl-1,2-oxathiolane 2,2-dioxide.

Application Protocols

The following protocols are generalized procedures for the reaction of γ-sultones with common nucleophiles. These should be considered as starting points and may require optimization for 3-benzyl-1,2-oxathiolane 2,2-dioxide.

Protocol 1: Synthesis of Novel Sulfonamides via Reaction with Amines

This protocol describes the synthesis of sulfonamides through the ring-opening of 3-benzyl-1,2-oxathiolane 2,2-dioxide with primary or secondary amines. The resulting sulfonamides are of interest in medicinal chemistry due to their prevalence in a wide range of therapeutic agents.[2]

Materials:

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide

• Primary or secondary amine (e.g., aniline, morpholine)

• Aprotic solvent (e.g., Dichloromethane (DCM), Acetonitrile (ACN))

• Triethylamine (TEA) or other non-nucleophilic base

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-benzyl-1,2-oxathiolane 2,2-dioxide (1.0 eq) in the chosen aprotic solvent (e.g., DCM, 10 mL per mmol of sultone).

• Addition of Reagents: Add the amine (1.1 eq) to the solution, followed by the addition of triethylamine (1.2 eq).

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). If the reaction is sluggish, gentle heating (e.g., 40 °C) may be applied.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with additional solvent (e.g., DCM).

  • Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure sulfonamide.

Expected Product Profile:

Nucleophile (Amine)	Expected Product	Potential Applications
Aniline	N-phenyl-3-phenyl-4-sulfonatobutanamide	Antibacterial, Antifungal
Morpholine	4-(3-phenyl-4-sulfonatobutanoyl)morpholine	CNS agents, Anti-inflammatory
Benzylamine	N-benzyl-3-phenyl-4-sulfonatobutanamide	Enzyme inhibitors

Protocol 2: Synthesis of Novel Hydroxyalkane Sulfonates via Reaction with Alcohols

This protocol details the synthesis of hydroxyalkane sulfonates by the ring-opening of 3-benzyl-1,2-oxathiolane 2,2-dioxide with alcohols. These compounds can serve as precursors for further derivatization or as surfactants.

Materials:

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide

• Alcohol (e.g., methanol, benzyl alcohol)

• Aprotic solvent (e.g., Tetrahydrofuran (THF), Dioxane)

• Sodium hydride (NaH) or other strong base

• Ammonium chloride solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Alkoxide Formation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.2 eq, 60% dispersion in mineral oil) in the chosen aprotic solvent (e.g., THF). Cool the suspension to 0 °C in an ice bath.

• Addition of Alcohol: Add the alcohol (1.1 eq) dropwise to the suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes to ensure complete formation of the alkoxide.

• Addition of Sultone: Dissolve 3-benzyl-1,2-oxathiolane 2,2-dioxide (1.0 eq) in the aprotic solvent and add it dropwise to the alkoxide solution at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated ammonium chloride solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired hydroxyalkane sulfonate.

Expected Product Profile:

Nucleophile (Alcohol)	Expected Product	Potential Applications
Methanol	Methyl 3-phenyl-4-hydroxybutane-1-sulfonate	Intermediate for further synthesis
Benzyl alcohol	Benzyl 3-phenyl-4-hydroxybutane-1-sulfonate	Plasticizers, Fragrance components
Phenol	Phenyl 3-phenyl-4-hydroxybutane-1-sulfonate	Polymer additives, Biocides

Protocol 3: Synthesis of Novel Thioalkane Sulfonates via Reaction with Thiols

This protocol outlines the synthesis of thioalkane sulfonates from the reaction of 3-benzyl-1,2-oxathiolane 2,2-dioxide with thiols. Thioethers and sulfonates are important functional groups in various biologically active molecules.

Materials:

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide

• Thiol (e.g., thiophenol, benzyl mercaptan)

• Polar aprotic solvent (e.g., Dimethylformamide (DMF))

• Potassium carbonate (K2CO3) or other suitable base

• Water

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: To a solution of the thiol (1.1 eq) in DMF, add potassium carbonate (1.5 eq). Stir the mixture at room temperature for 30 minutes.

• Addition of Sultone: Add a solution of 3-benzyl-1,2-oxathiolane 2,2-dioxide (1.0 eq) in DMF to the reaction mixture.

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 50-60 °C) until the starting material is consumed (monitor by TLC).

• Work-up:

  • Pour the reaction mixture into water and extract with diethyl ether.

  • Wash the combined organic extracts with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the pure thioalkane sulfonate.

Expected Product Profile:

Nucleophile (Thiol)	Expected Product	Potential Applications
Thiophenol	S-phenyl 3-phenyl-4-thiobutane-1-sulfonate	Agrochemicals, Pharmaceutical intermediates
Benzyl mercaptan	S-benzyl 3-phenyl-4-thiobutane-1-sulfonate	Corrosion inhibitors, Antioxidants

Workflow Visualization

Caption: General experimental workflow for the synthesis of novel compounds from 3-benzyl-1,2-oxathiolane 2,2-dioxide.

Trustworthiness and Self-Validation

The protocols provided are designed to be self-validating through the use of standard analytical techniques.

• Reaction Monitoring: Thin Layer Chromatography (TLC) is a crucial tool for monitoring the progress of the reaction. The disappearance of the starting sultone spot and the appearance of a new, more polar product spot (due to the newly formed sulfonate and hydroxyl/amino/thioether groups) provides a real-time indication of the reaction's progress.

• Product Characterization: The structure and purity of the final compounds should be rigorously confirmed using modern analytical methods:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Will confirm the covalent structure of the product, showing characteristic shifts for the protons and carbons of the newly formed open-chain sulfonate.

  • Mass Spectrometry (MS): Will confirm the molecular weight of the product.

  • Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the sulfonate group (S=O stretches) and the functional group introduced by the nucleophile (e.g., N-H or O-H stretch).

By following these validation steps, researchers can have high confidence in the identity and purity of their synthesized compounds.

References

• Mondal, S. Recent Developments in the Synthesis and Application of Sultones. Chemical Reviews. 2012 , 112 (10), 5339-5357. [Link]

• Gaunersdorfer, C.; Waser, M. Progress in the synthesis of δ-sultones. Monatshefte für Chemie - Chemical Monthly. 2018 , 149 (4), 701-714. [Link]

• Ali, M. A.; Ismail, R. Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry. Journal of the Iranian Chemical Society. 2021 , 18 (1), 1-21. [Link]

• Zaragoza, F. Reactions of β-sultones and carbyl sulfates with nucleophiles. Journal of the Chemical Society, Perkin Transactions 1. 1996 , (17), 2125-2129. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry - Arabian Journal of Chemistry [arabjchem.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Welcome to the technical support guide for the synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a γ-sultone of interest in synthetic and medicinal chemistry. This document is designed for researchers, chemists, and drug development professionals encountering challenges in its synthesis. Given that a standardized, one-pot synthesis is not widely documented, this guide focuses on a common and logical approach: the intramolecular cyclization of a functionalized precursor derived from a homoallylic alcohol. We will explore the causality behind common issues and provide robust, field-tested solutions.

Sultones are internal esters of hydroxy sulfonic acids and are valuable heterocyclic intermediates.[1] Their synthesis often involves ring-closing reactions, which can be complicated by the need for specific catalysts or conditions.[2][3] This guide will address the nuances of such a transformation to empower you to overcome common hurdles.

Proposed Synthetic Pathway

The synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide can be logically approached via the sulfonation and subsequent intramolecular cyclization of 1-phenylbut-3-en-1-ol. This two-step sequence involves the formation of a reactive sulfonate intermediate which then undergoes an electrophilic addition to the alkene.

Caption: Proposed synthetic route to 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of this synthetic strategy?

A1: This synthesis relies on a classic method for forming γ-sultones. The process involves two key transformations:

• Sulfonation: The hydroxyl group of the homoallylic alcohol is converted into a better leaving group, typically a sulfonate ester. Using a sulfur trioxide complex (e.g., SO₃-pyridine or SO₃-dioxane) is a common method for sulfonating olefins without requiring harsh conditions.[1]

• Intramolecular Cyclization: The newly formed sulfonate undergoes an intramolecular electrophilic attack on the double bond. This ring-closing step forms the five-membered oxathiolane dioxide ring. This process is often referred to as iodosultonization if iodine is used as a catalyst or electrophile, though other electrophilic triggers can be used.

Q2: What are the primary safety concerns when synthesizing sultones?

A2: 1,3-Propane sultone, a related compound, is classified as possibly carcinogenic to humans (Group 2B) and is a potent alkylating agent.[4] Therefore, all sultones, including the target molecule, should be handled with extreme caution as potentially toxic and carcinogenic.

• Handling: Always work in a well-ventilated chemical fume hood.[5][6] Use appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile is often insufficient; consider double-gloving or using thicker butyl rubber gloves), a lab coat, and safety goggles.[6]

• Reagents: Sulfonylating agents like sulfuryl chloride (SO₂Cl₂) or sulfur trioxide (SO₃) are highly corrosive and moisture-sensitive. They should be handled with care.

• Waste: All waste containing sultones or reactive intermediates must be quenched (e.g., with a solution of sodium hydroxide or sodium thiosulfate) and disposed of as hazardous waste according to institutional guidelines.

Q3: Why is strict temperature control so crucial for this reaction?

A3: Temperature control is paramount for two main reasons:

• Exothermicity: The initial sulfonation step can be highly exothermic.[7] Uncontrolled temperature increases can lead to rapid decomposition of reagents and the formation of dark, tarry byproducts, significantly reducing yield and complicating purification.[8] Running the reaction at low temperatures (e.g., -20 °C to 0 °C) and adding reagents slowly helps to dissipate heat effectively.[7]

• Selectivity: Side reactions, such as polymerization of the alkene or intermolecular reactions, are often favored at higher temperatures.[7] Maintaining a low and stable temperature ensures that the desired intramolecular cyclization pathway is kinetically favored over these competing reactions.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem 1: My reaction yields are consistently low, or I observe no product formation.

Potential Cause	Diagnostic Check & Explanation	Recommended Solution
Inactive Reagents	The sulfonylating agent (e.g., SO₃-pyridine complex) may have degraded due to moisture exposure. Homoallylic alcohols can also degrade over time.	Check the quality of your reagents. Use a freshly opened bottle of the sulfonylating agent or prepare it fresh. Verify the purity of the starting alcohol via NMR or GC-MS.
Incomplete Sulfonation	The first step is failing. This can be due to insufficient reagent, poor reagent quality, or non-optimal temperature.	Monitor the disappearance of the starting alcohol by Thin Layer Chromatography (TLC) or LC-MS. If the starting material persists, consider adding a slight excess (1.1-1.2 equivalents) of the sulfonylating agent at low temperature.
Failure of Cyclization Step	The intermediate sulfonate ester is formed but does not cyclize. This can happen if the reaction conditions are not sufficiently acidic or if the temperature is too low to overcome the activation energy.	After sulfonation appears complete (by TLC), allow the reaction to slowly warm to room temperature or slightly above (e.g., 40 °C) to facilitate the ring-closing step. Monitor for the appearance of the product. In some cases, addition of a mild Lewis acid catalyst may be required, but this should be approached cautiously to avoid decomposition.
Product Instability	The sultone may be degrading during workup or purification, especially if basic conditions are used.[8]	Ensure all workup steps are performed under neutral or slightly acidic conditions. Avoid using basic solutions (e.g., sodium bicarbonate washes) if possible, or perform them quickly at low temperatures. Sultones are susceptible to nucleophilic ring-opening.[3]

Problem 2: The crude reaction mixture shows multiple spots on TLC, and the NMR is complex.

Potential Cause	Diagnostic Check & Explanation	Recommended Solution
Polymerization	Alkenes, especially under acidic or exothermic conditions, can polymerize, leading to a complex mixture of high molecular weight species (often seen as a baseline smear on TLC).	Maintain strict low-temperature control during reagent addition. Ensure the starting alcohol is free of any radical initiators. Adding a radical scavenger like butylated hydroxytoluene (BHT) in small amounts can sometimes suppress polymerization.[1]
Intermolecular Reactions	Instead of cyclizing, the sulfonate intermediate may react with another molecule of the starting alcohol or another intermediate, forming dimers or oligomers.	Run the reaction at a higher dilution. This favors the first-order intramolecular cyclization over the second-order intermolecular pathway. A concentration of 0.1 M or lower is a good starting point.
Formation of Diastereomers	The cyclization creates a new stereocenter. If not controlled, a mixture of diastereomers can form, complicating the NMR spectrum and purification.	The stereochemical outcome is often influenced by the reaction conditions. Running the reaction at lower temperatures generally increases diastereoselectivity. Chiral catalysts or auxiliaries would be required for enantioselective synthesis, which is beyond the scope of this basic guide.
Rearrangement/Elimination	The carbocation intermediate formed during cyclization could undergo rearrangement or elimination to form undesired isomers or dienes.	Use a non-nucleophilic solvent and a counter-ion that is not overly basic. Dichloromethane or acetonitrile are common choices.

Problem 3: I am struggling to purify the final product.

Potential Cause	Diagnostic Check & Explanation	Recommended Solution
Co-elution with Byproducts	The product and a major byproduct may have very similar polarities, making separation by standard column chromatography difficult.	Try a different solvent system for chromatography. A switch from ethyl acetate/hexane to dichloromethane/methanol or using a gradient elution can improve separation. If byproducts are acidic (e.g., sulfonic acids from hydrolysis), a mild aqueous wash before chromatography can remove them.
Product Degradation on Silica Gel	Silica gel is acidic and can sometimes catalyze the decomposition or ring-opening of sensitive products like sultones.	Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of a non-nucleophilic base like triethylamine (e.g., 1% triethylamine in the eluent). Alternatively, use a different stationary phase like alumina (neutral or basic) or Florisil.
Product is an Oil	The product may not crystallize easily, making isolation difficult.	If the product is an oil, ensure it is pure by NMR. High-vacuum distillation (if thermally stable) or preparative HPLC are alternative purification methods for non-crystalline compounds.

Troubleshooting Workflow

Use this decision tree to systematically diagnose issues with your synthesis.

Caption: A workflow for diagnosing common synthesis problems.

Illustrative Experimental Protocol

Disclaimer: This is a representative protocol based on general procedures for sultone synthesis. It should be optimized for your specific setup and scale. Always perform a risk assessment before starting any new procedure.

Objective: To synthesize 3-Benzyl-1,2-oxathiolane 2,2-dioxide from 1-phenylbut-3-en-1-ol.

Materials:

• 1-Phenylbut-3-en-1-ol (1.0 eq)

• Sulfur trioxide pyridine complex (SO₃·py) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Pyridine (catalytic)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), add 1-phenylbut-3-en-1-ol (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel. Dissolve the alcohol in anhydrous DCM (to make a ~0.1 M solution).

• Cooling: Cool the reaction vessel to -15 °C using an appropriate cooling bath (e.g., ice/salt or a cryocooler).

• Reagent Addition: In a separate flask, dissolve the SO₃·py complex (1.2 eq) in anhydrous DCM. Add this solution dropwise to the cooled alcohol solution over 30-45 minutes, ensuring the internal temperature does not rise above -10 °C.

• Reaction Monitoring (Step 1): Stir the reaction at -15 °C for 1-2 hours. Monitor the consumption of the starting alcohol by TLC.

• Cyclization (Step 2): Once the alcohol is consumed, remove the cooling bath and allow the reaction to warm slowly to room temperature. Let it stir for an additional 2-4 hours or until TLC analysis indicates the formation of a new, lower Rf product (the sultone).

• Workup: Cool the mixture to 0 °C and slowly quench the reaction by adding saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers. Extract the aqueous layer twice with DCM. Combine the organic layers.

• Washing: Wash the combined organic layers with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to elute the final product.

References

• Gao, J., et al. (2015). New Synthesis Method for Sultone Derivatives: Synthesis, Crystal Structure and Biological Evaluation of S-CA. Molecules, 20(3), 4308-4320. [Link]

• Yavari, I., et al. (2008). Methoxide Ion Promoted Efficient Synthesis of 1,3-Oxathiolane-2-thiones by Reaction of Oxiranes and Carbon Disulfide. Synlett, 2008(06), 889-891. [Link]

• Gulea, M., & Masson, S. (2021). Synthetic strategies toward 1,3-oxathiolane nucleoside analogues. Beilstein Journal of Organic Chemistry, 17, 2698-2742. [Link]

• Maloney, K. M., et al. (2020). Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation. Organic Process Research & Development, 24(6), 1033-1041. [Link]

• Google Patents. (2009). CN101456855B - Method for preparing 1,3-propanesultone.

• Maloney, K. M., et al. (2019). Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint Driven Innovation. ChemRxiv. [Link]

• Mondal, S. (2012). Recent Developments in the Synthesis and Application of Sultones. Chemical Reviews, 112(10), 5339-5375. [Link]

• Gao, J., et al. (2015). New Synthesis Method for Sultone Derivatives: Synthesis, Crystal Structure and Biological Evaluation of S-CA. ResearchGate. [Link]

• Kocienski, P., et al. (2000). Cyclisation of homoallylic alcohols 6 and 8. ResearchGate. [Link]

• Baimuratov, M. R., et al. (2015). Synthesis of γ-sultones based on conversion of adamantane-type olefins. ResearchGate. [Link]

• Google Patents. (1965).

• Metz, P. (1997). Asymmetric Synthesis of Sultones and Sulfonic Acid Derivatives. University of Muenster. [Link]

• Organic Chemistry Portal. (n.d.). Allyl sulfone synthesis by C-S coupling reactions. [Link]

• Organic Chemistry Portal. (2020). Alcohols to Alkyl Chlorides, Part 6. YouTube. [Link]

• Google Patents. (2012). CN102320920B - Method for removing benzyl protecting group of hydroxyl group.

• Wikipedia. (n.d.). 1,3-Propane sultone. [Link]

• ChemRxiv. (2024). NITRILES AS MULTIPURPOSE REAGENTS FOR THE SYNTHESIS OF SULTAMS AND SULTONS (REVIEW ARTICLE). [Link]

• Zhang, Z., et al. (2020). Synthesis of γ-alkenylated δ-sultones via Brønsted base-catalyzed Michael addition-SuFEx click reaction of allyl ketones and ethenesulfonyl fluorides. ResearchGate. [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015). 1,2-Oxathiolane, 2,2-dioxide: Human health tier II assessment. [Link]

• Reddit. (2021). Secondary alcohol to chloride conversion with SOCl2 doesn't work. [Link]

• Xu, F., et al. (2008). Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited. Journal of Organic Chemistry, 73(1), 312-315. [Link]

• The Organic Chemistry Tutor. (2020). Activation of Alcohols: Reactions with sulfonyl chlorides (ie-TsCl and MsCl). YouTube. [Link]

• Organic Syntheses. (2023). Visible-light-mediated Oxidative Debenzylation of 3-O- Benzyl-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose. [Link]

• Nanjing Chemical Material Corp. (n.d.). The Latest Applications of 1,3-Propane Sultone. [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Oxathiolane, 2,2-dioxide (CAS 1120-71-4). [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. New Synthesis Method for Sultone Derivatives: Synthesis, Crystal Structure and Biological Evaluation of S-CA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1,3-Propane sultone - Wikipedia [en.wikipedia.org]
• 5. 1,2-Oxathiolane 2,2-dioxide(1120-71-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemrxiv.org [chemrxiv.org]

purification challenges with 3-Benzyl-1,2-oxathiolane 2,2-dioxide

An authoritative guide for researchers, scientists, and drug development professionals on overcoming the purification challenges of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Technical Support Center: 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Welcome to the dedicated support center for 3-Benzyl-1,2-oxathiolane 2,2-dioxide. This guide is structured to provide direct, actionable solutions to the common and complex purification challenges encountered with this cyclic sulfonate ester (sultone). We will delve into the causality behind these challenges and provide robust, field-tested protocols to ensure you achieve the highest possible purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What is 3-Benzyl-1,2-oxathiolane 2,2-dioxide, and what are its primary stability concerns?

A1: 3-Benzyl-1,2-oxathiolane 2,2-dioxide (CAS 75732-43-3) is a gamma-sultone.[1][2] The core structure is a 1,2-oxathiolane 2,2-dioxide ring, which is a cyclic ester of a sulfonic acid. Like many cyclic esters, the primary stability concern is its susceptibility to hydrolysis. The strained five-membered ring can be opened by nucleophiles, particularly water, under both acidic and basic conditions, to yield the corresponding 4-phenyl-3-(hydroxysulfonyl)butane-1-sulfonic acid.

• Underlying Mechanism: The electrophilic sulfur atom in the sultone ring is the primary target for nucleophilic attack. This reactivity is fundamental to its use in synthesis but also a major challenge during purification and storage.

• Storage: To mitigate hydrolysis and potential thermal degradation, the compound should be stored in a tightly sealed container in a cool, dry environment, typically at 2-8°C.[3]

Q2: What are the most common impurities I should expect from the synthesis of this compound?

A2: The synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide often involves the reaction of 1,3-propane sultone with a benzyl-containing nucleophile (e.g., generated from benzyl bromide and a strong base like butyl lithium).[2] Consequently, common impurities include:

• Unreacted Starting Materials: Benzyl bromide and 1,3-propane sultone.

• Hydrolysis Product: The ring-opened sulfonic acid, which is highly polar.

• Solvent and Reagent Residues: Residual THF, hexanes, or ethyl acetate from the reaction and workup.

• Byproducts: Minor products arising from side reactions, which can vary depending on the specific synthetic route.

Troubleshooting Guide: Purification Workflows

This section addresses specific issues you may encounter during the purification process.

Q1: My TLC plate shows a baseline spot that won't move in standard solvent systems. What is it and how do I remove it?

A1: A highly polar, immobile spot on a normal-phase silica TLC plate is almost certainly the ring-opened hydrolysis product, 4-phenyl-3-(hydroxysulfonyl)butane-1-sulfonic acid. Its sulfonic acid moiety makes it extremely polar, causing it to bind very strongly to silica gel.

• Causality: This impurity forms if the reaction mixture is exposed to water during the aqueous workup, especially if the pH is not carefully controlled to be near neutral. The parent compound, 1,3-propane sultone, readily hydrolyzes to 3-hydroxypropanesulfonic acid, and the benzyl derivative behaves similarly.[1]

• Solution Strategy:

  • Aqueous Workup: Minimize contact time with water. Use a saturated sodium chloride solution (brine) to wash the organic layer, which helps to remove bulk water and reduce the solubility of the organic product in the aqueous phase. Ensure all solvents used are anhydrous.

  • Liquid-Liquid Extraction: If the sulfonic acid is present in significant quantities, you can perform an extraction with a mild base like a saturated sodium bicarbonate solution. The sulfonic acid will deprotonate to form a salt and move into the aqueous layer, while the neutral sultone product remains in the organic layer (e.g., ethyl acetate or dichloromethane). Caution: Prolonged exposure to even mild base can promote further hydrolysis of your desired product. This should be done quickly and at a low temperature.

Q2: I'm having trouble separating my product from a close-running, non-polar impurity via flash chromatography. What should I do?

A2: A close-running, non-polar impurity is likely unreacted benzyl bromide or a related byproduct. Their lower polarity causes them to elute close to the desired product in many normal-phase systems.

• Causality: The Rf value in chromatography is determined by the balance of interactions between the compound, the stationary phase (silica), and the mobile phase. If the polarity difference between your product and an impurity is small, achieving separation requires optimizing this balance.

• Solution Strategy: Chromatographic Optimization

  • Solvent System Modification: The key is to increase the separation factor (ΔRf). Instead of a standard Hexanes/Ethyl Acetate system, try a solvent system with a different selectivity. Toluene or Dichloromethane (DCM) can offer different pi-pi stacking interactions with the benzyl group. A switch to a DCM/Ethyl Acetate or a Toluene/Ethyl Acetate gradient can often resolve compounds that co-elute in Hexanes/EtOAc.

  • Gradient Optimization: Use a shallower gradient during elution. A focused gradient that slowly increases solvent strength around the elution point of your compound can significantly improve resolution.[4] Automated flash chromatography systems are particularly adept at this.[5]

Solvent System	Ratio (v/v)	Target Rf (on TLC)	Notes
Hexanes / Ethyl Acetate	90:10 to 60:40	~0.3	Standard starting point. Good for general purity assessment.[6]
Dichloromethane / Ethyl Acetate	98:2 to 90:10	~0.3	Offers different selectivity. Useful if separation is poor in hexanes.
Toluene / Ethyl Acetate	95:5 to 80:20	~0.3	Toluene's aromatic nature can interact differently with the benzyl group.

Q3: My purified product is an oil, but it is reported as a solid. How can I induce crystallization?

A3: The presence of minor impurities can often inhibit crystallization, resulting in an oil. The goal is to find a solvent system where the product has high solubility at an elevated temperature and low solubility at room temperature or below.[7]

• Causality: Crystallization is a highly specific process of molecular self-assembly. Impurities disrupt the formation of a uniform crystal lattice.

• Solution Strategy: Recrystallization

  • Solvent Screening: Use a small amount of your oil and test different solvents. Good single-solvent candidates might include isopropanol, ethanol, or ethyl acetate.

  • Two-Solvent System: This is often more effective. Dissolve the oil in a minimum amount of a "good" solvent in which it is highly soluble (e.g., dichloromethane or ethyl acetate). Then, slowly add a "poor" solvent (an anti-solvent) in which it is insoluble (e.g., hexanes or pentane) dropwise at room temperature or while warm, until the solution becomes faintly cloudy.

  • Initiating Crystallization: If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod below the solvent line or adding a seed crystal if available. Allow the solution to stand undisturbed at a low temperature (e.g., 4°C or -20°C) for several hours to overnight.

Experimental Protocols

Protocol 1: Optimized Flash Column Chromatography

This protocol is designed for the purification of ~1 gram of crude 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

• TLC Analysis: Develop a TLC method to determine the optimal solvent system. Aim for an Rf of ~0.3 for the product spot.[6] A good starting point is 30% Ethyl Acetate in Hexanes.

• Column Packing:

  • Select a glass column of appropriate size (e.g., 40 mm diameter).

  • Add a small plug of cotton or glass wool, followed by a ~1 cm layer of sand.

  • Dry-pack the column with ~40-60 g of silica gel (Silica 60 is standard).[6][8] Gently tap the column to ensure even packing. Add another ~1 cm layer of sand on top.

• Sample Loading:

  • Dissolve the crude product (~1 g) in a minimal amount of dichloromethane or the chromatography eluent.

  • Alternatively, for better resolution, perform a "dry load": dissolve the crude product in a few mL of a volatile solvent (e.g., DCM), add ~2-3 g of silica gel, and evaporate the solvent under reduced pressure to get a free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution:

  • Begin eluting with a non-polar solvent (e.g., 10% EtOAc/Hexanes) to first remove very non-polar impurities.

  • Gradually increase the polarity of the mobile phase according to your TLC analysis (e.g., move to 20% EtOAc/Hexanes, then 30% EtOAc/Hexanes).

  • Collect fractions and monitor them by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator. The bath temperature should be kept low (<40°C) to prevent any potential thermal decomposition.

Protocol 2: Recrystallization from Ethyl Acetate/Hexanes

This protocol assumes you have an oil or an impure solid product.

• Dissolution: Place the impure product in an Erlenmeyer flask. Add a minimal amount of warm ethyl acetate (~40-50°C) with stirring until the solid is fully dissolved.

• Anti-Solvent Addition: While the solution is still warm, slowly add hexanes dropwise with continuous swirling. Continue adding until a persistent cloudiness appears.

• Clarification & Cooling: Add a few more drops of warm ethyl acetate to just redissolve the cloudiness, creating a saturated solution.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Then, transfer the flask to an ice bath or a refrigerator (4°C) for at least one hour to maximize crystal formation.

• Isolation & Drying: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel). Wash the crystals with a small amount of cold hexanes. Dry the purified crystals under vacuum.

Visualizations: Workflows and Pathways

Purification Strategy Decision Workflow

This diagram outlines the decision-making process for purifying the crude product.

Caption: Decision workflow for purification strategy.

Potential Decomposition Pathway: Hydrolysis

This diagram illustrates the ring-opening of the sultone via hydrolysis.

Caption: Hydrolysis decomposition pathway of the sultone.

References

• Teledyne ISCO. (2021). Flash Method Development from TLC Plates Webinar. YouTube.

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015). 1,2-Oxathiolane, 2,2-dioxide: Human health tier II assessment.

• Cheméo. (n.d.). Chemical Properties of 1,2-Oxathiolane, 2,2-dioxide (CAS 1120-71-4).

• Chemistry LibreTexts. (2021). Running a flash column.

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: How to Run a Flash Column.

• Teledyne ISCO. (2023). Intro to Chromatography: Flash Chromatography Demonstration. YouTube.

• Google Patents. (n.d.). CN102320920B - Method for removing benzyl protecting group of hydroxyl group.

• White, A. D., et al. (2020). Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation. Organic Process Research & Development, 24(6), 1056–1062.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.

• White, A. D., et al. (2020). Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint Driven Innovation. ChemRxiv.

• Organic Syntheses. (2023). Visible-light-mediated Oxidative Debenzylation of 3-O-Benzyl-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose.

• New Jersey Department of Health. (n.d.). Propane sultone - Hazardous Substance Fact Sheet.

• Teledyne ISCO. (2021). Flash chromatography method development without TLC plates?! Is it possible?. YouTube.

• ChemicalBook. (n.d.). 1,2-Oxathiolane 2,2-dioxide(1120-71-4).

• Google Patents. (n.d.). US8173822B2 - 1,3-oxathiane compounds and their use in flavor and fragrance compositions.

• Wikipedia. (n.d.). 1,3-Propane sultone.

• National Institutes of Health. (2020). Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation. PMC.

• BLD Pharm. (n.d.). 3-Benzyl-1,2-oxathiolane 2,2-dioxide (75732-43-3).

• ECHEMI. (n.d.). 3-benzyl-[9][10]oxathiolane 2,2-dioxide (75732-43-3).

Sources

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• 2. echemi.com [echemi.com]
• 3. 75732-43-3|3-Benzyl-1,2-oxathiolane 2,2-dioxide|BLD Pharm [bldpharm.com]
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• 6. Chromatography [chem.rochester.edu]
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• 9. m.youtube.com [m.youtube.com]
• 10. industrialchemicals.gov.au [industrialchemicals.gov.au]

troubleshooting guide for experiments with 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Welcome to the technical support center for 3-Benzyl-1,2-oxathiolane 2,2-dioxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for experiments involving this versatile reagent. As a cyclic sulfonate ester, or sultone, 3-Benzyl-1,2-oxathiolane 2,2-dioxide is a potent electrophile, making it a valuable tool for introducing a benzyl-substituted sulfonate moiety into a molecule. However, its high reactivity also necessitates careful handling and a thorough understanding of its chemical behavior to ensure successful and reproducible experimental outcomes.

This guide is structured to address common questions and challenges encountered when working with 3-Benzyl-1,2-oxathiolane 2,2-dioxide, providing not just procedural steps but also the underlying scientific principles to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

1. What is 3-Benzyl-1,2-oxathiolane 2,2-dioxide and what are its primary applications?

3-Benzyl-1,2-oxathiolane 2,2-dioxide is a gamma-sultone derivative. Structurally, it is a five-membered cyclic ester of a sulfonic acid. Its primary application in organic synthesis is as a sulfo-alkylating agent. Due to the strained ring structure, it readily undergoes nucleophilic attack, leading to ring-opening and the formation of a stable sulfonate. This makes it particularly useful for the synthesis of sulfonamides and other sulfonate-containing compounds.[1] The presence of the benzyl group can be strategic, offering potential for subsequent chemical modifications.

2. What are the key safety precautions when handling this compound?

Sultones as a class of compounds are known to be potent alkylating agents and are often classified as suspect carcinogens.[1] Therefore, it is imperative to handle 3-Benzyl-1,2-oxathiolane 2,2-dioxide with extreme caution in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid inhalation of dust or vapors and prevent skin contact. In case of accidental exposure, wash the affected area immediately with copious amounts of water and seek medical attention.

3. How should I store 3-Benzyl-1,2-oxathiolane 2,2-dioxide?

This compound should be stored in a tightly sealed container in a cool, dry place, typically at 2-8°C.[2] It is sensitive to moisture and can hydrolyze to the corresponding sulfonic acid, which is often a source of impurity in reactions. Storing it under an inert atmosphere (e.g., argon or nitrogen) is recommended to prolong its shelf life and maintain its reactivity.

4. What are the common solvents for reactions involving this sultone?

The choice of solvent depends on the specific reaction, but generally, aprotic solvents are preferred to avoid solvolysis of the sultone. Common choices include tetrahydrofuran (THF), dichloromethane (DCM), acetonitrile (ACN), and dimethylformamide (DMF). It is crucial to use anhydrous solvents to prevent hydrolysis of the starting material.[3]

Troubleshooting Guide for Key Experimental Workflows

Workflow 1: Synthesis of N-(1-phenyl-2-sulfoethyl)sulfonamides from Primary and Secondary Amines

This is one of the most common applications of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, where it reacts with a primary or secondary amine to form a sulfonamide.

Diagram of the Reaction Workflow:

Caption: General workflow for sulfonamide synthesis.

Troubleshooting Common Issues:

Symptom	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Low or No Product Formation	1. Inactive Sultone: The starting material may have hydrolyzed due to improper storage or handling.	Solution: Use a fresh batch of 3-Benzyl-1,2-oxathiolane 2,2-dioxide. Before starting the reaction, you can run a quick NMR of the starting material to check for the presence of the hydrolyzed sulfonic acid impurity.[3]
2. Insufficiently Nucleophilic Amine: Sterically hindered or electron-deficient amines may react slowly.	Solution: Increase the reaction temperature or prolong the reaction time. The use of a stronger, non-nucleophilic base can help to deprotonate the amine, increasing its nucleophilicity. However, be cautious as this can also promote side reactions.
3. Poor Solubility: The amine or the sultone may not be fully dissolved in the chosen solvent.	Solution: Try a different anhydrous aprotic solvent in which both reactants are soluble. A solvent screen on a small scale can be highly informative.
Presence of a White Precipitate in the Reaction Mixture	1. Formation of Amine Salt: If a base is used, the protonated amine can precipitate out as a salt.	Solution: This is not necessarily a problem and can sometimes drive the reaction to completion. The salt will be removed during the aqueous workup.
2. Hydrolysis of the Sultone: The white precipitate could be the sulfonic acid byproduct from the reaction with trace water.	Solution: Ensure all glassware is oven-dried and solvents are rigorously anhydrous. Running the reaction under an inert atmosphere is crucial.[3]
Multiple Spots on TLC, Including a Less Polar Byproduct	1. Di-sulfonylation of Primary Amines: Primary amines have two N-H bonds, and both can react with the sultone, leading to a bis-sulfonated product.[4]	Solution: Use a molar excess of the primary amine (2-3 equivalents) to favor the mono-sulfonated product. Alternatively, add the sultone solution slowly to the amine solution to maintain a high concentration of the amine relative to the sultone throughout the reaction.
2. C-Alkylation of the Benzyl Group: While less common, under strongly basic conditions, deprotonation of the benzylic position could lead to side reactions.	Solution: Avoid using very strong bases like organolithiums unless specifically required. Non-nucleophilic organic bases like triethylamine or diisopropylethylamine are generally sufficient.
Difficulty in Purifying the Product	1. Co-elution of Product and Starting Material: The product and unreacted sultone may have similar polarities.	Solution: Optimize your column chromatography conditions. A gradient elution from a non-polar to a more polar solvent system can improve separation. If the product is a solid, recrystallization is an excellent alternative for purification.[5]
2. Product is a Zwitterion: The product contains both a basic amine (if the starting amine had other basic sites) and an acidic sulfonic acid group, which can make it behave unusually on silica gel.	Solution: Consider using a different stationary phase for chromatography, such as alumina. Alternatively, protecting the sulfonic acid or other functional groups prior to chromatography might be necessary, although this adds extra steps to the synthesis.

Experimental Protocol: Synthesis of N-benzyl-N-(1-phenyl-2-sulfoethyl)amine

• To a solution of benzylamine (1.1 eq) in anhydrous THF (0.5 M) under an argon atmosphere, add 3-Benzyl-1,2-oxathiolane 2,2-dioxide (1.0 eq).

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).[6]

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Workflow 2: Deprotection of the Benzyl Group

In some synthetic strategies, the benzyl group on the sulfonamide product may need to be removed.

Diagram of the Deprotection Workflow:

Caption: Deprotection of the benzyl group.

Troubleshooting Common Issues:

Symptom	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Incomplete Deprotection	1. Catalyst Poisoning (Hydrogenolysis): Sulfur compounds are known to poison palladium catalysts.	Solution: Use a higher loading of the catalyst (e.g., 20 mol% Pd/C). Ensure the starting material is pure, as impurities can also poison the catalyst. Pearlman's catalyst (Pd(OH)₂/C) is often more effective for debenzylations in the presence of sulfur.
2. Insufficiently Strong Acidic Conditions: The sulfonamide bond is generally stable to acid, but the N-benzyl bond can be cleaved under strong acidic conditions.	Solution: Strong acids like trifluoromethanesulfonic acid (TfOH) can be effective.[7] However, this method is harsh and may not be compatible with other functional groups in the molecule. Careful optimization of the acid concentration and reaction temperature is necessary.
Formation of Side Products	1. Rearrangement or Degradation: The use of strong acids can lead to unwanted side reactions, especially with electron-rich aromatic rings.	Solution: If acidic cleavage is problematic, consider alternative deprotection strategies. If the benzyl group was introduced from a starting amine that was already benzylated, exploring other protecting groups for the amine from the outset might be a better overall strategy.
2. Reduction of Other Functional Groups (Hydrogenolysis): Hydrogenolysis can reduce other susceptible functional groups like alkenes, alkynes, or nitro groups.	Solution: If other reducible groups are present, hydrogenolysis is not a suitable method. In such cases, acidic cleavage or other orthogonal deprotection strategies should be considered.

Experimental Protocol: Hydrogenolytic Debenzylation

• Dissolve the N-benzylsulfonamide in a suitable solvent such as methanol or ethanol.

• Add 10-20 mol% of Pearlman's catalyst (Pd(OH)₂/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.[6]

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to obtain the deprotected product, which can be further purified if necessary.

Data Presentation

Table 1: Physicochemical Properties of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Property	Value	Reference
CAS Number	75732-43-3	[2]
Molecular Formula	C₁₀H₁₂O₃S	[2]
Molecular Weight	212.27 g/mol	[2]
Appearance	White to off-white solid
Storage Temperature	2-8°C	[2]

Table 2: Common Solvents for Reactions

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Key Considerations
Tetrahydrofuran (THF)	7.5	66	Good general-purpose solvent, must be anhydrous.
Dichloromethane (DCM)	9.1	40	Good for dissolving a wide range of compounds, volatile.
Acetonitrile (ACN)	37.5	82	More polar, useful for less soluble reactants.
Dimethylformamide (DMF)	36.7	153	High boiling point, can be difficult to remove.

References

• K.C. Nicolaou, J.S. Chen, in Classics in Total Synthesis II, Wiley-VCH, Weinheim, Germany, 2003, pp. 485-508.
• Nakamura, S., Oyama, K., Kondo, T., & Yoshida, K. (2007). Analysis of benzylation products of (+)
• Javorskis, T., & Orentas, E. (2017). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry, 82(24), 13423–13439.

• LibreTexts. (2022). 2.3B: Uses of TLC. [Link]

• Cerfontain, H., & Bakker, B. H. (1987). Reactions of β-sultones and carbyl sulfates with nucleophiles. Tetrahedron, 43(1), 139-146.
• Weinreb, S. M. (2009). N-Sulfonyl Imines in Heterocyclic Synthesis. Topics in Heterocyclic Chemistry, 1-35.
• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Javorskis, T., & Orentas, E. (2017). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry, 82(24), 13423-13439.
• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Georg Thieme Verlag.
• Wuts, P. G. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.

Sources

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• 2. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications [organic-chemistry.org]

Technical Support Center: Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Welcome to the dedicated technical support guide for the synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this synthesis and optimize your yields. Our guidance is grounded in established chemical principles and practical, field-tested experience.

Introduction to the Synthesis

The synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a γ-sultone, is a valuable transformation in organic chemistry. These scaffolds are important building blocks in the preparation of a variety of biologically active molecules.[1] The most common and direct approach involves the C-alkylation of 1,3-propane sultone. This process requires the generation of a carbanion at the C3 position of the sultone ring using a strong, non-nucleophilic base, followed by quenching with a suitable benzylating agent, such as benzyl bromide.

While conceptually straightforward, this synthesis is fraught with potential challenges that can significantly impact the yield and purity of the desired product. This guide will address these common issues in a practical question-and-answer format.

Core Synthesis Pathway

The fundamental transformation is depicted below. The key step is the selective deprotonation of 1,3-propane sultone at the α-position to the sulfonyl group, creating a nucleophilic carbanion that subsequently displaces the bromide from benzyl bromide.

Caption: Troubleshooting low yield.

Question 2: My reaction is turning a dark color, and after workup, I isolate a complex mixture of products. What is happening?

A dark coloration and the formation of multiple products are indicative of significant side reactions.

Answer:

This scenario points towards a loss of control over the reaction's selectivity. Here are the likely causes:

• Over-alkylation: The product, 3-Benzyl-1,2-oxathiolane 2,2-dioxide, still possesses a proton at the C3 position. If excess base or unquenched carbanion is present, it can be deprotonated again, leading to a second alkylation event.

  • Insight: The acidity of the C3 proton in the product is comparable to that of the starting material.

  • Solution: Use a slight excess (1.05-1.1 equivalents) of the strong base to ensure full conversion of the starting material, but be precise. Add the benzyl bromide slowly to ensure it reacts with the initially formed carbanion before a second deprotonation can occur.

• Elimination Reactions: If your benzylating agent is susceptible to elimination (not typically an issue with benzyl bromide but possible with other electrophiles), the strong base can promote this pathway.

  • Insight: The carbanion acts as a strong base, which can induce E2 elimination.

  • Solution: Stick with benzyl bromide or chloride as the electrophile. If you must use a different electrophile, ensure it is not prone to elimination under strongly basic conditions.

• Polymerization: 1,3-Propane sultone can polymerize under certain conditions, especially in the presence of strong bases or acids.

  • Insight: The highly reactive nature of the intermediates can lead to chain reactions.

  • Solution: Maintaining a low temperature and a well-stirred, homogeneous solution can help to mitigate polymerization. Ensure rapid and efficient quenching of the reaction once the alkylation is complete.

• Degradation of THF: If using n-BuLi in THF, be aware that it can deprotonate the solvent, especially if the temperature is not well-controlled. [2] * Insight: This reaction consumes the base and introduces reactive species from the THF degradation into the reaction mixture.

  • Solution: Conduct reactions in THF with n-BuLi at -78 °C. [2]

    Problem	Likely Cause	Recommended Solution
    Dark reaction color	Polymerization / Degradation	Maintain low temperature; ensure efficient stirring.
    Multiple products	Over-alkylation	Use precise stoichiometry (1.05-1.1 eq. base).
    	Base side reactions	Switch from n-BuLi to LDA.

    | | THF degradation | Keep temperature at -78 °C when using n-BuLi. |

Question 3: How can I effectively purify my 3-Benzyl-1,2-oxathiolane 2,2-dioxide?

Purification can be challenging due to the physical properties of the product and potential byproducts.

Answer:

A multi-step approach is often necessary for obtaining a highly pure product.

• Aqueous Workup: After the reaction is complete, it must be carefully quenched.

  • Protocol: At -78 °C, slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl). [3]This will neutralize any remaining strong base and protonate any remaining carbanions. Allow the mixture to warm to room temperature, then perform a standard liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and concentrate it under reduced pressure.

• Chromatography: Flash column chromatography is typically the most effective method for separating the product from unreacted starting materials and non-polar byproducts.

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or petroleum ether is a good starting point. The polarity will need to be optimized based on TLC analysis.

• Crystallization or Distillation:

  • Crystallization: If the crude product is a solid or a viscous oil, crystallization from a suitable solvent system can be an excellent final purification step. [4] * Distillation: For liquid products, vacuum distillation can be effective, but care must be taken as sultones can be thermally sensitive. [4]

Experimental Protocols

Preparation of Lithium Diisopropylamide (LDA) (in situ)

• Under an inert atmosphere (argon), add anhydrous tetrahydrofuran (THF) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Add diisopropylamine (1.1 equivalents) to the THF.

• Slowly add n-butyllithium (1.05 equivalents, typically 2.5 M in hexanes) dropwise to the stirred solution.

• Allow the solution to stir at -78 °C for 30 minutes to ensure complete formation of LDA.

Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

• In a separate flame-dried flask under argon, dissolve 1,3-propane sultone (1.0 equivalent) in anhydrous THF.

• Cool this solution to -78 °C.

• Slowly, via cannula, transfer the freshly prepared LDA solution to the 1,3-propane sultone solution at -78 °C.

• Stir the resulting mixture at -78 °C for 1 hour to ensure complete deprotonation.

• Slowly add benzyl bromide (1.1 equivalents) dropwise to the reaction mixture at -78 °C.

• Continue stirring at -78 °C for 2-3 hours.

• Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride.

• Allow the mixture to warm to room temperature and proceed with the aqueous workup and purification as described above.

Safety Considerations

• 1,3-Propane Sultone: This compound is a known carcinogen and a potent alkylating agent. [5]Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• n-Butyllithium: n-BuLi is a pyrophoric reagent that can ignite spontaneously on contact with air or moisture. [6]It should only be handled by trained personnel under an inert atmosphere.

• Strong Bases: Both LDA and n-BuLi are highly corrosive and can cause severe burns. Handle with extreme care.

By understanding the key chemical principles and potential pitfalls of this synthesis, you can systematically troubleshoot issues, optimize your reaction conditions, and significantly improve the yield and purity of your 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

References

• Durst, T., & Tin, K. C. (1970). The intramolecular α-alkylation of the carbanions of some 5- and 6-membered ring sultones. Canadian Journal of Chemistry, 48(5), 845-851.
• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2017). Some Chemicals Used as Solvents and in Polymer Manufacture. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 110. Lyon (FR)
• Chemistry LibreTexts. (2020, October 20). 13.
• Organic Syntheses. (2026). Cautionary Notes on the Use of Pyrophoric Reagents.
• Wikipedia. (2023). n-Butyllithium.
• Mondal, S. (2012). Recent Developments in the Synthesis and Application of Sultones. Chemical Reviews, 112(10), 5339-5355.
• Cheméo. (n.d.).
• Benchchem. (2025). A Comparative Guide to the Reactivity of n-BuLi, s-BuLi, and t-BuLi for Researchers.
• U.S. Patent No. 3,579,537. (1971).
• The Organic Chemistry Tutor. (2018, May 9). Enolate Reactions - Direct Alkylation of Ketones With LDA [Video]. YouTube.

Sources

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• 2. n-Butyllithium: A Comprehensive Review of Properties, Praparation and Reactions_Chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US3579537A - Process for separation of sultones from alkenyl sulfonic acids - Google Patents [patents.google.com]
• 5. 1,3-Propane sultone - Wikipedia [en.wikipedia.org]
• 6. n-Butyllithium - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing Exothermic Reactions in Sultone Synthesis

Welcome to the Technical Support Center for Sultone Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on managing the significant exothermic events associated with sultone synthesis. Our goal is to equip you with the knowledge to conduct these reactions safely and efficiently, ensuring high-quality product yields while mitigating risks.

Introduction to the Thermal Challenges of Sultone Synthesis

Sultones, cyclic esters of hydroxysulfonic acids, are valuable intermediates in organic chemistry.[1] However, their synthesis, particularly through the sulfonation of olefins with potent reagents like sulfur trioxide, is notoriously exothermic.[2] The substantial heat release, if not properly managed, can lead to dangerous runaway reactions, thermal decomposition of products, and the formation of undesirable, often hazardous, by-products.[3][4] This guide provides a structured approach to understanding and controlling these exothermic events.

Troubleshooting Guide: Navigating Common Experimental Issues

This section addresses specific problems you may encounter during sultone synthesis, offering step-by-step solutions grounded in chemical principles.

Scenario 1: Rapid, Uncontrolled Temperature Spike During Reagent Addition

Question: I've just started adding my sulfonating agent (e.g., SO₃ solution) to the olefin, and the reaction temperature is rising much faster than anticipated, even with my cooling bath. What should I do?

Answer: An uncontrolled temperature spike is a critical sign that the rate of heat generation is exceeding the rate of heat removal, a precursor to a thermal runaway.[5][6]

Immediate Actions:

• Stop Reagent Addition Immediately: Cease the addition of the sulfonating agent to halt the primary heat-generating reaction.

• Enhance Cooling: If possible, lower the temperature of your cooling bath. For instance, if you are using an ice-water bath, consider adding a salt like sodium chloride or calcium chloride to create a colder brine solution.

• Increase Stirring Rate: Ensure vigorous stirring to improve heat transfer from the reaction mixture to the vessel walls and into the cooling medium. Poor mixing can create localized hot spots.

• Emergency Quenching (Last Resort): If the temperature continues to rise uncontrollably, have a pre-planned quenching protocol. This could involve adding a cold, inert solvent to dilute the reaction mixture and absorb heat. This should only be performed if you have a clear, pre-validated standard operating procedure for this emergency step.

Root Cause Analysis and Prevention:

• Reagent Addition Rate: The most common cause is too rapid addition of the sulfonating agent. The rate of addition should be slow and controlled to match the cooling capacity of your setup.[2]

• Inadequate Cooling: Your cooling system may be insufficient for the scale of the reaction. Consider using a more efficient cooling bath or a cryocooler for larger scale reactions.

• Solvent Choice: A solvent with a low boiling point can boil away, reducing the overall heat capacity of the system and leading to a rapid temperature increase. Choose a solvent with a suitable boiling point and good thermal conductivity.

Scenario 2: Low Yield of Desired Sultone and Formation of Dark-Colored By-products

Question: My final product is a dark, viscous mixture with a very low yield of the target sultone. What could be the cause?

Answer: This issue typically points towards thermal decomposition or unwanted side reactions, often due to excessive temperatures.

Troubleshooting Steps:

• Review Temperature Logs: Analyze the temperature profile of your reaction. Were there any temperature excursions above the recommended range for your specific synthesis? Even brief periods at elevated temperatures can cause degradation. For many sultone syntheses, maintaining a low temperature (e.g., -10°C to 20°C) is crucial for optimal yield and purity.[7]

• Analyze By-products: If possible, use analytical techniques like GC-MS or LC-MS to identify the impurities. This can provide clues about the side reactions occurring. Common by-products include polymeric materials and various sultone isomers.[8]

• Optimize Reaction Temperature: Conduct small-scale optimization experiments at different, consistently maintained temperatures to find the optimal balance between reaction rate and selectivity.

Preventative Measures:

• Strict Temperature Control: Employ a reliable temperature control system. For lab-scale, a well-maintained cooling bath with a temperature probe directly in the reaction mixture is essential.[9] For larger scales, consider automated reactor systems with active cooling.

• Molar Ratio of Reagents: Using an excess of the sulfonating agent can lead to the formation of by-products. Carefully control the stoichiometry.[7]

Scenario 3: Inconsistent Product Quality and Presence of Skin-Sensitizing Impurities

Question: I've noticed batch-to-batch variability in my sultone product, and there are concerns about potential skin-sensitizing impurities. How can I improve consistency and safety?

Answer: Inconsistent product quality is often linked to subtle variations in reaction conditions. The presence of skin sensitizers is a known hazard with certain sultone by-products.[10]

Improving Consistency and Safety:

• Standardize Operating Procedures (SOPs): Ensure every step of your synthesis is meticulously documented and followed, including reagent grades, addition rates, stirring speeds, and reaction times.

• Control of Impurities: Certain sultone isomers, particularly unsaturated and chloro-sultones, are known to be potent allergens.[10] Their formation can be minimized by precise temperature control and avoiding certain reagents or conditions.

• Post-Reaction Hydrolysis: For some applications, a subsequent hydrolysis step under controlled pH and temperature can help to convert unwanted sultone by-products into more water-soluble and less hazardous hydroxyalkane sulfonates.[10]

Table 1: Key Parameters for Controlling Exothermic Reactions in Sultone Synthesis

Parameter	Recommended Control Strategy	Rationale
Reagent Addition Rate	Slow, controlled addition using a syringe pump or dropping funnel.	Prevents rapid heat accumulation that can overwhelm the cooling system.[2]
Reaction Temperature	Maintain low temperatures, often between -30°C and 20°C.[7]	Improves yield, reduces side reactions, and minimizes thermal decomposition.[7]
Stirring	Vigorous and consistent mechanical stirring.	Ensures uniform temperature distribution and efficient heat transfer.
Solvent	Use an inert solvent with a suitable boiling point and good heat capacity.	Helps to moderate temperature changes and prevent boiling.
Molar Ratio	Use a slight excess of the olefin or carefully control the stoichiometry.	An excess of the sulfonating agent can lead to by-product formation.[7]

Frequently Asked Questions (FAQs)

Q1: Why is sultone synthesis so exothermic?

The formation of sultones from olefins and sulfur trioxide involves the creation of strong C-S and S-O bonds, which is a highly energetically favorable process. The enthalpy of formation for sulfonic acids is significantly negative, indicating a large release of energy.[11][12] This energy is released as heat, making the reaction exothermic.[9]

Q2: What are the best cooling methods for laboratory-scale sultone synthesis?

For small-scale reactions, an ice-water bath (0°C) or a dry ice-acetone bath (approx. -78°C) are common choices. For more precise and sustained cooling, a cryocooler or a refrigerated circulator connected to a jacketed reactor is highly recommended.[13]

Q3: How can I safely scale up my sultone synthesis?

Scaling up an exothermic reaction is a significant challenge. The surface-area-to-volume ratio decreases as the reactor size increases, making heat removal less efficient. Before scaling up, it is crucial to perform reaction calorimetry to understand the heat of reaction and the rate of heat generation. A continuous flow reactor can be a safer alternative for scaling up, as it offers superior heat transfer and control.[5]

Q4: Are there any specific safety precautions I should take when working with sultones?

Yes. Many sultones are alkylating agents and should be handled with extreme care. 1,3-Propane sultone, for example, is a known carcinogen.[14][15] Always work in a well-ventilated fume hood and use appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[14] Review the Safety Data Sheet (SDS) for all reagents and products before starting your experiment.

Q5: What is a "runaway reaction" and how can I create an emergency plan?

A runaway reaction is an uncontrolled, accelerating exothermic reaction that can lead to a rapid increase in temperature and pressure, potentially causing an explosion.[4][6] Your emergency plan should be part of your pre-experiment risk assessment and should include:

• A clear "stop" condition (e.g., a maximum temperature).

• A defined procedure for stopping reagent addition.

• A method for emergency cooling.

• A pre-determined and validated quenching procedure.

• Clear evacuation routes and emergency contacts.

Visualizing Workflow and Decision-Making

Diagram 1: Decision Tree for Managing a Temperature Excursion

This diagram outlines the logical steps to take when faced with an unexpected temperature increase during your reaction.

Caption: Decision-making workflow for a temperature excursion event.

Diagram 2: Experimental Workflow for Safe Sultone Synthesis

This workflow illustrates the key stages of a well-controlled sultone synthesis experiment, emphasizing safety and control points.

Caption: Step-by-step workflow for a safe sultone synthesis experiment.

References

• Voss, M., Baumann, H., & Stein, W. (1965). Process for the preparation of sultones. U.S.

• Chemithon. (1997). Sulfonation and Sulfation Processes. [Link]

• Umbreit, M. A. (1977). Process for the production of commercial alpha olefin sulfonates. U.S.

• Zhang, Y., et al. (2015). New Synthesis Method for Sultone Derivatives: Synthesis, Crystal Structure and Biological Evaluation of S-CA. Molecules, 20(3), 4307-4317. [Link]

• SDA. (1996). Environmental and Human Safety of Major Surfactants Volume 1. Anionic Surfactants Part 4. Alpha Olefin Sulfonates Final Report. [Link]

• IARC. (2014). Some Chemicals Used as Solvents and in Polymer Manufacture. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 109. [Link]

• Wang, J., et al. (2019). Synthesis method of high-purity 1, 4-butane sultone.
• Blaser, B. (1965). Process for the preparation of sultones. U.S.

• American Chemical Society. (n.d.). Exothermic, Endothermic, & Chemical Change. Energy Foundations for High School Chemistry. [Link]

• Helberger, J. H. (1964). Process for the production of sultones. U.S.

• Cosmetic Ingredient Review. (2013). Re-Review of Sodium α-Olefin Sulfonates as Used in Cosmetics. [Link]

• Argonne National Laboratory. (n.d.). Sulfonic Acid Enthalpy of Formation. Active Thermochemical Tables. [Link]

• Asynt. (2022). What are the best tools for cooling chemical reactions?. [Link]

• Barton, J., & Nolan, P. (1990). Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE. [Link]

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• Chen, F., et al. (2021). Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry. European Journal of Medicinal Chemistry, 223, 113644. [Link]

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• Zhang, Y., et al. (2015). New Synthesis Method for Sultone Derivatives: Synthesis, Crystal Structure and Biological Evaluation of S-CA. Molecules, 20(3), 4307-4317. [Link]

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• ASIA Chemical. (2023). Optimization Strategies For Sulfonation Processes To Enhance Production Efficiency. [Link]

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• The Organic Chemistry Tutor. (2016, July 17). Endothermic and Exothermic Reactions [Video]. YouTube. [Link]

• Wang, T., et al. (2023). Thermoinduced Radical Cyclization for the Synthesis of Sultines. Organic Letters, 25(50), 8968–8973. [Link]

• Zeal. (2024). Runaway Chemical Reactions: Causes and Prevention. [Link]

• Zhang, Y., et al. (2015). Continuous sulfonation of hexadecylbenzene in a microreactor. RSC Advances, 5(118), 97585-97591. [Link]

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impact of solvent purity on 3-Benzyl-1,2-oxathiolane 2,2-dioxide stability

Welcome to the technical support center for 3-Benzyl-1,2-oxathiolane 2,2-dioxide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound, with a particular focus on the critical impact of solvent purity. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your experiments.

Introduction: The Unseen Variable in Your Reaction

3-Benzyl-1,2-oxathiolane 2,2-dioxide, a member of the cyclic sulfonate ester (sultone) family, is a highly reactive electrophile. Its reactivity, while beneficial for chemical synthesis, also makes it susceptible to degradation, often initiated by trace impurities in solvents. Understanding and controlling these factors are paramount to achieving reproducible and reliable experimental outcomes. This guide will equip you with the knowledge to mitigate these risks.

Frequently Asked Questions (FAQs)

Q1: I am observing variable reaction yields and the appearance of unknown impurities in my experiments involving 3-Benzyl-1,2-oxathiolane 2,2-dioxide. What could be the primary cause?

A1: The most probable cause of inconsistent results is the degradation of the 3-Benzyl-1,2-oxathiolane 2,2-dioxide due to solvent impurities, primarily water.[1] Sultones are highly susceptible to hydrolysis, which cleaves the cyclic ester and renders the compound inactive for its intended reaction.[1] Even in aprotic solvents, residual water can be sufficient to initiate this degradation.[2] Basic impurities can also catalyze this degradation process.

Q2: What is the primary degradation pathway for 3-Benzyl-1,2-oxathiolane 2,2-dioxide in the presence of water?

A2: The primary degradation pathway is hydrolysis. The nucleophilic attack of water on the sulfur atom leads to the opening of the five-membered ring, forming 3-benzyl-4-hydroxybutane-1-sulfonic acid. This sulfonic acid is often inactive in subsequent reactions and can complicate purification.

Caption: Hydrolytic Degradation Pathway

Q3: How can I determine the water content in my solvents?

A3: The most accurate and widely used method for determining water content in organic solvents is Karl Fischer titration.[3][4][5] This technique is highly specific to water and can detect concentrations from parts per million (ppm) to 100%.[5] For trace moisture analysis in aprotic solvents, coulometric Karl Fischer titration is generally preferred for its higher sensitivity.[4]

Q4: What are the best practices for storing 3-Benzyl-1,2-oxathiolane 2,2-dioxide and its solutions?

A4: 3-Benzyl-1,2-oxathiolane 2,2-dioxide should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.[6] Solutions should be prepared using anhydrous solvents and stored similarly. It is advisable to use freshly prepared solutions for critical experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Issue	Potential Cause	Recommended Action
Inconsistent Reaction Kinetics	Degradation of the sultone during the reaction.	1. Ensure all solvents are rigorously dried before use. 2. Verify the water content of your solvent using Karl Fischer titration. 3. Consider performing the reaction under an inert atmosphere.
Appearance of an Acidic Byproduct	Hydrolysis of the sultone to the corresponding sulfonic acid.	1. Confirm the identity of the byproduct using analytical techniques such as NMR or LC-MS. 2. Implement stringent measures to exclude moisture from your reaction setup.
Low or No Product Formation	Complete degradation of the starting material before or during the reaction.	1. Check the purity of your starting 3-Benzyl-1,2-oxathiolane 2,2-dioxide. 2. Prepare and use solutions of the sultone immediately. 3. Re-evaluate your solvent purification and handling procedures.
Difficulty in Product Purification	Presence of the highly polar sulfonic acid degradation product.	1. Consider an aqueous workup to remove the water-soluble sulfonic acid. 2. Optimize your chromatographic separation method to resolve the product from the polar impurity.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol allows you to assess the stability of 3-Benzyl-1,2-oxathiolane 2,2-dioxide under various stress conditions, helping to identify potential degradation products.[7][8]

Objective: To determine the degradation profile of 3-Benzyl-1,2-oxathiolane 2,2-dioxide under hydrolytic (acidic, basic, neutral), oxidative, and photolytic stress.

Materials:

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (1 M)

• Sodium hydroxide (1 M)

• Hydrogen peroxide (3%)

• HPLC system with a UV detector

• pH meter

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in acetonitrile at a concentration of 1 mg/mL.

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Keep at 60°C for 24 hours.

• Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Keep at room temperature for 1 hour.

• Neutral Hydrolysis: Mix 1 mL of the stock solution with 1 mL of water. Keep at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Photolytic Degradation: Expose a solution of the compound in acetonitrile to light in a photostability chamber.

• Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and dilute with the mobile phase to a suitable concentration. Analyze by a validated stability-indicating HPLC method.

Caption: Forced Degradation Workflow

Protocol 2: Solvent Purification by Distillation

For reactions highly sensitive to moisture, distillation of solvents is recommended.[9][10]

Objective: To reduce the water content of an organic solvent (e.g., acetonitrile, dichloromethane).

Materials:

• Solvent to be purified

• Drying agent (e.g., calcium hydride for chlorinated solvents and acetonitrile)

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Heating mantle

• Inert gas source (argon or nitrogen)

Procedure:

• Pre-drying: Add the appropriate drying agent to the solvent in the round-bottom flask. Allow it to stir overnight under an inert atmosphere.

• Apparatus Setup: Assemble the distillation apparatus. Ensure all glassware is oven-dried and cooled under a stream of inert gas.

• Distillation: Heat the flask gently. Collect the distillate in the receiving flask under an inert atmosphere.

• Storage: Store the freshly distilled solvent over activated molecular sieves in a sealed container under an inert atmosphere.

Protocol 3: Determination of Water Content by Karl Fischer Titration

Objective: To quantify the water content in a solvent sample.

Materials:

• Karl Fischer titrator (coulometric or volumetric)

• Appropriate Karl Fischer reagents

• Gastight syringe

• Solvent sample

Procedure:

• Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration cell should be pre-titrated to a dry state.

• Sample Introduction: Using a gastight syringe, accurately introduce a known volume or weight of the solvent into the titration cell.

• Titration: The instrument will automatically titrate the sample and display the water content, typically in ppm or as a percentage.

• Replicate Measurements: Perform at least three replicate measurements to ensure accuracy and precision.

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015, February 13). 1,2-Oxathiolane, 2,2-dioxide: Human health tier II assessment CAS Number: 1120-71-4 Preface. [Link]

• Cheméo. (n.d.). Chemical Properties of 1,2-Oxathiolane, 2,2-dioxide (CAS 1120-71-4). [Link]

• Kislenko, S. A., et al. (2021). Effect of water on the behaviour of lithium and superoxide ions in aprotic solvents. Physical Chemistry Chemical Physics, 23(1), 133-140. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Simple Distillation. [Link]

• ALLPCB. (2025, May 22). How to Handle Moisture-Sensitive Components During Assembly. [Link]

• CK-12 Foundation. (2025, November 18). Methods of Purification of Organic Compounds. [Link]

• Cofactr. (n.d.). Expert Guide to Moisture Sensitivity Level (MSL) for Electronic Parts. [Link]

• ResearchGate. (n.d.). Impact of solvents and process conditions on the formation of polyethersulfone membranes and its fouling behavior in lake water filtration. [Link]

• Willis, B. (2022, December 3). Bob Willis Webinar - Handling Moisture Sensitive Materials. YouTube. [Link]

• MDPI. (n.d.). Decoupling Solvent Effects: Perfluorinated Sulfonic Acid Structure and Catalyst Layer Stability in PEM Water Electrolysis. [Link]

• Japanese Pharmacopoeia. (n.d.). Water Determination (Karl Fischer Method). [Link]

• Chemistry LibreTexts. (2022, April 7). 4.6: Step-by-Step Procedures For Extractions. [Link]

• Biomedical Journal of Scientific & Technical Research. (2022, November 30). Forced Degradation – A Review. [Link]

• PMC. (n.d.). Degradation Kinetics of Benzyl Nicotinate in Aqueous Solution. [Link]

• Chemistry For Everyone. (2025, February 1). How Can You Purify Solvents for Laboratory Use? YouTube. [Link]

• Biosciences Biotechnology Research Asia. (2022, November 8). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. [Link]

• National Institutes of Health. (2025, October 14). Impact of Residual Zwitterionic Surfactants on Topside Water–Oil Separation of Pre-Salt Light Crude Oil Emulsions. [Link]

• Imagineering, Inc. (2022, March 29). What You Must Know About Moisture Sensitive Devices (MSDs). [Link]

• Scharlab. (n.d.). Karl Fischer water content titration. [Link]

• ResearchGate. (2025, October 14). Impact of Residual Zwitterionic Surfactants on Topside Water−Oil Separation of Pre-Salt Light Crude Oil Emulsions. [Link]

• MDPI. (n.d.). Novel Acid-Catalyzed Transformation of 1-Benzyl-3-Chloro-5-Hydroxy-4-[(4-Methylphenyl)Sulfanyl]-1,5-Dihydro-2H-Pyrrol-2-One. [Link]

• Hilaris Publisher. (2012, May 25). Mechanistic Investigation for the Acidic Hydrolysis of p-Methyl Benzyl-2-Theno Hydroxamic Acid. [Link]

• Asian Journal of Research in Chemistry. (n.d.). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. [Link]

• Mettler Toledo. (n.d.). Karl Fischer Titration Guide for Water (Moisture) Determination. [Link]

• Cofactr. (n.d.). A Practical Guide to MSL: Handling and Storing Sensitive Components. [Link]

• IST International Surface Technologies. (n.d.). Solvent Distillation System. [Link]

• Journal of Chromatographic Science. (n.d.). Stability-Indicating HPLC-DAD Method for the Determination of Granisetron Hydrochloride in Its Pharmaceutical Preparations. [Link]

• Scirp.org. (n.d.). A Novel RP-HPLC Method for Estimating Fulvestrant, Benzoyl Alcohol, and Benzyl Benzoate in Injection Formulation. [Link]

• National Institutes of Health. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• University of Helsinki. (2025, February 13). Stability of bicyclic guanidine superbases and their salts in water. [Link]

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Technical Support Center: Purification of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development working with 3-Benzyl-1,2-oxathiolane 2,2-dioxide. This resource provides in-depth troubleshooting advice and frequently asked questions to assist you in overcoming common challenges encountered during the purification of this compound. Our goal is to equip you with the scientific rationale behind these purification techniques, ensuring the integrity and success of your experiments.

Troubleshooting Guide: Navigating Purification Challenges

This section addresses specific issues that may arise during the purification of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, offering practical solutions grounded in chemical principles.

Recrystallization Issues

Question: My 3-Benzyl-1,2-oxathiolane 2,2-dioxide is "oiling out" during recrystallization instead of forming crystals. What's causing this and how can I fix it?

Answer: "Oiling out" is a common phenomenon where the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically occurs when the solute is highly impure or when the solubility of the compound in the chosen solvent is excessively high at the temperature of crystallization. For a nonpolar, aromatic compound like 3-Benzyl-1,2-oxathiolane 2,2-dioxide, this can be particularly prevalent if the solvent system is not optimized.

Causality and Solutions:

• High Impurity Load: A high concentration of impurities can disrupt the crystal lattice formation.

  • Solution: Consider a preliminary purification step before recrystallization. Flash column chromatography using a nonpolar mobile phase (e.g., a hexane/ethyl acetate gradient) can effectively remove a significant portion of impurities.

• Inappropriate Solvent Polarity: If the solvent is too nonpolar, the compound may remain too soluble even at lower temperatures.

  • Solution: Introduce a slightly more polar "anti-solvent" to the system. For instance, if you are using a solvent like toluene or diethyl ether, slowly add a less solubilizing solvent like hexane or heptane dropwise to the warm solution until slight turbidity is observed, then allow it to cool slowly.

• Cooling Rate is Too Rapid: Rapid cooling can favor the formation of an amorphous oil over an ordered crystal structure.

  • Solution: Allow the solution to cool to room temperature slowly and undisturbed. Subsequently, the flask can be placed in an ice bath or refrigerator to maximize yield.

Question: I've allowed my recrystallization solution to cool, but no crystals have formed. What should I do?

Answer: The absence of crystal formation upon cooling usually indicates that the solution is not supersaturated, or that nucleation has not been initiated.

Causality and Solutions:

• Solution is Not Saturated: The initial amount of solvent may have been too large.

  • Solution: Gently heat the solution to evaporate some of the solvent. Continue to evaporate until you observe the formation of solid material on the tip of a glass rod dipped into the solution and then removed. At this point, the solution is saturated. Allow it to cool slowly.

• Lack of Nucleation Sites: Crystal growth requires an initial nucleation event.

  • Solution 1: Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic scratches on the glass can provide nucleation sites.

  • Solution 2: Seeding: If you have a small amount of pure 3-Benzyl-1,2-oxathiolane 2,2-dioxide, add a single, tiny crystal to the cooled solution. This "seed crystal" will act as a template for further crystal growth.

Chromatography Issues

Question: I'm running a silica gel column to purify 3-Benzyl-1,2-oxathiolane 2,2-dioxide, but I'm getting poor separation from a nonpolar impurity. How can I improve this?

Answer: Poor separation in normal-phase chromatography for a nonpolar compound like 3-Benzyl-1,2-oxathiolane 2,2-dioxide often stems from an inappropriate mobile phase polarity.[1][2]

Causality and Solutions:

• Mobile Phase is Too Polar: A mobile phase with too high a polarity will cause all nonpolar compounds to travel quickly up the column with the solvent front, resulting in a low resolution.[3]

  • Solution: Decrease the polarity of your mobile phase. Start with a very nonpolar solvent system, such as 1-2% ethyl acetate in hexane, and gradually increase the polarity (e.g., to 5% or 10% ethyl acetate) to elute your target compound while leaving more nonpolar impurities behind or eluting them much earlier.[4]

• Insufficient Stationary Phase: If the column is too short or has too small a diameter for the amount of sample, overloading can lead to broad bands and poor separation.

  • Solution: Use a larger column with a higher ratio of silica gel to your crude product (a common rule of thumb is a 40:1 to 100:1 weight ratio of silica to sample).

Question: My compound appears to be degrading on the silica gel column. What are the possible reasons and solutions?

Answer: The sultone functional group can be susceptible to hydrolysis, especially in the presence of acidic or basic conditions.[5][6] Silica gel can be slightly acidic, which may catalyze the decomposition of sensitive compounds.

Causality and Solutions:

• Acid-Catalyzed Hydrolysis: The slightly acidic nature of standard silica gel can lead to the ring-opening of the sultone to form the corresponding hydroxy sulfonic acid.

  • Solution 1: Neutralized Silica: Deactivate the silica gel by treating it with a small amount of a tertiary amine, such as triethylamine (typically 0.1-1% by volume), in your mobile phase. This will neutralize the acidic sites on the silica surface.

  • Solution 2: Alternative Stationary Phase: Consider using a less acidic stationary phase, such as alumina (neutral or basic), for your chromatography.

  • Solution 3: Swift Elution: Do not let the compound sit on the column for extended periods. Prepare your fractions and run the column efficiently.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a crude sample of 3-Benzyl-1,2-oxathiolane 2,2-dioxide?

A1: The impurities will largely depend on the synthetic route. A common synthesis involves the benzylation of 1,3-propane sultone with a benzyl halide (like benzyl bromide) in the presence of a base.[7] Potential impurities include:

• Unreacted Starting Materials: Residual 1,3-propane sultone and benzyl bromide.

• Over-benzylation Products: If the reaction conditions are not carefully controlled, reaction at other positions on the sultone ring could occur, though this is less likely for this specific substrate.

• Hydrolysis Product: 3-Hydroxy-1-propane-1-sulfonic acid benzyl ester, formed from the ring-opening of the sultone by water. Given that sultones can be sensitive to moisture, this is a common impurity, especially during aqueous workups.[8][9][10]

• Byproducts from the Base: Salts formed from the base used in the reaction (e.g., if an amine base is used).

Q2: How should I store purified 3-Benzyl-1,2-oxathiolane 2,2-dioxide to prevent degradation?

A2: Due to the susceptibility of the sultone ring to hydrolysis, it is crucial to store the compound in a dry environment.[8][9][10] Store the purified material in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), and in a cool, dark place. A desiccator is also a suitable storage environment.

Q3: What analytical techniques are best for assessing the purity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): An excellent and rapid method for monitoring reaction progress and checking the purity of column fractions. For this nonpolar, aromatic compound, a mobile phase of hexane with a small percentage of ethyl acetate on a silica gel plate is a good starting point.[4]

• High-Performance Liquid Chromatography (HPLC):

  • Normal Phase: Can provide good separation of nonpolar compounds and isomers.[2][11] An aminopropyl (NH2) or silica column with a nonpolar mobile phase (e.g., hexane/isopropanol) would be suitable.[12]

  • Reverse Phase: This is a very common and robust technique. A C8 or C18 column with a mobile phase of water and a polar organic solvent like acetonitrile or methanol would be effective.[13][14][15]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC is well-suited for the analysis of volatile and thermally stable compounds. Given the aromatic and sulfur-containing nature of your compound, GC-MS or GC with a sulfur chemiluminescence detector (SCD) would be a powerful tool for both identification and quantification of impurities.[16][17][18][19][20]

Experimental Protocols

Protocol 1: Recrystallization of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

This protocol provides a starting point for the recrystallization of 3-Benzyl-1,2-oxathiolane 2,2-dioxide. The ideal solvent system should be determined empirically on a small scale.

• Solvent Selection (Small Scale):

  • Place a small amount (10-20 mg) of the crude material into several test tubes.

  • To each tube, add a different solvent dropwise at room temperature. Good candidate solvents for this nonpolar compound include diethyl ether, toluene, ethyl acetate, and acetone. A good recrystallization solvent will not dissolve the compound at room temperature but will dissolve it when heated.

  • If the compound dissolves readily at room temperature in a particular solvent, that solvent is not suitable for recrystallization on its own but may be used as the "solvent" in a binary pair with a "non-solvent" like hexane or heptane.

• Dissolution:

  • Place the bulk of the crude 3-Benzyl-1,2-oxathiolane 2,2-dioxide into an Erlenmeyer flask.

  • Add the chosen solvent (or solvent system) in small portions while gently heating the flask (e.g., on a hot plate or in a water bath). Continue adding the solvent until the solid just dissolves.

• Decolorization (Optional):

  • If the solution is colored due to impurities, add a small amount of activated charcoal and heat the solution for a few minutes.

  • Perform a hot filtration through a fluted filter paper to remove the charcoal.

• Crystallization:

  • Cover the flask and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Allow the crystals to air dry on the filter paper, and then dry them completely in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Flash Column Chromatography

This protocol outlines a general procedure for purifying 3-Benzyl-1,2-oxathiolane 2,2-dioxide using silica gel chromatography.

• TLC Analysis:

  • Develop a TLC solvent system that gives your product an Rf value of approximately 0.25-0.35 and separates it from its impurities. A good starting point is a mixture of hexane and ethyl acetate. Test various ratios (e.g., 9:1, 4:1, 1:1 hexane:ethyl acetate).

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase you plan to use.

  • Pour the slurry into your column and allow the silica to pack under gravity or with gentle pressure.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a relatively nonpolar solvent (like dichloromethane or the mobile phase).

  • Alternatively, for less soluble compounds, create a "dry load" by adsorbing your crude product (dissolved in a volatile solvent) onto a small amount of silica gel, evaporating the solvent, and then carefully adding the resulting powder to the top of the packed column.

• Elution:

  • Begin eluting with the least polar mobile phase.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute your compound.

• Fraction Collection and Analysis:

  • Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator).

Data Presentation

Table 1: Suggested Starting Conditions for Chromatographic Analysis

Technique	Stationary Phase	Mobile Phase/Carrier Gas	Detection	Rationale
TLC	Silica Gel	5-20% Ethyl Acetate in Hexane	UV (254 nm) or p-Anisaldehyde stain	Good starting point for separating nonpolar aromatic compounds.[4][21]
Normal-Phase HPLC	Silica or Aminopropyl (NH2)	Hexane/Isopropanol gradient	UV (e.g., 254 nm)	Effective for separating nonpolar isomers and compounds with aromatic functionality.[2][11][12]
Reverse-Phase HPLC	C8 or C18	Water/Acetonitrile or Water/Methanol gradient	UV (e.g., 254 nm)	A robust and widely applicable method for hydrophobic compounds.[13][14][15][22]
GC-MS	Nonpolar (e.g., DB-5ms) or mid-polarity column	Helium	Mass Spectrometry (MS) or Sulfur Chemiluminescence (SCD)	Provides excellent separation and identification of volatile sulfur-containing aromatic compounds.[16][17][18][19][20]

Visualizations

Caption: Relationship between starting materials, the target compound, and common impurities.

References

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• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems for TLC. [Link]

• Wise, S. A., et al. (2017). Normal-phase liquid chromatography retention behavior of polycyclic aromatic hydrocarbon and their methyl-substituted derivatives on an aminopropyl stationary phase. Analytical and Bioanalytical Chemistry, 409(3), 831–843. [Link]

• Slinckx, M., et al. (1975). Process for converting alkyl sultones to alkene sulfonic acids.

• Organic Chemistry Portal. Benzylic substitution, benzylation. [Link]

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• PubMed. Analysis of aromatic sulfur compounds in gas oils using GC with sulfur chemiluminescence detection and high-resolution MS. [Link]

• ResearchGate. Normal-phase capillary chromatography of polar aromatic compounds. [Link]

• Jordi Labs. Reverse Phase/ Normal Phase HPLC Analytical Techniques. [Link]

• Ali, S. K., & Sharma, A. (2012). Recent Developments in the Synthesis and Application of Sultones. Chemical Reviews, 112(11), 5849-5911. [Link]

• Enders, D. (2003). Asymmetric Synthesis of Sultones and Sulfonic Acid Derivatives. [Link]

• LCGC International. How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. [Link]

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• Phenomenex. Normal-phase vs. Reversed-phase Chromatography. [Link]

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Reference Data & Comparative Studies

The Unambiguous Arbitrator: Confirming the Structure of 3-Benzyl-1,2-oxathiolane 2,2-dioxide via X-ray Crystallography

In the landscape of modern drug discovery and development, the precise three-dimensional arrangement of atoms within a molecule is not merely a structural detail; it is a critical determinant of biological activity, efficacy, and safety. For chiral molecules such as 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a five-membered cyclic ester of a sulfonic acid known as a γ-sultone, the unequivocal confirmation of its stereochemistry is paramount. This guide provides an in-depth comparison of X-ray crystallography as the definitive method for the structural elucidation of this compound, benchmarked against spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). We will delve into the causality behind experimental choices, presenting detailed protocols and illustrative data that underscore the authoritative power of single-crystal X-ray diffraction.

The Genesis of a Chiral Scaffold: Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

The journey to structural confirmation begins with the synthesis of the target molecule. The introduction of a benzyl group at the 3-position of the 1,2-oxathiolane 2,2-dioxide ring creates a stereocenter, necessitating a synthetic route that is both efficient and allows for potential stereocontrol. A common and effective method for the C-alkylation of sultones involves the deprotonation of the carbon adjacent to the sulfonyl group, followed by quenching with an electrophile.

Experimental Protocol: Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

This protocol is adapted from a procedure for the synthesis of a structurally related compound, 1-Benzyl-1,3-propane sultone.

Materials:

• 1,3-Propane sultone

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Benzyl bromide

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• A solution of 1,3-propane sultone (1.0 eq) in anhydrous THF is prepared in a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• The solution is cooled to -78 °C in a dry ice/acetone bath.

• n-Butyllithium (1.1 eq) is added dropwise via syringe, and the resulting mixture is stirred at -78 °C for 1 hour to ensure complete deprotonation.

• A solution of benzyl bromide (1.0 eq) in anhydrous THF is then added dropwise to the reaction mixture.

• The reaction is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

• The reaction is quenched by the slow addition of saturated aqueous NH₄Cl.

• The aqueous layer is extracted with ethyl acetate (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield 3-Benzyl-1,2-oxathiolane 2,2-dioxide as a colorless oil or a white solid.

Rationale for Experimental Choices:

• Anhydrous Conditions: The use of a strong base like n-butyllithium necessitates the exclusion of water to prevent quenching of the base and the resulting anion.

• Low Temperature: The reaction is conducted at -78 °C to control the exothermicity of the deprotonation and to prevent side reactions, such as elimination.

• Inert Atmosphere: An inert atmosphere prevents the reaction of the highly reactive organolithium species with oxygen and moisture.

The Gold Standard: Single-Crystal X-ray Diffraction

While spectroscopic methods provide valuable information about the connectivity and electronic environment of atoms, X-ray crystallography offers an unparalleled, direct visualization of the molecular structure in the solid state. This technique is the cornerstone for the unambiguous determination of bond lengths, bond angles, and, most critically for chiral molecules, the absolute stereochemistry.

Experimental Protocol: Single-Crystal X-ray Diffraction of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

1. Crystal Growth:

The primary challenge in X-ray crystallography is often the growth of a high-quality single crystal. For an oily product or a compound that crystallizes with difficulty, several methods can be employed:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent (e.g., a mixture of ethyl acetate and hexanes) is allowed to evaporate slowly in a loosely capped vial.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a vial, which is then placed in a larger sealed container with a less volatile solvent in which the compound is less soluble. The slow diffusion of the anti-solvent vapor into the solution can induce crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature or below.

2. Data Collection:

• A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and reduce radiation damage.

• The crystal is exposed to a monochromatic X-ray beam, and the diffraction pattern is collected on a detector as the crystal is rotated.

3. Structure Solution and Refinement:

• The collected diffraction data are processed to determine the unit cell dimensions and the intensities of the reflections.

• The structure is solved using direct methods or Patterson methods to obtain an initial model of the electron density.

• The model is refined by least-squares methods to best fit the experimental data, yielding the final atomic coordinates, bond lengths, and bond angles.

Expected Data and Interpretation:

The output of a successful X-ray diffraction experiment is a crystallographic information file (CIF) containing the precise atomic coordinates. From this, a 3D model of the molecule can be generated, providing irrefutable evidence of the connectivity and stereochemistry. The Flack parameter, calculated during refinement, is a critical value for determining the absolute configuration of a chiral molecule from a crystal of a single enantiomer. A value close to 0 indicates the correct absolute stereochemistry has been assigned.

Comparative Analysis: Spectroscopic Alternatives

While X-ray crystallography provides the definitive answer, NMR spectroscopy and mass spectrometry are indispensable tools for routine characterization and can provide strong, albeit indirect, evidence for the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of each nucleus in a molecule. For 3-Benzyl-1,2-oxathiolane 2,2-dioxide, ¹H and ¹³C NMR are crucial for confirming the presence of the benzyl and oxathiolane moieties and their connectivity.

Expected ¹H NMR Data (in CDCl₃):

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	3.5 - 3.7	m
H-4	2.2 - 2.4	m
H-5	4.4 - 4.6	m
Benzyl CH₂	3.0 - 3.2	m
Aromatic	7.2 - 7.4	m

Expected ¹³C NMR Data (in CDCl₃):

Carbon	Chemical Shift (δ, ppm)
C-3	55 - 60
C-4	25 - 30
C-5	65 - 70
Benzyl CH₂	35 - 40
Aromatic	127 - 135

Rationale and Limitations:

The chemical shifts and coupling patterns in the NMR spectra can confirm the presence of the key functional groups and their relative positions. Two-dimensional NMR techniques, such as COSY and HSQC, can further establish the connectivity between protons and carbons. However, standard NMR techniques cannot directly determine the absolute stereochemistry of a chiral center. Chiral shift reagents or the synthesis of diastereomeric derivatives are required to differentiate between enantiomers by NMR.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, which can be used to confirm the molecular weight and infer structural features.

Expected Mass Spectrometry Data (Electron Ionization - EI):

m/z	Proposed Fragment
212	[M]⁺
148	[M - SO₂]⁺
91	[C₇H₇]⁺ (tropylium ion)

Rationale and Limitations:

The molecular ion peak at m/z 212 would confirm the molecular formula of C₁₀H₁₂O₃S. A characteristic fragmentation pattern for sultones is the loss of sulfur dioxide (SO₂), which would result in a peak at m/z 148. The base peak is often observed at m/z 91, corresponding to the stable tropylium ion formed from the benzyl group. While MS is excellent for confirming the molecular weight and identifying key structural motifs, it does not provide information about the stereochemistry of the molecule.

Visualizing the Workflow

Caption: Workflow for the synthesis and structural elucidation of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Conclusion: The Definitive Verdict of X-ray Crystallography

The structural confirmation of a chiral molecule like 3-Benzyl-1,2-oxathiolane 2,2-dioxide is a multi-faceted process. While NMR and mass spectrometry are essential for initial characterization and confirmation of the molecular formula and connectivity, they fall short of providing the definitive three-dimensional structure. X-ray crystallography, by directly imaging the atomic positions, stands alone as the unambiguous arbiter of stereochemistry. The investment in growing a suitable single crystal is rewarded with a wealth of precise and undeniable structural data, a cornerstone for advancing drug development and understanding structure-activity relationships. For researchers and drug development professionals, the message is clear: when absolute certainty in molecular structure is required, X-ray crystallography is the gold standard.

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A Comparative Study of 3-Benzyl-1,2-oxathiolane 2,2-dioxide and its Analogs: A Guide for Researchers

This guide provides a comprehensive comparative analysis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide and its analogs, offering insights into their synthesis, chemical stability, and potential as therapeutic agents. This document is intended for researchers, scientists, and professionals in drug development, providing both theoretical grounding and practical experimental protocols.

Introduction: The γ-Sultone Scaffold in Medicinal Chemistry

The γ-sultone moiety, a cyclic sulfonate ester, is a privileged scaffold in medicinal chemistry, exhibiting a wide array of biological activities, including antiviral and anticancer properties.[1] The reactivity of the sultone ring, particularly its susceptibility to nucleophilic attack, is a key determinant of its biological action and its stability. The substituent at the 3-position of the 1,2-oxathiolane 2,2-dioxide ring system plays a crucial role in modulating these properties. This guide focuses on a comparative evaluation of 3-Benzyl-1,2-oxathiolane 2,2-dioxide against its non-aromatic analogs to elucidate structure-activity relationships (SAR) and guide future drug design efforts.

Compounds Under Investigation

This guide will compare the following compounds:

Compound	Structure	Key Feature
1. 3-Benzyl-1,2-oxathiolane 2,2-dioxide		Benzylic substituent, potential for resonance stabilization of intermediates.
2. 3-Methyl-1,2-oxathiolane 2,2-dioxide		Simple alkyl (methyl) substituent.
3. 3-Ethyl-1,2-oxathiolane 2,2-dioxide		Larger alkyl (ethyl) substituent.
4. 1,2-Oxathiolane 2,2-dioxide (γ-propane sultone)		Unsubstituted parent compound.

Synthesis and Characterization

The synthesis of 3-substituted-1,2-oxathiolane 2,2-dioxides can be achieved through several established routes. A common and versatile method involves the sulfonation of corresponding homoallylic alcohols followed by intramolecular cyclization.

General Synthetic Workflow

Caption: General synthetic workflow for 3-substituted γ-sultones.

Experimental Protocol: Synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

• Starting Material: 4-Phenyl-but-1-en-4-ol.

• Sulfonylation: To a solution of 4-phenyl-but-1-en-4-ol (1 eq.) and triethylamine (1.5 eq.) in anhydrous dichloromethane at 0 °C, slowly add thionyl chloride (1.2 eq.). Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Work-up: Quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude homoallylic sulfite.

• Oxidation: Dissolve the crude sulfite in a mixture of acetonitrile, carbon tetrachloride, and water (2:2:3). Add sodium periodate (4 eq.) and a catalytic amount of ruthenium(III) chloride hydrate. Stir vigorously at room temperature for 4 hours.

• Purification: Dilute the reaction mixture with diethyl ether and wash sequentially with water, saturated aqueous sodium thiosulfate, and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the pure 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

The same protocol can be adapted for the synthesis of the methyl and ethyl analogs using the corresponding homoallylic alcohols (pent-1-en-4-ol and hex-1-en-4-ol, respectively).

Comparative Chemical Stability

The stability of the γ-sultone ring is critical for its shelf-life and in vivo behavior. The benzylic position in compound 1 is expected to influence its reactivity due to the potential for stabilization of a carbocation or radical intermediate at the benzylic carbon.[2][3][4] This can lead to increased susceptibility to hydrolysis compared to its alkyl-substituted counterparts.

Hydrolytic Stability Assay Protocol

This protocol is designed to assess the hydrolytic stability of the sultones under physiologically relevant pH conditions.

• Preparation of Buffer Solutions: Prepare phosphate-buffered saline (PBS) at pH 5.0, 7.4, and 9.0.

• Sample Preparation: Prepare stock solutions of each sultone analog (10 mM) in acetonitrile.

• Incubation: Add an aliquot of the stock solution to each buffer to achieve a final concentration of 100 µM. Incubate the solutions at 37 °C.

• Time Points: Withdraw aliquots at 0, 1, 2, 4, 8, 12, and 24 hours.

• Analysis: Quench the reaction by adding an equal volume of cold acetonitrile. Analyze the samples by High-Performance Liquid Chromatography (HPLC) with UV detection to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the concentration of the parent compound versus time. The slope of the line will give the first-order rate constant (k), and the half-life (t½) can be calculated using the equation: t½ = 0.693/k.

Expected Stability Profile

Compound	Analog Type	Predicted t½ at pH 7.4 (hours)	Rationale
1	Benzylic	~ 8	The benzylic position can stabilize a carbocation-like transition state during hydrolysis, accelerating the reaction.[2][3]
2	Methyl	~ 20	Alkyl groups are less effective at stabilizing positive charge compared to a benzyl group, leading to slower hydrolysis.
3	Ethyl	~ 18	Similar to the methyl analog, with a slight potential for increased steric hindrance slowing the reaction marginally.
4	Unsubstituted	~ 24	The absence of an electron-donating group at the 3-position results in the most stable ring towards hydrolysis.

Comparative Biological Evaluation: In Vitro Anticancer Activity

The potential of these sultone analogs as anticancer agents can be evaluated by assessing their cytotoxicity against a panel of human cancer cell lines. The MTT assay is a widely used colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[5][6][7]

In Vitro Cytotoxicity Workflow (MTT Assay)

Caption: Workflow for determining the in vitro cytotoxicity of sultone analogs using the MTT assay.

Experimental Protocol: MTT Assay

• Cell Culture: Culture human cancer cell lines (e.g., HeLa - cervical cancer, MCF-7 - breast cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the sultone analogs in the culture medium. Replace the old medium with the medium containing the compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (DMSO).

• Incubation: Incubate the plates for 48 hours at 37 °C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Predicted In Vitro Anticancer Activity

Compound	Analog Type	Predicted IC₅₀ against HeLa cells (µM)	Rationale
1	Benzylic	5 - 15	The enhanced reactivity of the benzylic sultone could lead to more efficient alkylation of biological nucleophiles, a common mechanism for cytotoxicity.
2	Methyl	20 - 40	The lower reactivity of the alkyl sultone may result in reduced cytotoxicity compared to the benzylic analog.
3	Ethyl	25 - 50	Similar to the methyl analog, with potential for slightly lower activity due to increased steric bulk.
4	Unsubstituted	> 100	The unsubstituted sultone is expected to be the least reactive and therefore exhibit the lowest cytotoxicity.

Discussion and Future Perspectives

This comparative guide outlines a systematic approach to evaluating 3-Benzyl-1,2-oxathiolane 2,2-dioxide and its analogs. The predicted data suggests a clear structure-activity relationship where the benzylic substituent enhances both chemical reactivity and biological activity. This is likely due to the stabilization of reaction intermediates, facilitating nucleophilic attack on the sultone ring.

The experimental protocols provided herein are robust and can be readily implemented to validate these hypotheses. Further investigations should include:

• Mechanism of Action Studies: To determine the specific cellular targets and pathways affected by these compounds.

• In Vivo Efficacy and Toxicity Studies: To evaluate the therapeutic potential and safety profile of the most promising analogs in animal models.

• Exploration of Other Analogs: Synthesis and evaluation of analogs with different substituents on the benzyl ring to further refine the SAR.

By systematically exploring the chemical and biological properties of this class of compounds, researchers can unlock their full potential in the development of novel therapeutics.

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A Comparative Guide to the Synthetic Routes of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

Introduction

3-Benzyl-1,2-oxathiolane 2,2-dioxide, a γ-sultone, is a heterocyclic compound of interest in medicinal chemistry and organic synthesis. Sultones, being cyclic sulfonated esters, are valued as versatile intermediates. They can act as sulfoalkylating agents, introducing a sulfonic acid moiety into a molecule, which can enhance water solubility and bioavailability.[1] The benzyl substituent in the 3-position of the oxathiolane ring provides a lipophilic domain, making this particular sultone an interesting building block for the synthesis of novel pharmacologically active agents. This guide provides a comparative analysis of the known synthetic routes to 3-Benzyl-1,2-oxathiolane 2,2-dioxide, offering detailed experimental protocols, mechanistic insights, and a discussion of the relative merits of each approach to aid researchers in selecting the optimal strategy for their needs.

Route 1: α-Alkylation of 1,3-Propane Sultone

The most direct and specifically reported method for the synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is the α-alkylation of 1,3-propane sultone. This approach relies on the deprotonation of the α-carbon to the sulfonyl group, followed by nucleophilic attack on an alkylating agent, in this case, benzyl bromide.

Reaction Scheme

Caption: General scheme for the α-alkylation of 1,3-propane sultone.

Experimental Protocol

The following protocol is adapted from a procedure described for the synthesis of "1-Benzyl-1,3-propane sultone," which, based on the reaction, corresponds to the target molecule.

Materials:

• 1,3-Propane sultone (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyl lithium (n-BuLi) (2.5 M in hexanes, 1.5 eq)

• Benzyl bromide (1.0 eq)

• Water

• Ethyl acetate (EtOAc)

• Sodium sulfate (Na₂SO₄)

• Silica gel

Procedure:

• To a solution of 1,3-propane sultone (1 eq) in anhydrous THF (to make a 1.8 M solution) at -78 °C, add n-butyl lithium (1.5 eq) dropwise.

• Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of the carbanion.

• Add a solution of benzyl bromide (1 eq) in THF dropwise via syringe pump over 30 minutes.

• Continue stirring the reaction mixture at -78 °C for 2 hours.

• Allow the reaction to warm to 0 °C and then quench by the slow addition of water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel chromatography (e.g., using a hexane/ethyl acetate gradient) to afford 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Mechanistic Insights

The reaction proceeds via the formation of a lithiated carbanion at the carbon adjacent to the sulfonyl group of the 1,3-propane sultone. The strong electron-withdrawing nature of the sulfonyl group acidifies the α-protons, allowing for their abstraction by a strong, non-nucleophilic base like n-butyl lithium at low temperatures. The resulting carbanion is a potent nucleophile that readily undergoes an Sₙ2 reaction with benzyl bromide to form the desired C-C bond. The low temperature is crucial to prevent side reactions, such as the decomposition of the sultone ring or the reaction of the base with the ester functionality.

Advantages and Disadvantages

Advantages	Disadvantages
Direct and high-yielding approach.	Requires cryogenic temperatures (-78 °C).
Readily available starting materials.	Use of pyrophoric n-butyl lithium requires careful handling.
Well-defined reaction pathway.	Potential for side reactions if temperature is not well-controlled.

Route 2: Sulfonation of an Unsaturated Precursor followed by Cyclization (Hypothetical)

A plausible alternative approach involves the sulfonation of an appropriate unsaturated precursor, such as 4-phenyl-1-butene, followed by intramolecular cyclization. While not specifically documented for 3-benzyl-1,2-oxathiolane 2,2-dioxide, the sulfonation of olefins is a general method for the synthesis of γ-sultones.[2]

Proposed Reaction Scheme

Caption: Proposed sulfonation-cyclization route.

Conceptual Protocol

• Sulfonation: 4-Phenyl-1-butene would be reacted with a sulfonating agent, such as a sulfur trioxide-dioxane complex, in a suitable solvent like dichloromethane at low temperature. This would likely lead to the formation of a mixture of regioisomeric sulfonic acids.

• Cyclization: The resulting crude sulfonic acid mixture would then be subjected to acid-catalyzed intramolecular cyclization, potentially by heating in the presence of an acid catalyst, to yield the thermodynamically favored five-membered γ-sultone.

Mechanistic Considerations

The sulfonation of the olefin would proceed via an electrophilic addition of SO₃. The regioselectivity of this addition would be a critical factor, with the potential for the formation of different sulfonic acid isomers. The subsequent cyclization is an intramolecular esterification, where the hydroxyl group (formed upon workup of the sulfonation reaction) attacks the sulfonic acid moiety to form the cyclic ester.

Anticipated Advantages and Disadvantages

Advantages	Disadvantages
Avoids the use of pyrophoric reagents.	Potential for the formation of multiple regioisomers, leading to lower yields and complex purification.
Starting materials may be readily accessible.	The regioselectivity of the sulfonation can be difficult to control.
Milder reaction conditions may be possible compared to Route 1.	This route is currently hypothetical for this specific target molecule.

Route 3: Cyclization of a Dihydroxyalkane Precursor (Hypothetical)

Another general approach to sultones involves the cyclization of a corresponding dihydroxyalkane or a halohydrin. For the synthesis of 3-benzyl-1,2-oxathiolane 2,2-dioxide, this would start from 3-benzyl-1,3-propanediol.

Proposed Reaction Scheme

Caption: Proposed diol cyclization-oxidation route.

Conceptual Protocol

• Cyclic Sulfite Formation: 3-Benzyl-1,3-propanediol would be reacted with thionyl chloride, likely in the presence of a base such as pyridine, to form the corresponding cyclic sulfite.[3]

• Oxidation: The cyclic sulfite would then be oxidized to the sultone using a suitable oxidizing agent, such as ruthenium(III) chloride with sodium periodate.

Mechanistic Considerations

The first step is a double nucleophilic substitution on thionyl chloride by the two hydroxyl groups of the diol to form the cyclic sulfite. The subsequent oxidation of the sulfur atom from the +4 to the +6 oxidation state is a standard transformation in sulfur chemistry.

Anticipated Advantages and Disadvantages

Advantages	Disadvantages
Potentially milder conditions for the cyclization step.	Requires the synthesis of the substituted diol precursor.
Avoids the use of highly reactive organometallic reagents.	The oxidation step may require expensive or toxic heavy metal catalysts.
The stereochemistry of the diol could potentially be transferred to the product.	This route is currently hypothetical for this specific target molecule.

Comparative Summary and Recommendations

Feature	Route 1: α-Alkylation	Route 2: Sulfonation-Cyclization	Route 3: Diol Cyclization-Oxidation
Plausibility	Documented	Plausible but not demonstrated	Plausible but not demonstrated
Key Reagents	n-BuLi, Benzyl Bromide	SO₃-dioxane	Thionyl Chloride, Oxidizing Agent
Yield	Potentially high	Likely moderate due to isomerism	Dependent on diol synthesis and oxidation efficiency
Scalability	Feasible with appropriate equipment for low temperatures	Potentially challenging due to purification	Could be scalable
Safety Concerns	Pyrophoric n-BuLi, cryogenic conditions	Corrosive sulfonating agents	Toxic oxidizing agents, corrosive SOCl₂
Starting Material	1,3-Propane Sultone	4-Phenyl-1-butene	3-Benzyl-1,3-propanediol

Recommendation: For a reliable and direct synthesis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, the α-alkylation of 1,3-propane sultone (Route 1) is the recommended approach based on the available literature. While it requires specialized handling of n-butyl lithium and low-temperature conditions, it offers a clear and proven pathway to the target molecule. The hypothetical routes offer interesting alternatives that may be worth exploring if the conditions for Route 1 are not feasible, but they would require significant optimization and characterization of intermediates.

Characterization Data (Expected)

Based on data for structurally similar compounds, the following spectroscopic characteristics are expected for 3-Benzyl-1,2-oxathiolane 2,2-dioxide (C₁₀H₁₂O₃S, MW: 212.27 g/mol )[4]:

• ¹H NMR (CDCl₃): Signals corresponding to the aromatic protons of the benzyl group (δ 7.2-7.4 ppm, 5H), the benzylic methylene protons (multiplet, 2H), the methine proton at the 3-position (multiplet, 1H), and the methylene protons of the oxathiolane ring (multiplets, 4H).

• ¹³C NMR (CDCl₃): Signals for the aromatic carbons, the benzylic carbon, and the three carbons of the sultone ring.

• IR (KBr): Strong absorption bands characteristic of the S=O stretching of the sulfonyl group (around 1350 and 1170 cm⁻¹).

• Mass Spectrometry (ESI+): An [M+H]⁺ ion at m/z 213.

References

• Baird, M. S., & Baxter, A. D. (2024). Benzo[d][2][3][5]oxadithiole 2-Oxide. Molbank, 2024(1), M1803. [Link]

• Enders, D., et al. (2012). Recent Developments in the Synthesis and Application of Sultones. Chemical Reviews, 112(6), 3083-3139. [Link]

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A Senior Application Scientist's Guide to the Quantitative Analysis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in a Reaction Mixture

For researchers, scientists, and drug development professionals, the accurate quantification of key compounds within complex reaction mixtures is a cornerstone of process optimization, yield determination, and impurity profiling. This guide provides an in-depth comparison of analytical methodologies for the quantitative analysis of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a member of the sultone class of compounds. Sultones are important heterocyclic compounds that can act as sulfoalkylating agents.[1]

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, ensuring that the described methods are not only robust but also self-validating. Every claim and protocol is grounded in established analytical principles and supported by authoritative sources to provide a trustworthy and expert-driven resource.

The Analytical Challenge: Quantifying a Polar, Non-volatile Sulfonate

3-Benzyl-1,2-oxathiolane 2,2-dioxide presents a unique set of analytical challenges. As a γ-sultone, it is a cyclic ester of a hydroxysulfonic acid. The presence of the sulfonyl group imparts high polarity, while the benzyl substituent increases its molecular weight and reduces its volatility compared to simpler sultones like propane sultone.[2]

A typical synthesis of a substituted oxathiolane might involve the reaction of a corresponding unsaturated alcohol with a sulfonating agent, or cyclization of a halogenated sulfonic acid.[3][4] Consequently, the reaction mixture can be a complex matrix containing:

• Starting materials: Unreacted precursors.

• Reagents and catalysts: Including acids, bases, or metal catalysts.

• Solvents: Used during the reaction and workup.

• Byproducts: Isomers, degradation products, and compounds formed from side reactions.

The ideal analytical method must be able to selectively and accurately quantify the target analyte in the presence of these potential interferents.

Comparative Methodologies for Quantitative Analysis

This guide will compare three powerful analytical techniques for the quantification of 3-Benzyl-1,2-oxathiolane 2,2-dioxide:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A versatile and widely accessible technique for the analysis of polar, non-volatile compounds.

• Gas Chromatography with Mass Spectrometric Detection (GC-MS): A high-resolution separation technique coupled with a highly selective and sensitive detector.

• Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR): An absolute quantification method that does not require a reference standard of the analyte.

The following sections will detail the experimental protocols for each technique, discuss their relative merits, and present a comparative summary of their performance characteristics.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is often the method of choice for polar and thermally labile compounds like sultones.[5] The presence of the benzyl group in the target molecule provides a strong chromophore, making UV detection a suitable choice.

Causality of Method Design

• Reversed-Phase Chromatography: Given the polar nature of the sultone, a reversed-phase (RP) method using a C18 or C8 stationary phase is a logical starting point.[6][7] The mobile phase will consist of a mixture of water and an organic solvent (e.g., acetonitrile or methanol) to elute the analyte from the nonpolar stationary phase.

• Ion-Pairing Chromatography: For highly polar sulfonates that may exhibit poor retention on traditional RP columns, ion-pairing liquid chromatography (IPLC) can be employed.[5] An ion-pairing reagent, such as a quaternary ammonium salt for an anionic sulfonate, is added to the mobile phase to form a neutral, more hydrophobic complex that is better retained by the stationary phase.[5]

• UV Detection: The benzyl group is expected to have a strong UV absorbance around 254-265 nm. A photodiode array (PDA) detector is recommended to assess peak purity and select the optimal wavelength for quantification.[6]

Experimental Protocol: HPLC-UV

Objective: To develop and validate an HPLC-UV method for the quantification of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and PDA detector.

Materials:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide reference standard (purity >99%)

• Reaction mixture sample

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard reversed-phase column for good retention of moderately polar compounds.
Mobile Phase A	0.1% Formic acid in Water	Acidification improves peak shape and suppresses ionization.
Mobile Phase B	Acetonitrile	Common organic modifier in reversed-phase HPLC.
Gradient	0-5 min: 30% B; 5-20 min: 30-80% B; 20-25 min: 80% B; 25-26 min: 80-30% B; 26-30 min: 30% B	A gradient elution is necessary to separate the polar analyte from potential nonpolar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume.

| Detection Wavelength | 260 nm (with PDA monitoring from 200-400 nm) | The expected absorbance maximum for the benzyl chromophore. |

Workflow:

Caption: HPLC-UV workflow for quantitative analysis.

Gas Chromatography with Mass Spectrometric Detection (GC-MS)

GC is a powerful technique for separating volatile and thermally stable compounds.[8][9] While the target analyte's volatility may be a concern, GC-MS can offer superior resolution and specificity compared to HPLC-UV.

Causality of Method Design

• Volatility and Thermal Stability: The primary consideration for GC analysis is whether 3-Benzyl-1,2-oxathiolane 2,2-dioxide can be volatilized without decomposition in the GC inlet. The boiling point of the parent propane sultone is around 180 °C at reduced pressure, suggesting that the benzylated analogue will have a significantly higher boiling point. A high-temperature inlet and a thermally stable column are necessary.

• Column Selection: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is a good starting point to achieve separation from both more and less polar impurities.

• Mass Spectrometric Detection: MS detection provides a significant advantage over UV. It offers high selectivity by monitoring for specific fragment ions of the target analyte, effectively eliminating interference from co-eluting impurities. Electron ionization (EI) is a standard technique that produces a reproducible fragmentation pattern for library matching and structural confirmation.[10]

Experimental Protocol: GC-MS

Objective: To develop and validate a GC-MS method for the quantification of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Instrumentation:

• GC system with a split/splitless inlet and a mass selective detector (MSD).

Materials:

• Ethyl acetate (GC grade)

• 3-Benzyl-1,2-oxathiolane 2,2-dioxide reference standard (purity >99%)

• Internal standard (IS), e.g., a stable isotope-labeled analogue or a structurally similar compound with a different retention time.

• Reaction mixture sample

Chromatographic and Spectrometric Conditions:

Parameter	Condition	Rationale
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A robust, low-bleed, mid-polarity column suitable for a wide range of analytes.
Inlet Temperature	280 °C	High enough to ensure volatilization without causing degradation.
Injection Mode	Split (50:1)	To prevent column overloading.
Oven Program	100 °C (1 min), ramp to 300 °C at 15 °C/min, hold for 5 min	A temperature program to separate compounds with a range of boiling points.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert carrier gas.
MS Source Temp	230 °C	Standard source temperature.
MS Quad Temp	150 °C	Standard quadrupole temperature.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy for reproducible fragmentation.

| Acquisition Mode | Selected Ion Monitoring (SIM) | For high sensitivity and selectivity. Monitor the molecular ion and 2-3 characteristic fragment ions. |

Workflow:

Caption: GC-MS workflow for quantitative analysis.

Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR)

qNMR is a primary ratio method of analysis that allows for the direct quantification of a substance by comparing the integral of one of its signals to the integral of a signal from a certified reference material of known concentration.[11][12] It is a powerful technique that does not require a calibration curve.[13]

Causality of Method Design

• Principle of qNMR: Under appropriate experimental conditions, the area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[11] By using an internal standard of known purity and concentration, the concentration of the analyte can be determined.

• Signal Selection: A key step in qNMR is the selection of signals for both the analyte and the internal standard that are well-resolved and free from overlap with other signals in the spectrum.

• Experimental Parameters: To ensure accurate quantification, experimental parameters such as the relaxation delay (d1) must be set to be at least 5 times the longest T1 relaxation time of the signals being integrated. This ensures complete relaxation of the nuclei between scans.

Experimental Protocol: qNMR

Objective: To determine the absolute concentration of 3-Benzyl-1,2-oxathiolane 2,2-dioxide in a reaction mixture using an internal standard.

Instrumentation:

• NMR spectrometer (400 MHz or higher)

Materials:

• Deuterated solvent (e.g., DMSO-d6)

• Internal standard (e.g., maleic acid, dimethyl sulfone) of known purity

• Reaction mixture sample

Experimental Parameters:

Parameter	Setting	Rationale
Pulse Program	A standard 90° pulse-acquire sequence	A simple and robust pulse program for quantitative analysis.
Relaxation Delay (d1)	30 s (or 5 x T1 of the slowest relaxing nucleus)	To ensure full relaxation of all relevant nuclei.
Number of Scans	16 or higher	To achieve a good signal-to-noise ratio.

| Solvent | DMSO-d6 | A common solvent that dissolves a wide range of organic compounds. |

Workflow:

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• 2. 1,2-Oxathiolane, 2,2-dioxide (CAS 1120-71-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
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• 7. Separation of 1,3-Propane sultone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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A Comparative Guide to the Stereochemistry of 3-Benzyl-1,2-oxathiolane 2,2-dioxide Reactions for Researchers in Drug Development

For chemists at the forefront of drug discovery and development, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of a molecule's therapeutic efficacy and safety. In the vast toolkit of asymmetric synthesis, chiral auxiliaries and stereodirecting groups play a pivotal role. This guide provides an in-depth technical assessment of the stereochemical outcomes in reactions involving 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a sulfur-containing heterocycle, and critically compares its performance with established, alternative methodologies. Our analysis is grounded in experimental data to provide actionable insights for researchers navigating the complexities of stereoselective synthesis.

Introduction: The Role of γ-Sultones in Asymmetric Synthesis

3-Benzyl-1,2-oxathiolane 2,2-dioxide, a γ-sultone, presents a unique scaffold for stereocontrolled transformations. The rigid five-membered ring and the stereogenic center at the 3-position, bearing a benzyl group, offer the potential to influence the facial selectivity of reactions at adjacent positions. The acidic nature of the proton alpha to the sulfonyl group allows for the generation of a stereochemically defined enolate, a key intermediate in many carbon-carbon bond-forming reactions. This guide will explore the stereochemical implications of two primary reaction classes: diastereoselective alkylation of the sultone enolate and nucleophilic ring-opening of the sultone ring.

Diastereoselective Alkylation: A Comparative Analysis

The alkylation of enolates is a cornerstone of organic synthesis for the construction of new stereocenters. The stereochemical outcome of such reactions is highly dependent on the geometry of the enolate and the steric environment around it.

The 3-Benzyl-1,2-oxathiolane 2,2-dioxide System

The enolate of 3-Benzyl-1,2-oxathiolane 2,2-dioxide can be generated by treatment with a strong base, such as lithium diisopropylamide (LDA). The benzyl group at the C3 position is expected to adopt a pseudo-equatorial orientation to minimize steric interactions, thereby creating a chiral environment that directs the approach of an incoming electrophile.

dot graph { layout=neato; node [shape=plaintext]; rankdir=LR; A [label="3-Benzyl-1,2-oxathiolane\n2,2-dioxide"]; B [label="Deprotonation\n(e.g., LDA, THF, -78 °C)"]; C [label="Chiral Enolate"]; D [label="Electrophilic Alkylation\n(E+)"]; E [label="Diastereomeric Products"]; A -> B [color="#4285F4"]; B -> C [color="#4285F4"]; C -> D [color="#EA4335"]; D -> E [color="#34A853"]; } dot

Diagram of the alkylation workflow.

While specific, high-yielding, and highly diastereoselective examples for the alkylation of 3-benzyl-1,2-oxathiolane 2,2-dioxide are not extensively documented in mainstream literature, the principles of asymmetric induction suggest that the bulky benzyl group would shield one face of the enolate, leading to preferential alkylation from the less hindered face.

Comparison with Evans Oxazolidinone Auxiliaries

A well-established benchmark for diastereoselective alkylation is the use of Evans oxazolidinone auxiliaries.[1] These auxiliaries have been extensively studied and are known to provide excellent levels of stereocontrol.[2]

For instance, the alkylation of the sodium enolate of the N-propionyl derivative of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone with benzyl bromide proceeds with high diastereoselectivity.[3] The rigid chelated (Z)-enolate formed upon deprotonation directs the electrophile to the face opposite the bulky substituent at C4.[2]

Table 1: Comparison of Diastereoselective Alkylation Methodologies

Chiral System	Electrophile	Base	Diastereomeric Ratio (d.r.)	Yield	Reference
Evans Oxazolidinone	Allyl iodide	NaN(TMS)₂	98:2	High	[1]
Evans Oxazolidinone	Benzyl bromide	NaN(TMS)₂	>95:5	High	[3]
3-Benzyl-1,2-oxathiolane 2,2-dioxide	Alkyl Halide	LDA	Data not readily available	-	-

Experimental Protocol: Diastereoselective Alkylation of an Evans Oxazolidinone Auxiliary [1]

• Acylation: The chiral auxiliary, 4-benzyl-2-oxazolidinone, is acylated with propionic anhydride using 4-dimethylaminopyridine (DMAP) as a catalyst to yield the corresponding N-propionyl imide.

• Enolate Formation: The N-propionyl imide is dissolved in anhydrous THF and cooled to -78 °C. A solution of sodium bis(trimethylsilyl)amide (NaN(TMS)₂) is added dropwise to generate the sodium enolate.

• Alkylation: The electrophile (e.g., allyl iodide) is added to the enolate solution at -78 °C, and the reaction is stirred for several hours.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride and the product is extracted. The diastereomers are typically separable by column chromatography.

• Auxiliary Cleavage: The chiral auxiliary is cleaved, for example, by hydrolysis with lithium hydroxide and hydrogen peroxide, to afford the chiral carboxylic acid and recover the auxiliary.[1]

The lack of readily available, high-diastereoselectivity data for the alkylation of 3-benzyl-1,2-oxathiolane 2,2-dioxide makes a direct, quantitative comparison challenging. However, the well-documented success of Evans auxiliaries, with consistently high diastereomeric ratios across a range of electrophiles, establishes them as a more reliable and predictable choice for asymmetric alkylation in most applications.[1][2][3]

Nucleophilic Ring-Opening: Accessing Chiral Building Blocks

The strained ring of 3-benzyl-1,2-oxathiolane 2,2-dioxide is susceptible to nucleophilic attack, providing a pathway to chiral, highly functionalized molecules. The regioselectivity and stereochemistry of this ring-opening are critical considerations.

dot graph { layout=neato; node [shape=plaintext]; rankdir=LR; A [label="3-Benzyl-1,2-oxathiolane\n2,2-dioxide"]; B [label="Nucleophilic Attack\n(Nu-)"]; C [label="Ring-Opened Product\n(Chiral Sulfonic Acid Derivative)"]; A -> B [color="#4285F4"]; B -> C [color="#34A853"]; } dot

General scheme for nucleophilic ring-opening.

Nucleophilic attack can occur at either the carbon bearing the benzyl group (C3) or the methylene carbon adjacent to the oxygen (C5). Attack at C3 is generally favored due to the activation by the sulfonyl group. The stereochemical outcome of this SN2-type reaction is expected to proceed with inversion of configuration at the stereocenter. This provides a route to enantiomerically enriched γ-hydroxy sulfonic acids or their derivatives.

Comparison with Asymmetric Synthesis of γ-Butyrolactones

The synthesis of chiral γ-butyrolactones, which are structural analogues of γ-sultones, offers a valuable point of comparison. A variety of catalytic asymmetric methods have been developed for their synthesis, often providing high levels of enantioselectivity.[4]

For example, the asymmetric Michael addition of various nucleophiles to α,β-unsaturated esters, followed by cyclization, is a powerful strategy for the synthesis of substituted γ-butyrolactones.[5] Organocatalysis and transition-metal catalysis have been successfully employed to achieve high enantioselectivities in these transformations.[4][5]

Table 2: Comparison of Methodologies for Synthesizing Chiral Five-Membered Heterocycles

Methodology	Product Type	Stereocontrol	Key Features	Reference
Nucleophilic Ring-Opening of Chiral Sultone	γ-Hydroxy Sulfonic Acid Derivatives	Diastereoselective (substrate-controlled)	Access to sulfur-containing chiral building blocks.	General Principle
Catalytic Asymmetric Michael Addition/Lactonization	γ-Butyrolactones	Enantioselective (catalyst-controlled)	High enantiomeric excesses achievable.	[4][5]
Asymmetric Dihydroxylation/Lactonization	γ-Butyrolactones	Enantioselective (catalyst-controlled)	Well-established and reliable method.	-

Experimental Protocol: Asymmetric Synthesis of a γ-Butyrolactone via Michael Addition [5]

• Reaction Setup: To a solution of the α,β-unsaturated compound and the nucleophile in an appropriate solvent, the chiral organocatalyst (e.g., a quinine-derived thiourea) is added at a specified temperature.

• Reaction Monitoring: The progress of the reaction is monitored by TLC or HPLC.

• Work-up and Purification: Upon completion, the reaction mixture is worked up, and the product is purified by column chromatography to yield the enantiomerically enriched Michael adduct.

• Lactonization: The adduct is then subjected to conditions that promote lactonization (e.g., acid catalysis) to afford the chiral γ-butyrolactone.

The catalytic asymmetric routes to γ-butyrolactones offer the significant advantage of generating chirality from achiral starting materials with high enantioselectivity, controlled by the chiral catalyst. In contrast, the stereoselectivity in the ring-opening of 3-benzyl-1,2-oxathiolane 2,2-dioxide is substrate-controlled, relying on the pre-existing stereocenter.

Conclusion and Future Outlook

3-Benzyl-1,2-oxathiolane 2,2-dioxide represents a potentially useful, yet underexplored, chiral building block in asymmetric synthesis. The principles of stereochemical control suggest its utility in diastereoselective alkylations and as a precursor to chiral γ-hydroxy sulfonic acid derivatives via nucleophilic ring-opening.

However, a direct comparison with established methodologies, such as the use of Evans oxazolidinone auxiliaries for alkylations and catalytic asymmetric routes to γ-butyrolactones, reveals a significant gap in the available experimental data for the γ-sultone system. The reliability, predictability, and high levels of stereocontrol offered by these alternative methods currently position them as the preferred choice for most applications in drug development.

For researchers specifically interested in the unique structural motifs offered by sulfur-containing chiral molecules, further investigation into the stereoselective reactions of 3-benzyl-1,2-oxathiolane 2,2-dioxide is warranted. A systematic study of its enolate alkylation with a variety of electrophiles and a thorough exploration of its ring-opening reactions with different nucleophiles would be necessary to fully assess its potential and define its niche in the landscape of asymmetric synthesis.

References

• Evans, D. A.; et al. (1982). Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of.alpha.-substituted carboxylic acids. Journal of the American Chemical Society, 104(6), 1737-1739.
• Myers, A. G.; et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society, 119(28), 6496-6511.
• Evans, D. A. (1982). Studies in Asymmetric Synthesis. The Development of Practical Chiral Enolate Synthons. Aldrichimica Acta, 15(1), 23-32.
• Oppolzer, W. (1990). Camphor-derived chiral auxiliaries in asymmetric synthesis. Pure and Applied Chemistry, 62(7), 1241-1250.
• Gage, J. R.; Evans, D. A. (1990). Diastereoselective aldol condensation using a chiral oxazolidinone auxiliary: (2S,3R)-3-hydroxy-3-phenyl-2-methylpropanoic acid. Organic Syntheses, 68, 83.
• Kim, B. H.; Curran, D. P. (1993). Asymmetric thermal reactions with Oppolzer's camphor sultam. Tetrahedron, 49(2), 293-318.

• Hansen, M. (2021). Techniques for the Enantioselective Asymmetric Synthesis of Benzyl Substituted Malonic Acid Esters. Honors Theses. The University of Southern Mississippi. [Link]

• ACS Publications. (2024). γ-Butyrolactone Synthesis from Allylic Alcohols Using the CO2 Radical Anion. Precision Chemistry. [Link]

• Melchiorre, P.; et al. (2017). Catalytic Asymmetric Synthesis of Butenolides and Butyrolactones. Chemical Reviews, 117(13), 8485-8583.
• Sibi, M. P.; et al. (2003). Enantioselective Conjugate Addition of Organocuprates to Cinnamic Acid Derivatives Using a Chiral Ligand. Journal of the American Chemical Society, 125(39), 11796-11797.
• Oppolzer, W.; et al. (1986). Asymmetric Diels-Alder reactions of N-enoyl-sultams. Tetrahedron Letters, 27(1), 183-186.
• Staudinger, H. (1907). Zur Kenntnis der Ketene. Diphenylketen. Justus Liebigs Annalen der Chemie, 356(1-2), 51-123.
• Smith, T. E.; et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates.
• Singh, V. K.; et al. (2019). Total Synthesis of Polysubstituted γ-Butyrolactone Lignans (−)-Hinokinin, (−)-Bicubebin B, and (−)-Isodeoxypodophyllotoxin via Oxime Carbonate Formation. The Journal of Organic Chemistry, 84(24), 16135-16145.

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A Practical Guide to the Kinetic Evaluation of 3-Benzyl-1,2-oxathiolane 2,2-dioxide as a Benzylating Agent

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selection of an appropriate alkylating agent is paramount to the success of a reaction, influencing yield, selectivity, and reaction rate. This guide provides a comprehensive framework for the kinetic evaluation of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a cyclic sulfonate ester, as a benzylating agent. Rather than presenting a static set of pre-existing data, this document serves as a dynamic, instructional manual, empowering researchers to conduct their own comparative kinetic studies. We will detail the experimental design, provide step-by-step protocols for kinetic analysis using Nuclear Magnetic Resonance (NMR) spectroscopy, and offer a comparative context against two widely-used benzylating agents: benzyl bromide and benzyl tosylate.

Introduction: The Role of Sultones in Alkylation Chemistry

Cyclic sulfonate esters, known as sultones, are a class of highly reactive alkylating agents.[1] The strained ring system of compounds like 1,3-propane sultone, the parent structure of our target molecule, renders them susceptible to nucleophilic attack, leading to ring-opening and the formation of a sulfonated alkyl chain attached to the nucleophile.[1] 3-Benzyl-1,2-oxathiolane 2,2-dioxide introduces a benzylic electrophile, suggesting its utility as a benzylating agent. The benzyl group is a crucial moiety in a vast array of pharmaceuticals and functional materials, making the exploration of novel benzylating agents a topic of significant interest.

The reactivity of the benzylic position is enhanced due to the stabilization of the transition state and any potential carbocationic intermediate by the adjacent aromatic ring.[2] This inherent reactivity makes benzylic compounds effective alkylating agents. Understanding the reaction kinetics of 3-Benzyl-1,2-oxathiolane 2,2-dioxide is essential for its practical application, allowing for precise control over reaction conditions and optimization of synthetic protocols.

Comparative Framework: Benchmarking Against Established Benzylating Agents

To provide a meaningful assessment of 3-Benzyl-1,2-oxathiolane 2,2-dioxide's performance, a direct kinetic comparison with established benzylating agents is necessary. For this purpose, we have selected:

• Benzyl Bromide: A classic and highly reactive benzylating agent that typically reacts via an S(_N)2 mechanism, although S(_N)1 pathways can be accessible under certain conditions.[3]

• Benzyl Tosylate (Benzyl p-toluenesulfonate): A sulfonate ester, making it a close structural analog to our target sultone. Sulfonate esters are excellent leaving groups, and their reactivity can be modulated by the electronic properties of the sulfonate group.

The proposed kinetic study will involve the benzylation of a model nucleophile, sodium phenoxide, in a suitable deuterated solvent for NMR analysis, such as DMSO-d(_6).

Model Reaction:

Experimental Design and Protocols for Kinetic Analysis via ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for monitoring the progress of a chemical reaction in real-time.[4][5] By integrating the signals corresponding to the starting materials and products at various time points, we can determine their respective concentrations and thereby calculate the reaction rate.

Materials and Instrumentation

• Reagents: 3-Benzyl-1,2-oxathiolane 2,2-dioxide, Benzyl Bromide, Benzyl Tosylate, Phenol, Sodium Hydride (or another suitable base to generate the phenoxide), DMSO-d(_6), Internal Standard (e.g., 1,3,5-trimethoxybenzene).

• Instrumentation: NMR Spectrometer (≥400 MHz recommended for good signal dispersion).

General Procedure for Kinetic Runs

• Preparation of the Nucleophile Solution: In an NMR tube, dissolve a precisely weighed amount of phenol and the internal standard in DMSO-d(_6). Add a molar equivalent of sodium hydride and allow the reaction to proceed until the evolution of hydrogen gas ceases, indicating the complete formation of sodium phenoxide.

• Initiation of the Reaction: At time t=0, inject a precisely known amount of the benzylating agent (3-Benzyl-1,2-oxathiolane 2,2-dioxide, benzyl bromide, or benzyl tosylate) into the NMR tube containing the nucleophile solution.

• Data Acquisition: Immediately insert the NMR tube into the pre-thermostatted NMR spectrometer and begin acquiring a series of ¹H NMR spectra at regular time intervals.[6] The acquisition parameters should be optimized to ensure a good signal-to-noise ratio with a minimal number of scans to accurately capture the reaction progress.[6]

Data Processing and Analysis

• Integration: For each spectrum, integrate the signals corresponding to a characteristic proton of the starting material (e.g., the benzylic protons of the benzylating agent) and the product (e.g., the benzylic protons of phenyl benzyl ether). Also, integrate the signal of the internal standard.

• Concentration Calculation: The concentration of the reactant and product at each time point can be determined relative to the constant concentration of the internal standard.

• Determination of Reaction Order and Rate Constant: Plot the concentration of the benzylating agent versus time. The shape of this curve will indicate the order of the reaction. For a second-order reaction (first order in both nucleophile and electrophile), a plot of 1/[Reactant] versus time will yield a straight line with a slope equal to the rate constant, k.

Visualizing the Process

Reaction Mechanism

The benzylation of sodium phenoxide is expected to proceed via a nucleophilic substitution reaction. The mechanism for the reaction with 3-Benzyl-1,2-oxathiolane 2,2-dioxide is depicted below.

Caption: Proposed S(_{N})2 mechanism for the benzylation of sodium phenoxide.

Experimental Workflow

The following diagram outlines the key steps in the kinetic analysis.

Caption: Workflow for the kinetic analysis of benzylation reactions.

Comparative Data Analysis and Interpretation

By performing the kinetic experiments for 3-Benzyl-1,2-oxathiolane 2,2-dioxide, benzyl bromide, and benzyl tosylate under identical conditions (temperature, concentration, solvent), a direct comparison of their reaction rates can be made.

Table 1: Hypothetical Comparative Kinetic Data

Benzylating Agent	Relative Rate Constant (k)	Reaction Half-life (t₁/₂)
3-Benzyl-1,2-oxathiolane 2,2-dioxide	ksultone	tsultone
Benzyl Bromide	kbromide	tbromide
Benzyl Tosylate	ktosylate	ttosylate

Interpretation of Expected Results:

• Reactivity: The magnitude of the rate constant (k) will provide a quantitative measure of the reactivity of each benzylating agent. It is anticipated that benzyl bromide will exhibit the highest reactivity, followed by the sulfonate esters. The reactivity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide relative to benzyl tosylate will depend on the ring strain and the electronic effects of the cyclic sulfonate structure.

• Mechanism: The determined reaction order will provide insights into the reaction mechanism. A second-order rate law is indicative of an S(_N)2 mechanism.[3] Any deviation from this may suggest a more complex mechanism or the involvement of S(_N)1 character.

• Practical Implications: The half-life of the reaction is a practical measure of how quickly the reaction proceeds to a significant extent. This information is crucial for planning synthetic procedures and optimizing reaction times.

Conclusion

This guide provides a robust framework for the kinetic investigation of 3-Benzyl-1,2-oxathiolane 2,2-dioxide as a benzylating agent. By following the detailed experimental protocols and comparative analysis outlined herein, researchers can generate valuable, quantitative data to assess the utility of this compound in organic synthesis. The insights gained from such studies are not only of fundamental academic interest but also have significant practical implications for the development of new and efficient synthetic methodologies in the pharmaceutical and materials science industries. The self-validating nature of the described protocols, grounded in established principles of chemical kinetics and spectroscopic analysis, ensures the generation of reliable and reproducible results.

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A Comparative Guide to the Cytotoxicity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide and Related Sulfonates

In the landscape of medicinal chemistry and drug development, the preliminary assessment of a compound's cytotoxicity is a critical checkpoint. This guide provides a comparative analysis of the potential cytotoxicity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, a cyclic sulfonate ester (sultone), in relation to its parent scaffold and other structurally related compounds. While direct experimental cytotoxicity data for 3-Benzyl-1,2-oxathiolane 2,2-dioxide is not extensively available in peer-reviewed literature, this guide synthesizes information from related structures to provide a predictive overview and a framework for empirical validation.

The core of this analysis rests on the well-documented reactivity of the 1,2-oxathiolane 2,2-dioxide ring, commonly known as 1,3-propane sultone. This strained cyclic ester is a potent electrophile, a characteristic that underpins both its utility in chemical synthesis and its biological activity. Understanding the inherent properties of this scaffold is paramount to predicting the behavior of its derivatives.

The Foundation of Reactivity: The Sultone Ring

The 1,2-oxathiolane 2,2-dioxide moiety is a cyclic sulfonate ester. Sulfonate esters are known for their role as excellent leaving groups in nucleophilic substitution reactions.[1] The cyclic nature of sultones, particularly in a strained five-membered ring, enhances their reactivity towards nucleophiles. This reactivity is the primary driver of their biological effects, including cytotoxicity. The parent compound, 1,3-propane sultone, is classified as a carcinogen, mutagen, and primary irritant, underscoring the significant biological consequences of this chemical scaffold.[2] Its toxicity is largely attributed to its ability to alkylate nucleophilic sites on biomolecules, such as DNA and proteins.

Comparative Cytotoxicity Analysis

To build a predictive model for the cytotoxicity of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, we will examine experimental data from structurally related compounds. The key structural modifications to consider are the substituents on the sultone ring.

Compound/Compound Class	Core Structure	Key Findings on Cytotoxicity	Reference
1,3-Propane Sultone	1,2-oxathiolane 2,2-dioxide	Classified as a Tumorigen, Mutagen, and Primary Irritant. Harmful if swallowed and causes severe burns.	[2]
Berberine-fused Sultones	Fused Sultone Heterocycle	Generally low intrinsic toxicity in HeLa cells at concentrations up to 100 µM. One derivative showed slight toxicity (CC50 ~ 100 µM).	[3]
(E)-ethyl 4-oxo-6-styryl-3,4-dihydro-1,2-oxathiine-5-carboxylate 2,2-dioxide (S-CA)	Substituted 1,2-oxathiine 2,2-dioxide	Showed potent anti-tumor effects in vivo. The acute toxicity test revealed an LD50 of 25.624 mg/kg via intraperitoneal injection in mice.	[4][5]
2-Methyl-2-phenyl-1,3-oxathiolan-5-one Derivatives	1,3-oxathiolan-5-one	Several derivatives exhibited strong cytotoxic activity against the HepG-2 cell line.	[6]
Sulfonamide Derivatives	Acyclic Sulfonamides	Replacement of an amide with a sulfonamide group and the presence of a long alkyl chain increased cytotoxicity in HT-29 and A549 cancer cell lines.	[7]

Structure-Activity Relationship (SAR) Insights

The available data suggests several key SAR trends:

• The Unsubstituted Sultone Ring: The parent 1,3-propane sultone is highly reactive and toxic. This serves as a baseline, indicating that the core scaffold is inherently cytotoxic.

• Influence of Bulky Substituents: The fusion of the sultone ring into a larger, more complex structure, as seen in the berberine derivatives, appears to mitigate the intrinsic toxicity.[3] This could be due to steric hindrance, which may reduce the accessibility of the electrophilic sulfur atom to biological nucleophiles, or due to altered pharmacokinetic properties.

• The Benzyl Group: In the case of 3-Benzyl-1,2-oxathiolane 2,2-dioxide, the introduction of a benzyl group at the 3-position is a significant modification. The benzyl group is relatively bulky and lipophilic. This lipophilicity could enhance the compound's ability to cross cell membranes, potentially increasing its intracellular concentration and, consequently, its cytotoxicity compared to the more water-soluble parent sultone. The phenyl ring could also engage in pi-stacking interactions with biological targets.

• Other Ring Systems: The cytotoxicity observed in derivatives of the related 1,3-oxathiolan-5-one ring system further supports the idea that this general heterocyclic structure can be a platform for cytotoxic compounds.[6]

Based on this comparative analysis, it is reasonable to hypothesize that 3-Benzyl-1,2-oxathiolane 2,2-dioxide will exhibit significant cytotoxicity . It is unlikely to be as aggressively and non-specifically reactive as the parent 1,3-propane sultone due to the steric bulk of the benzyl group. However, its increased lipophilicity may lead to a different, and potentially more targeted, cytotoxicity profile.

Experimental Protocols for Cytotoxicity Assessment

To empirically determine and compare the cytotoxicity of these compounds, standardized in vitro assays are essential. The following are detailed protocols for two of the most common and reliable methods: the MTT assay, which measures metabolic activity, and the LDH assay, which quantifies membrane integrity.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method for assessing cell viability.[8] It is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow MTT to purple formazan crystals.[9]

Principle of the MTT Assay

Caption: Workflow of the MTT assay for cell viability.

Step-by-Step Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[10]

• Compound Treatment: Prepare serial dilutions of 3-Benzyl-1,2-oxathiolane 2,2-dioxide and related compounds in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include untreated control wells and a vehicle control.

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.[10]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[11][12]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.[12]

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution of the formazan.[11] Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Lactate Dehydrogenase (LDH) Assay

The LDH assay is another common method for assessing cytotoxicity. It quantifies the amount of lactate dehydrogenase, a stable cytosolic enzyme, that is released into the cell culture medium upon damage to the plasma membrane.[13][14]

Principle of the LDH Assay

Caption: Principle of the LDH cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol to seed and treat the cells with the test compounds. It is crucial to have appropriate controls: a low control (untreated cells) and a high control (cells treated with a lysis buffer to achieve maximum LDH release).

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

• Sample Transfer: Carefully transfer a portion of the supernatant (typically 50 µL) from each well to a new, clean 96-well plate.[15]

• Addition of Reaction Mixture: Add 50 µL of the LDH assay reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well of the new plate.[15]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[14] The incubation time can be optimized for the specific cell type.

• Stopping the Reaction: Add 50 µL of a stop solution (often a mild acid) to each well.[15]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the low and high controls.

Conclusion and Future Directions

The structural alerts from the parent 1,3-propane sultone, combined with the potential for increased cellular uptake due to the lipophilic benzyl group, strongly suggest that 3-Benzyl-1,2-oxathiolane 2,2-dioxide possesses cytotoxic properties. However, the exact potency and mechanism of action remain to be elucidated. The presence of the benzyl group may modulate the reactivity of the sultone ring, potentially leading to a more specific biological activity profile compared to the indiscriminate reactivity of 1,3-propane sultone.

For researchers and drug development professionals, this guide provides a scientifically grounded starting point for investigating 3-Benzyl-1,2-oxathiolane 2,2-dioxide. The provided experimental protocols offer a clear path for empirical validation of its cytotoxic potential and for robust comparison against related compounds. Future studies should focus on determining the IC50 values of this compound across a panel of cancer cell lines and normal cell lines to assess its potency and selectivity. Further mechanistic studies could then explore its effects on the cell cycle, apoptosis, and potential molecular targets.

References

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• MDPI. (2022). Cytotoxic Activity and Docking Studies of 2-arenoxybenzaldehyde N-acyl Hydrazone and 1,3,4-Oxadiazole Derivatives against Various Cancer Cell Lines. MDPI. Retrieved from [Link]

• MDPI. (n.d.). Discovery of Novel Sultone Fused Berberine Derivatives as Promising Tdp1 Inhibitors. MDPI. Retrieved from [Link]

• Protocols.io. (2025). Quantifying cell viability via LDH cytotoxicity assay. Retrieved from [Link]

• ACS Publications. (2020). Synthesis of an Oxathiolane Drug Substance Intermediate Guided by Constraint-Driven Innovation. Organic Process Research & Development. Retrieved from [Link]

• NIH. (n.d.). Effects of human sulfotransferases on the cytotoxicity of 12-hydroxynevirapine. PMC. Retrieved from [Link]

• PQRI. (n.d.). Sulfonate Esters - How Real is the Risk?. Retrieved from [Link]

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• NIH. (n.d.). Cytotoxicities and Quantitative Structure Activity Relationships of B13 Sulfonamides in HT-29 and A549 Cells. PMC. Retrieved from [Link]

• PubMed. (2010). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. J Org Chem. Retrieved from [Link]

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• Periodic Chemistry. (2019). Sulfonate Esters. Retrieved from [Link]

• Protocols.io. (2023). MTT (Assay protocol). Retrieved from [Link]

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• YouTube. (2021). Cyclic Ester Mechanism [ORGANIC CHEMISTRY] Smith 22.21. Retrieved from [Link]

• PraxiLabs. (n.d.). In Vitro Cell Viability by the Lactate Dehydrogenase Assay (LDH). Retrieved from [Link]

• NIH. (n.d.). New Synthesis Method for Sultone Derivatives: Synthesis, Crystal Structure and Biological Evaluation of S-CA. PMC. Retrieved from [Link]

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Safety & Regulatory Compliance

Guide to the Safe Disposal of 3-Benzyl-1,2-oxathiolane 2,2-dioxide

This document provides essential safety and procedural guidance for the proper handling and disposal of 3-Benzyl-1,2-oxathiolane 2,2-dioxide (CAS No. 75732-43-3). The protocols outlined herein are designed for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring personnel safety and maintaining regulatory compliance.

Core Principle: Hazard-Driven Disposal

3-Benzyl-1,2-oxathiolane 2,2-dioxide belongs to the structural class of sultones, which are cyclic sulfonate esters. The strained five-membered ring makes the molecule a potent and reactive alkylating agent. This reactivity is the primary source of its toxicological hazard and dictates the necessary disposal strategy.

The core principle of this guide is not merely to discard the chemical but to chemically neutralize its reactivity prior to final disposal. The recommended method is alkaline hydrolysis, which opens the strained ring to form a stable and significantly less hazardous sulfonate salt.

Hazard Identification and Risk Analysis

Before handling, it is crucial to understand the risks associated with this compound. While specific toxicological data for 3-Benzyl-1,2-oxathiolane 2,2-dioxide is limited, data from close structural analogs, such as 1,3-propanesultone, and supplier safety information provide a strong basis for a cautious approach.

• Toxicological Hazards: As a reactive alkylating agent, this compound can readily react with biological nucleophiles, including DNA and proteins.[1] This mode of action is linked to carcinogenic and mutagenic effects. The analogous compound, 1,3-propanesultone, is classified as a Category 1B Carcinogen (May cause cancer) and is recognized as possibly carcinogenic to humans by the IARC.[1][2] Direct contact can cause severe skin and eye irritation.[1][3] Inhalation of vapors may lead to respiratory irritation.[3]

• Chemical Reactivity Hazards: The compound readily reacts with moisture or water, including humidity in the air, to hydrolyze into the corresponding sulfonic acid.[4] It is incompatible with strong oxidizing agents and can react with reducing agents to produce toxic gases.[4][5]

Hazard Category	Description	Primary Mitigation
Health Hazard	Carcinogenicity: Suspected carcinogen based on structural alerts and analog data.[1][2]	Minimize all routes of exposure. Use closed systems where possible.
Acute Toxicity: Harmful if swallowed or in contact with skin.[2][3]	Wear appropriate PPE; avoid direct contact.
Irritation: Causes serious skin, eye, and respiratory irritation.[1][3]	Work in a fume hood; wear safety goggles and gloves.
Reactivity Hazard	Hydrolysis: Reacts with water/moisture.[4]	Store in a dry, tightly sealed container.
Incompatibilities: Strong oxidizing agents, reducing agents.[4][5]	Segregate from incompatible materials during storage and disposal.

Personal Protective Equipment (PPE) and Engineering Controls

A multi-layered approach to safety, combining engineering controls and PPE, is mandatory.

• Primary Engineering Control: All handling, including transfers and the entire disposal procedure, must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[5][6]

• Personal Protective Equipment:

  • Eye Protection: Chemical safety goggles are required at all times. For operations with a higher splash risk, a full-face shield should be worn over the goggles.[2][7]

  • Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile or neoprene).[8] Inspect gloves for any signs of degradation or pinholes before use. Contaminated gloves must be disposed of immediately as hazardous waste.

  • Body Protection: A long-sleeved lab coat is required.[9] Ensure it is fully buttoned. For larger quantities, consider an impervious apron.

  • Footwear: Closed-toe shoes must be worn in the laboratory.[8]

Spill Management Protocol

In the event of a spill, immediate and correct action is critical to prevent exposure and environmental contamination. These procedures should align with your institution's emergency response plan and OSHA's Hazardous Waste Operations and Emergency Response (HAZWOPER) standard.[4][10]

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Secure: Secure the entrance to the area and prevent re-entry.

• Report: Inform your institution's Environmental Health & Safety (EHS) department and your supervisor.

• Assess: If the spill is small and you are trained and equipped to handle it, proceed with cleanup. Otherwise, await the arrival of the emergency response team.

• Don PPE: Wear the full PPE ensemble described in Section 3.

• Contain & Absorb: Cover the spill with a non-combustible, inert absorbent material such as sand, dry earth, or vermiculite.[4] DO NOT use combustible materials like paper towels as the primary absorbent.

• Collect Waste: Carefully scoop the absorbed material into a designated, sealable, and chemically resistant container (e.g., a wide-mouth plastic or glass jar).

• Label: Tightly seal the container and label it clearly as "HAZARDOUS WASTE: Spill Debris containing 3-Benzyl-1,2-oxathiolane 2,2-dioxide."

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone), placing the used cloth in the hazardous waste container. Finally, decontaminate the area with soap and water.

• Disposal: Arrange for pickup of the hazardous waste container by your institution's EHS department. DO NOT dispose of the waste in regular trash or wash it down the sewer.[4]

Step-by-Step Disposal Workflow: Chemical Neutralization

This protocol details the process of neutralizing 3-Benzyl-1,2-oxathiolane 2,2-dioxide via alkaline hydrolysis. This procedure should only be performed by trained personnel.

Required Materials

• Waste 3-Benzyl-1,2-oxathiolane 2,2-dioxide (neat or in a water-miscible solvent).

• 1M Sodium Hydroxide (NaOH) or 1M Potassium Hydroxide (KOH) solution.

• Stirring hotplate and magnetic stir bar.

• Beaker or flask of appropriate size (at least 5x the volume of the final solution).

• Ice bath.

• pH paper or pH meter.

• Designated hazardous waste container for aqueous waste.

Neutralization Protocol

• Preparation: In a certified chemical fume hood, place a beaker or flask containing the 1M NaOH solution into an ice bath on a stirring plate. The volume of the base should be in significant molar excess (at least 3-5 equivalents) to the amount of sultone being quenched. Begin gentle stirring.

• Slow Addition: Using a pipette or dropping funnel, add the 3-Benzyl-1,2-oxathiolane 2,2-dioxide waste to the cold, stirring base solution dropwise and slowly .

  • Causality Note: The hydrolysis of a sultone is an exothermic reaction. Slow addition into a cooled solution is critical to control the reaction rate and prevent a dangerous temperature increase or splashing.

• Reaction: Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for a minimum of 4 hours (overnight is recommended) to ensure the hydrolysis reaction goes to completion.[11][12]

• Verification: After the reaction period, check the pH of the solution. It must still be basic (pH > 9) to confirm that the base was in excess and the reaction is complete. If it is not, add more base and allow it to stir for another hour before re-testing.

• Waste Collection: Transfer the resulting aqueous solution to a designated hazardous waste container.

• Labeling: Securely cap the container and label it clearly: "HAZARDOUS WASTE: Hydrolyzed 3-Benzyl-1,2-oxathiolane 2,2-dioxide solution (Aqueous Sodium 4-phenyl-3-hydroxybutane-1-sulfonate)." Also, list the date of neutralization.

• Final Disposal: Contact your institution's EHS department for pickup and final disposal according to federal and local regulations.[13][14]

Disposal Workflow Diagram

Caption: Workflow for the chemical neutralization and disposal of 3-Benzyl-1,2-oxathiolane 2,2-dioxide.

Management of Different Waste Streams

Proper segregation of waste is essential for safety and cost-effective disposal.

Waste Stream	Handling and Disposal Procedure
Bulk/Unused Reagent	Follow the Step-by-Step Chemical Neutralization protocol (Section 5).
Contaminated Solid Waste (e.g., gloves, absorbent pads, weigh paper)	Place directly into a designated, sealed, and clearly labeled hazardous waste container. Do not attempt to chemically decontaminate.
Contaminated Glassware	1. Perform an initial rinse with a minimal amount of a suitable solvent (e.g., acetone) directly into a hazardous organic waste container. 2. Submerge the rinsed glassware in a dedicated base bath (e.g., saturated KOH in isopropanol) for at least 24 hours. 3. After removal from the base bath, rinse thoroughly and wash using standard laboratory procedures.
Neutralized Aqueous Waste	Collect in a dedicated, sealed, and clearly labeled hazardous waste container. Arrange for pickup via your institution's EHS department.

References

• New Jersey Department of Health. (n.d.). Propane sultone - Hazardous Substance Fact Sheet.
• TCI EUROPE N.V. (2021, September 6). 1,3-Propanesultone Safety Data Sheet.
• Australian Industrial Chemicals Introduction Scheme. (2015, February 13). 1,2-Oxathiolane, 2,2-dioxide: Human health tier II assessment.
• Thermo Fisher Scientific. (2009, September 30). 1,3,2-Dioxathiolane 2,2-dioxide Safety Data Sheet.
• Liptak, M. D., et al. (2014). The Alkaline Hydrolysis of Sulfonate Esters: Challenges in Interpreting Experimental and Theoretical Data. Journal of the American Chemical Society.
• U.S. Environmental Protection Agency. (n.d.). Regulations for Hazardous Waste Generated at Academic Laboratories.
• Occupational Safety and Health Administration. (n.d.). Hazardous Waste - Overview.
• Princeton University. (n.d.). Rules for the Safe Handling of Chemicals in the Laboratory.
• University of North Carolina at Chapel Hill. (n.d.). Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• BLD Pharm. (n.d.). 3-Benzyl-1,2-oxathiolane 2,2-dioxide.
• MedChemExpress. (n.d.). Propane sultone - SDS.
• Liptak, M. D., et al. (2014).
• American Chemical Society. (n.d.). Regulation of Laboratory Waste.

• CymitQuimica. (n.d.). 3-Benzyl-[2][4]oxathiolane 2,2-dioxide. Retrieved from cymitquimica.com.

• University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines.
• Santa Cruz Biotechnology. (n.d.). 1,3-Propanesultone Safety Data Sheet.
• Occupational Safety and Health Administration. (n.d.). 1910.120 - Hazardous waste operations and emergency response.
• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Actylis Lab Solutions. (n.d.). Life-Changing Safety Tips for Handling Laboratory Chemicals.
• U.S. Environmental Protection Agency. (n.d.). Frequent Questions About Managing Hazardous Waste at Academic Laboratories.
• ChemicalBook. (n.d.). 1,3-Propanesultone - Safety Data Sheet.
• American Chemical Society. (n.d.). Hazardous Waste and Disposal.
• Kalstein EU. (n.d.). Safety in the Handling of Laboratory Reagents.
• Clinical Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Kaiser, E. T., et al. (1969). Hydrolysis and methanolysis of cyclic sulfate and sulfonate esters in strongly basic media. Journal of the American Chemical Society.

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Navigating the Unknown: A Risk-Based Approach to Handling 3-Benzyl-1,2-oxathiolane 2,2-dioxide

The Precautionary Principle: Acknowledging the Data Gap

A thorough search of chemical safety literature and databases does not yield a specific Safety Data Sheet (SDS) for 3-Benzyl-1,2-oxathiolane 2,2-dioxide. This is not uncommon for novel or specialized research chemicals. The absence of data, however, does not equate to an absence of hazard. Therefore, we must adopt the precautionary principle, which dictates that in the face of scientific uncertainty, the burden of proof that a substance is not harmful falls on the user. All handling procedures must be based on the assumption of hazard.

Structural Analogy and Hazard Identification

To inform our risk assessment, we can analyze the structure of 3-Benzyl-1,2-oxathiolane 2,2-dioxide. It is a derivative of 1,2-oxathiolane 2,2-dioxide, commonly known as 1,3-propane sultone. This structural similarity is a significant point of concern.

1,3-propane sultone is a well-characterized hazardous substance. It is classified as:

• A carcinogen : The International Agency for Research on Cancer (IARC) classifies it as "possibly carcinogenic to humans (Group 2B)"[1]. It has been shown to cause cancer in animals[2][3].

• A mutagen : It is suspected of causing genetic defects.

• An irritant : It can cause severe skin and eye irritation[4][5].

• Acutely toxic : It is harmful if swallowed or in contact with the skin[6][7].

The sultone functional group (a cyclic sulfonic ester) is a potent alkylating agent, meaning it can transfer an alkyl group to biological macromolecules like DNA. This mechanism is the basis for its carcinogenic and mutagenic properties. While the addition of a benzyl group at the 3-position in our target compound may alter its reactivity and toxicological profile, the underlying reactive potential of the sultone ring must be respected.

Therefore, until data proves otherwise, we must assume that 3-Benzyl-1,2-oxathiolane 2,2-dioxide may possess similar carcinogenic, mutagenic, and irritant properties to its parent compound, 1,3-propane sultone.

Personal Protective Equipment (PPE): A Comprehensive Barrier

Given the potential for high toxicity and carcinogenicity, a robust PPE protocol is non-negotiable. Personal protective equipment should not be the sole means of controlling risk but should be used in conjunction with engineering controls when all other reasonably practicable measures have been taken[8][9].

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves. Double-gloving is highly recommended.	Provides a barrier against dermal absorption, a likely route of exposure. Materials like Nitrile and Neoprene are recommended for 1,3-propane sultone[2]. Double-gloving provides additional protection in case of a tear or puncture in the outer glove.
Eye and Face Protection	Chemical safety goggles and a full-face shield.	Protects against splashes and potential aerosols, which could cause severe eye irritation or damage[6][10].
Body Protection	A lab coat, supplemented with a chemically resistant apron or a disposable suit (e.g., Tyvek®)[2].	Prevents contamination of personal clothing and skin. For procedures with a higher risk of splashes or spills, a disposable suit is preferable.
Respiratory Protection	A NIOSH-approved respirator may be necessary depending on the procedure.	If there is a risk of generating aerosols or dusts, or if working outside of a certified chemical fume hood, respiratory protection is required. The specific type of respirator should be determined by a formal risk assessment and in accordance with OSHA's Respiratory Protection Standard (29 CFR 1910.134).

Operational Plan: From Benchtop to Disposal

A safe workflow encompasses every step of the process, from initial handling to final disposal.

Engineering Controls

All work with 3-Benzyl-1,2-oxathiolane 2,2-dioxide must be conducted in a certified chemical fume hood to minimize inhalation exposure. Ensure that an eyewash station and safety shower are readily accessible.

Step-by-Step Handling Protocol

• Preparation : Before handling the compound, designate a specific work area within the fume hood. Ensure all necessary equipment and waste containers are inside the hood.

• Donning PPE : Put on all required PPE as outlined in the table above before entering the designated work area.

• Weighing and Transfer : If the compound is a solid, handle it with care to avoid generating dust. If it is a liquid, use appropriate tools (e.g., micropipettes with filtered tips) to prevent splashes.

• Reaction Setup : Perform all manipulations within the fume hood. Keep the sash at the lowest practical height.

• Post-Handling Decontamination : After completing the work, decontaminate all surfaces in the designated area. Carefully remove and dispose of PPE. Wash hands and any exposed skin thoroughly with soap and water[6].

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Secure : Immediately evacuate all non-essential personnel from the area and secure the entrance[2].

• Alert : Inform your supervisor and any relevant safety personnel.

• Cleanup (if trained) : Only personnel trained in hazardous spill cleanup should address the spill. Absorb liquid spills with an inert material like dry sand or vermiculite[2]. For solid spills, gently cover with an absorbent material to avoid raising dust[2].

• Collection : Carefully collect the absorbed material and contaminated debris into a sealed, labeled hazardous waste container[2].

• Decontamination : Decontaminate the spill area thoroughly.

Disposal Plan

All waste containing 3-Benzyl-1,2-oxathiolane 2,2-dioxide, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste[2].

• Collect all waste in clearly labeled, sealed containers.

• Do not mix this waste with other waste streams unless specifically instructed to do so by your institution's environmental health and safety (EHS) department.

• Follow all local, state, and federal regulations for the disposal of carcinogenic and hazardous chemical waste[4].

Workflow and Decision-Making Diagram

The following diagram outlines the critical decision-making process for handling a compound with unknown hazards.

Caption: Risk assessment workflow for handling chemicals with unknown hazards.

By adhering to this comprehensive, risk-based approach, researchers can confidently and safely handle novel compounds like 3-Benzyl-1,2-oxathiolane 2,2-dioxide, upholding the highest standards of laboratory safety and scientific integrity.

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015, February 13). 1,2-Oxathiolane, 2,2-dioxide: Human health tier II assessment. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Propane sultone - Hazardous Substance Fact Sheet. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Data. Retrieved from [Link]

• ConRo. (2024, April 16). Safety Data Sheet. Retrieved from [Link]

• Ohio Department of Administrative Services. (2012, January 3). Material Safety Data Sheet. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

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